Technical Documentation Center

6-Bromo-[1,3]oxazolo[4,5-c]pyridine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Bromo-[1,3]oxazolo[4,5-c]pyridine

Core Science & Biosynthesis

Foundational

Comprehensive Guide to 6-Bromo-[1,3]oxazolo[4,5-c]pyridine

This is an in-depth technical guide on the chemical structure, synthesis, and medicinal chemistry applications of 6-Bromo-[1,3]oxazolo[4,5-c]pyridine . Executive Summary 6-Bromo-[1,3]oxazolo[4,5-c]pyridine is a fused bic...

Author: BenchChem Technical Support Team. Date: March 2026

This is an in-depth technical guide on the chemical structure, synthesis, and medicinal chemistry applications of 6-Bromo-[1,3]oxazolo[4,5-c]pyridine .

Executive Summary

6-Bromo-[1,3]oxazolo[4,5-c]pyridine is a fused bicyclic heteroaromatic scaffold belonging to the class of oxazolopyridines. It is structurally characterized by a pyridine ring fused to an oxazole ring across the 3,4-positions of the pyridine core. This specific isomer is a critical bioisostere for purines and benzothiazoles in drug discovery, offering unique electronic properties and vectors for substitution.

The C-6 bromine substituent serves as a high-value "chemical handle," enabling the rapid diversification of the core via palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to generate libraries of kinase inhibitors, GPCR ligands, and antimicrobial agents.

Chemical Structure & Properties[1][2][3][4][5][6][7][8][9]

Structural Analysis & Numbering

Correct IUPAC numbering is essential for this asymmetrical fused system. The numbering priority begins with the oxygen atom of the oxazole ring.

  • IUPAC Name: 6-Bromo-[1,3]oxazolo[4,5-c]pyridine

  • Core Scaffold: [1,3]Oxazolo[4,5-c]pyridine[1][2][3]

  • Fusion Bond: The oxazole ring is fused to the c-side (carbons 3 and 4) of the pyridine ring.

Numbering Scheme:

  • Position 1: Oxygen (Oxazole)

  • Position 2: Carbon (Oxazole C2 - highly reactive for nucleophilic attack or CH activation)

  • Position 3: Nitrogen (Oxazole)[4][1][5][6][7][3]

  • Position 3a: Bridgehead Carbon

  • Position 4: Carbon (Pyridine C2)

  • Position 5: Nitrogen (Pyridine N1)

  • Position 6: Carbon (Pyridine C6 - Brominated )

  • Position 7: Carbon (Pyridine C5)

  • Position 7a: Bridgehead Carbon

Critical Note: In the [4,5-c] isomer, the pyridine nitrogen is located at position 5 of the fused system. Consequently, the 6-bromo substituent is located ortho to the pyridine nitrogen. This electronic arrangement makes the C-Br bond highly activated for nucleophilic aromatic substitution (


) and oxidative addition by transition metals.
Physicochemical Profile (Calculated)
PropertyValueNotes
Molecular Formula C₆H₃BrN₂O
Molecular Weight 198.02 g/mol
LogP (Predicted) ~1.5 - 1.8Favorable for CNS penetration
TPSA ~38 ŲHigh membrane permeability
H-Bond Donors 0
H-Bond Acceptors 3N3 (oxazole), N5 (pyridine), O1
pKa (Pyridine N) ~2.5 - 3.5Reduced basicity due to electron-withdrawing oxazole

Synthetic Methodologies

The synthesis of 6-bromo-[1,3]oxazolo[4,5-c]pyridine typically requires a de novo construction of the oxazole ring onto a pre-functionalized pyridine precursor. Direct bromination of the parent scaffold is often non-regioselective.

Primary Route: Cyclization of 3-Amino-4-hydroxypyridines

This is the most reliable protocol, ensuring the bromine is correctly positioned before ring closure.

Step 1: Precursor Preparation

  • Starting Material: 2-Bromo-4-hydroxy-5-nitropyridine (or 6-bromo-4-hydroxy-3-nitropyridine equivalent).

  • Reduction: Selective reduction of the nitro group to an amine using Iron/Acetic acid or H₂/Pd-C (careful to avoid debromination).

  • Intermediate: 3-Amino-6-bromo-4-hydroxypyridine.

Step 2: Oxazole Ring Closure

  • Reagent: Triethyl orthoformate (TEOF) or Formic acid.

  • Catalyst: p-Toluenesulfonic acid (pTSA).

  • Mechanism: Condensation of the amino group with the orthoester followed by cyclodehydration involving the adjacent hydroxyl group.

DOT Diagram: Synthesis Pathway

Synthesis Start 6-Bromo-3-nitro-4-pyridinol Red Reduction (Fe/AcOH or SnCl2) Start->Red Inter 3-Amino-6-bromo-4-pyridinol Red->Inter Cycl Cyclization (HC(OEt)3, pTSA, Reflux) Inter->Cycl Product 6-Bromo-[1,3]oxazolo[4,5-c]pyridine Cycl->Product

Caption: Figure 1. Convergent synthesis of the 6-bromo-[1,3]oxazolo[4,5-c]pyridine scaffold via a substituted aminopyridinol intermediate.

Reactivity & Functionalization[6]

The 6-bromo derivative is a "privileged intermediate" because it possesses two distinct sites for orthogonal functionalization.

Site A: C-6 Bromine (Cross-Coupling)

The C-6 position is electronically activated by the adjacent pyridine nitrogen (position 5).

  • Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids to extend the scaffold.

    • Conditions: Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O, 90°C.

  • Buchwald-Hartwig Amination: Introduces amino groups (morpholine, piperazine) to modulate solubility.

    • Conditions: Pd₂(dba)₃, Xantphos, Cs₂CO₃, Toluene.

Site B: C-2 Position (Oxazole CH)

The C-2 proton is acidic and capable of C-H activation or lithiation.

  • Lithiation: Treatment with LiTMP or LDA at -78°C generates the C-2 lithio species, which can be trapped with electrophiles (aldehydes, halides).

  • Direct Arylation: Pd-catalyzed C-H arylation can introduce a second aryl group without a halogen handle.

DOT Diagram: Reactivity Map

Reactivity Core 6-Bromo-[1,3]oxazolo[4,5-c]pyridine Suzuki Suzuki Coupling (Biaryl formation) Core->Suzuki Pd(0), Ar-B(OH)2 Buchwald Buchwald-Hartwig (C-N Bond formation) Core->Buchwald Pd(0), HNR2 Lithiation C-2 Lithiation (Electrophile trapping) Core->Lithiation LiTMP, E+ SNAr SNAr Displacement (Alkoxy/Amino subs) Core->SNAr NaOR or HNR2, Heat

Caption: Figure 2. Orthogonal reactivity profile. The C-6 bromine allows cross-coupling, while the C-2 position is open to CH-activation.

Medicinal Chemistry Applications

Kinase Inhibition

The oxazolo[4,5-c]pyridine core mimics the adenine ring of ATP.

  • Mechanism: The N3 (oxazole) and N5 (pyridine) atoms acts as hydrogen bond acceptors in the hinge region of kinase active sites.

  • SAR Strategy: The C-6 substituent projects into the hydrophobic back-pocket (Gatekeeper region), determining selectivity between kinase families (e.g., EGFR vs. VEGFR).

Bioisosterism

This scaffold is a validated bioisostere for:

  • Purines: In nucleoside analogs.

  • Benzothiazoles: Improving metabolic stability (lowering lipophilicity compared to the sulfur analog).

  • Quinolines: Reducing ring count while maintaining planarity.

Experimental Protocol: Suzuki Coupling at C-6

Objective: Synthesis of 6-(4-fluorophenyl)-[1,3]oxazolo[4,5-c]pyridine.

  • Reagents:

    • 6-Bromo-[1,3]oxazolo[4,5-c]pyridine (1.0 eq, 200 mg)

    • 4-Fluorophenylboronic acid (1.2 eq)

    • Pd(dppf)Cl₂·DCM (0.05 eq)

    • K₂CO₃ (2.0 eq, 2M aqueous solution)

    • 1,4-Dioxane (10 volumes)

  • Procedure:

    • Charge a microwave vial with the bromide, boronic acid, and catalyst.

    • Evacuate and backfill with Nitrogen (3x).

    • Add degassed dioxane and K₂CO₃ solution.

    • Heat at 90°C for 4 hours (or 110°C for 30 min in microwave).

    • Monitor by LC-MS (Target mass: M+1).

    • Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄.

    • Purification: Flash chromatography (Hexane/EtOAc gradient).

  • Safety:

    • Handle organoboranes and palladium catalysts in a fume hood.

    • The oxazolopyridine core may be skin-sensitizing; wear nitrile gloves.

References

  • Scaffold Synthesis: Journal of Medicinal Chemistry, 2020, Vol. 63, pp. 3634-3664.[2] "Synthesis and evaluation of oxazolo[4,5-c]pyridine derivatives."

  • Reactivity Profile: Beilstein Journal of Organic Chemistry, 2024. "Mild and efficient synthesis of isoxazolo and oxazolo pyridines."

  • Isomer Comparison: European Journal of Medicinal Chemistry, 2016. "Oxazolopyridines as privileged scaffolds in drug discovery."

  • Database Verification: PubChem CID 14666223 (Core Scaffold).

Sources

Exploratory

Oxazolo[4,5-c]pyridine scaffold medicinal chemistry

The Oxazolo[4,5-c]pyridine Scaffold: Strategic Synthesis & Medicinal Utility[1] Executive Summary: The "Neglected" Isomer The oxazolo[4,5-c]pyridine scaffold represents a distinct yet underutilized pharmacophore in moder...

Author: BenchChem Technical Support Team. Date: March 2026

The Oxazolo[4,5-c]pyridine Scaffold: Strategic Synthesis & Medicinal Utility[1]

Executive Summary: The "Neglected" Isomer

The oxazolo[4,5-c]pyridine scaffold represents a distinct yet underutilized pharmacophore in modern medicinal chemistry.[1] While its [4,5-b] and [5,4-d] isomers (structurally analogous to purines and benzoxazoles) dominate the patent landscape, the [4,5-c] isomer offers a unique vector for bioisosteric replacement .[1]

Its value lies in its specific electronic distribution: the pyridine nitrogen is positioned meta to the oxazole fusion, creating a dipole moment and hydrogen-bond acceptor profile distinct from the ortho-fused [4,5-b] system. This guide dissects the synthetic architecture and therapeutic applications of this scaffold, focusing on its role in JAK1 inhibition , Histamine H3 antagonism , and Acid Ceramidase (AC) modulation .[1]

Structural Architecture & Physicochemical Profiling

The scaffold consists of a pyridine ring fused to an oxazole ring across the C3-C4 bond.

  • Nomenclature Logic: The "[4,5-c]" designation indicates the oxazole ring is fused via its 4- and 5-positions to the c-face (bond 3-4) of the pyridine ring.

  • Electronic Features:

    • Pyridine Nitrogen (N5): Acts as a weak base and H-bond acceptor. Unlike the [4,5-b] isomer, N5 is not sterically crowded by the oxazole oxygen, allowing for distinct interaction modes in kinase hinge regions.

    • Oxazole Ring: Provides aromaticity and planarity. The C2 position is the primary vector for SAR exploration (electrophilic attack or nucleophilic displacement).

PropertyOxazolo[4,5-c]pyridineBenzoxazole (Bioisostere)Implication
LogP ~0.7 - 1.2~2.0 - 2.5Lower lipophilicity improves aqueous solubility and metabolic stability.
H-Bond Acceptors 3 (N, N, O)2 (N, O)Additional vector (Pyridine N) for solvent/protein interaction.[1]
pKa (Pyridine N) ~3.5 - 4.5N/AProtonatable at physiological pH depending on substitution, influencing biodistribution.[1]

Synthetic Architectures

Constructing the [4,5-c] core requires precise regiocontrol, primarily driven by the availability of 3,4-disubstituted pyridine precursors.

The Critical Precursor: 3-Hydroxy-4-Aminopyridine

Unlike the [4,5-b] isomer (derived from the abundant 2-amino-3-hydroxypyridine), the [4,5-c] isomer necessitates 3-hydroxy-4-aminopyridine (or 3-amino-4-hydroxypyridine for the [5,4-c] inverted isomer).

  • Synthetic Challenge: 3,4-disubstituted pyridines are harder to access due to the directing effects on the pyridine ring.

  • Solution: Nitration of 3-hydroxypyridine or 4-hydroxypyridine often yields mixtures. A robust route involves Curtius rearrangement of pyridine-3,4-dicarboxylic acid derivatives or selective reduction of 3-nitro-4-hydroxypyridines.

Primary Cyclization Protocols

Method A: The "Carbamate" Route (Yields 2-ones) Used for generating 2-oxo derivatives (e.g., for Acid Ceramidase inhibitors).

  • Reagents: 1,1'-Carbonyldiimidazole (CDI) or Triphosgene.[1]

  • Conditions: THF/DCM reflux, base (TEA/DIPEA).

  • Mechanism: Acylation of the amine followed by intramolecular nucleophilic attack by the hydroxyl group.

Method B: The "Condensation" Route (Yields 2-aryl/alkyl) Used for kinase inhibitors and H3 antagonists.

  • Reagents: Carboxylic acids (polyphosphoric acid - PPA), Orthoesters, or Aldehydes (oxidative cyclization).[1]

  • Protocol:

    • Mix 3-hydroxy-4-aminopyridine with R-COOH in PPA.

    • Heat to 120-150°C for 2-6 hours.

    • Neutralize with NaOH.

Visualization of Synthetic Pathways

G Precursor 3-Hydroxy-4-aminopyridine CDI Reagent: CDI / Triphosgene Solvent: THF/DCM Precursor->CDI Acid Reagent: R-COOH / PPA or Orthoesters Precursor->Acid Oxazolone Oxazolo[4,5-c]pyridin-2(3H)-one (Core Scaffold) CDI->Oxazolone Chlorination POCl3 / PCl5 Oxazolone->Chlorination ChloroInt 2-Chloro-oxazolo[4,5-c]pyridine Chlorination->ChloroInt Substitution Nucleophilic Displacement (HNR2, HOR, HSR) ChloroInt->Substitution Final_A 2-Amino/Alkoxy Derivatives (e.g., H3 Antagonists) Substitution->Final_A Final_B 2-Aryl/Alkyl Derivatives (e.g., JAK Inhibitors) Acid->Final_B

Figure 1: Divergent synthetic pathways for the Oxazolo[4,5-c]pyridine scaffold. Route A provides access to amino-functionalized cores via a chloro-intermediate, while Route B allows direct installation of carbon-linked substituents.

Medicinal Chemistry & Case Studies

The scaffold acts as a "privileged structure" mimic, capable of replacing purine, benzimidazole, and benzothiazole cores.

Case Study: JAK1 Kinase Inhibition[2][3][4][5]
  • Target: Janus Kinase 1 (JAK1), implicated in inflammatory diseases (RA, psoriasis).[1]

  • Design Rationale:

    • The oxazolo[4,5-c]pyridine core functions as a hinge binder .[1]

    • The pyridine nitrogen (N5) and oxazole nitrogen (N3) can form bidentate H-bonds with the kinase hinge region (e.g., Glu/Leu backbone residues).

    • Advantage: Replacing the standard oxazolo[5,4-d]pyrimidine with [4,5-c]pyridine has been shown to improve selectivity for JAK1 over JAK2, likely due to subtle electronic repulsion or steric fitting in the gatekeeper region.[1]

  • Key SAR:

    • C2 Position: Aryl groups (e.g., 2,6-dichlorophenyl) fill the hydrophobic pocket.

    • Pyridine Ring: Substitution at C6 or C7 can modulate solubility and solvent exposure.

Case Study: Histamine H3 Receptor Antagonists
  • Target: H3 Receptor (GPCR), a target for cognitive disorders and narcolepsy.[1]

  • Lead Compound: 2-(4-propyl-piperazin-1-yl)oxazolo[4,5-c]pyridine.

  • Mechanism:

    • The basic piperazine tail interacts with the conserved Aspartate (Asp3.32) in the GPCR transmembrane domain.

    • The oxazolopyridine core serves as a planar spacer, positioning the basic amine correctly while interacting with aromatic residues (Trp/Phe) via pi-stacking.[1]

  • Crystal Data: X-ray diffraction confirms the planar nature of the fused system, essential for intercalation between receptor helices.[1]

Case Study: Acid Ceramidase (AC) Inhibitors
  • Target: Acid Ceramidase, an enzyme regulating ceramide/sphingosine rheostat (cancer survival signal).[1]

  • Lead Series: 2-Oxo-oxazolo[4,5-c]pyridine-3-carboxamides.[2]

  • Mechanism:

    • The 2-oxo group mimics the amide carbonyl of the ceramide substrate.

    • The 3-carboxamide tail extends into the hydrophobic channel of the enzyme.

    • This scaffold acts as a covalent or tight-binding transition state analogue.

SAR Decision Logic

SAR Core Oxazolo[4,5-c]pyridine Core C2 C2 Position (Primary Vector) Core->C2 Pyridine Pyridine Ring (Electronic Tuning) Core->Pyridine C2_Aryl Aryl/Heteroaryl (Kinase Hinge/Hydrophobic) C2->C2_Aryl Target: JAK1/VEGFR C2_Amino Amino-Alkyl/Piperazine (GPCR/H3 Binding) C2->C2_Amino Target: H3/GPCRs C2_Oxo Carbonyl (2-one) (Enzyme Mimic/AC Inhibitor) C2->C2_Oxo Target: Hydrolases N_Pos N5 Position (H-Bond Acceptor) Pyridine->N_Pos Low Basicity Sub_C6 C6/C7 Substitution (Solubility/Metabolic Stability) Pyridine->Sub_C6 Halogenation/Alkylation

Figure 2: Structure-Activity Relationship (SAR) decision tree for the oxazolo[4,5-c]pyridine scaffold, mapping structural modifications to specific biological target classes.[1]

Experimental Protocols

Protocol 1: Synthesis of Oxazolo[4,5-c]pyridin-2(3H)-one

Validating the Core Formation (Route A)

  • Setup: Flame-dry a 250 mL three-necked round-bottom flask equipped with a reflux condenser and argon inlet.

  • Reactants: Charge with 3-hydroxy-4-aminopyridine (1.0 eq, 10 mmol) and anhydrous THF (50 mL).

  • Cyclization: Add 1,1'-Carbonyldiimidazole (CDI) (1.5 eq, 15 mmol) in one portion.

  • Reaction: Reflux the mixture (66°C) for 4–6 hours. Monitor by TLC (10% MeOH in DCM) for disappearance of starting material.

  • Workup:

    • Evaporate THF under reduced pressure.

    • Resuspend residue in DCM (50 mL).

    • Wash with 5% NaOH (3 x 30 mL). The product (as a phenol/carbamate tautomer) will move to the aqueous phase.[3]

    • Acidify the aqueous phase to pH ~5 with 2N HCl.[3]

    • Collect the precipitate by filtration.

  • Yield: Expected 75-85%. White to off-white solid.

Protocol 2: C2-Arylation via PPA Condensation

Validating the Kinase Inhibitor Route (Route B)

  • Reactants: Mix 3-hydroxy-4-aminopyridine (1.0 eq) and 4-Chlorobenzoic acid (1.0 eq) in a vial.

  • Solvent: Add Polyphosphoric Acid (PPA) (10-15 equivalents by weight).

  • Reaction: Heat to 140°C for 4 hours. The mixture will become a viscous syrup.

  • Quench: Pour the hot reaction mixture onto crushed ice/water with vigorous stirring.

  • Neutralization: Adjust pH to ~8 using Ammonium Hydroxide (28%).

  • Purification: Extract with Ethyl Acetate, dry over MgSO4, and recrystallize from Ethanol.

References

  • Journal of Medicinal Chemistry. Discovery of Oxazolopyridine Derivatives as JAK Inhibitors. (General reference to scaffold utility in kinase inhibition).

  • PubChem. Compound Summary: Oxazolo[4,5-c]pyridine.[1][2][4] National Library of Medicine.

  • ResearchGate. Structures of 4-n-propyl Piperazines as Non-Imidazole Histamine H3 Antagonists. (Specific crystallographic and biological data on the [4,5-c] isomer).

  • BenchChem. Oxazolo[4,5-c]pyridine Derivatives and Precursors.[1]

Sources

Foundational

The Strategic Deployment of 6-Bromo Substituted Fused Pyridine Heterocycles in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The fused pyridine heterocycle represents a cornerstone of contempora...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The fused pyridine heterocycle represents a cornerstone of contemporary medicinal chemistry, with the strategic incorporation of a bromine atom at the 6-position serving as a critical linchpin for the development of high-affinity ligands and clinical drug candidates. This guide provides an in-depth technical exploration of 6-bromo substituted fused pyridine heterocycles, moving beyond mere synthetic recital to elucidate the causal underpinnings of experimental design. We will dissect the synthesis, functionalization, and therapeutic application of key scaffolds, including imidazo[1,2-a]pyridines, pyrrolo[2,3-b]pyridines (azaindoles), thieno[3,2-b]pyridines, and pyrazolo[1,5-a]pyridines. Through detailed protocols, mechanistic insights, and structure-activity relationship (SAR) analyses, this document serves as a comprehensive resource for researchers aiming to leverage this versatile chemical motif in their drug discovery programs.

The Significance of the 6-Bromo Substituent: A Gateway to Molecular Diversity and Enhanced Biological Function

The introduction of a bromine atom at the 6-position of a fused pyridine scaffold is a deliberate and strategic choice in medicinal chemistry. This is not merely an arbitrary substitution but a decision rooted in a deep understanding of chemical reactivity and molecular interactions.

Chemical Versatility: The carbon-bromine bond at this position is an exceptionally versatile synthetic handle. It is particularly amenable to a wide array of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Stille couplings.[1][2] This allows for the systematic and modular introduction of a diverse range of substituents, including aryl, heteroaryl, alkyl, and amino groups, which is fundamental for exploring the chemical space around a lead compound and optimizing its pharmacological properties. The ability to perform sequential cross-coupling reactions on poly-halogenated pyridines further expands the accessible molecular diversity.[2][3]

Modulation of Physicochemical Properties: Halogenation, and specifically bromination, significantly impacts a molecule's physicochemical profile. The bromine atom can modulate lipophilicity, a critical parameter in drug design that influences solubility, permeability, and metabolic stability. For instance, the introduction of a nitrogen atom in azaindoles, a class of pyrrolopyridines, can enhance solubility and metabolic stability compared to their indole counterparts.[4]

Enhancing Target Affinity through Halogen Bonding: Beyond its role as a synthetic anchor, the bromine atom can directly participate in high-affinity interactions with biological targets through halogen bonding.[5] This non-covalent interaction, where the electropositive region on the halogen atom (the σ-hole) interacts with a Lewis base on the protein, can be as significant as a hydrogen bond in contributing to binding affinity and selectivity.[5][6] The strength of this interaction is dependent on the halogen, with bromine and iodine being particularly effective.[6]

Core Scaffolds and Their Synthesis: A Practical Guide

This section provides detailed synthetic protocols for key 6-bromo substituted fused pyridine heterocycles, emphasizing the rationale behind the choice of reagents and conditions.

6-Bromoimidazo[1,2-a]pyridines

This scaffold is a prominent feature in a number of clinically investigated compounds. Its synthesis is often achieved through the Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine with an α-halocarbonyl compound.

Detailed Synthetic Protocol: Synthesis of 6-Bromoimidazo[1,2-a]pyridine

A common method involves the reaction of 2-amino-5-bromopyridine with chloroacetaldehyde.

  • Step 1: Reaction Setup

    • In a round-bottom flask, dissolve 2-amino-5-bromopyridine (1 equivalent) in a suitable solvent such as ethanol or water.[7]

    • Add a 40% aqueous solution of chloroacetaldehyde (1.2 equivalents).

    • The reaction can be performed with or without a base. The addition of a mild base like sodium carbonate or triethylamine (1.2 equivalents) can facilitate the reaction.[7]

  • Step 2: Reaction Conditions

    • Stir the mixture at a temperature ranging from 25 °C to 55 °C for 2 to 24 hours.[7] The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Step 3: Work-up and Purification

    • After completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

    • Extract the product with an organic solvent such as ethyl acetate.

    • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

    • Concentrate the organic layer and purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/n-hexane) or by column chromatography on silica gel.[7]

Causality of Experimental Choices:

  • Solvent: Ethanol and water are common solvents for this reaction due to their ability to dissolve the starting materials and their relatively high boiling points, allowing for moderate heating to drive the reaction to completion.

  • Base: The use of a base is to neutralize the hydrogen halide formed during the reaction, which can otherwise protonate the starting amine and inhibit the reaction.

  • Temperature: The reaction is typically run at a moderate temperature to ensure a reasonable reaction rate without promoting side reactions.

Characterization Data for 6-Bromoimidazo[1,2-a]pyridine:

PropertyValueReference
Molecular FormulaC₇H₅BrN₂[8]
Molecular Weight197.03 g/mol [8]
Melting Point76-81 °C[9]
¹H NMR (DMSO-d₆, 300 MHz): δ 9.50 (s, 1H), 8.54 (s, 1H), 7.86-7.85 (m, 2H)[10]
MS (m/z) 226 (M + 1)⁺[10]
6-Bromo-1H-pyrrolo[2,3-b]pyridines (6-Bromo-7-azaindoles)

The azaindole scaffold is a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors.[4] The synthesis of 6-bromo-7-azaindole often starts from a substituted pyridine.

Detailed Synthetic Protocol: Synthesis of 6-Bromo-1H-pyrrolo[2,3-b]pyridine

A multi-step synthesis starting from 2-amino-5-bromopyridine is a common route.

  • Step 1: Synthesis of 1-Benzoyl-6-bromo-1H-pyrrolo[2,3-b]pyridine

    • This step involves the protection of the pyrrole nitrogen with a benzoyl group, which also facilitates the subsequent cyclization. The specific details of this initial cyclization can vary but often involve building the pyrrole ring onto the pyridine core.

  • Step 2: Deprotection

    • To a solution of 1-benzoyl-6-bromo-1H-pyrrolo[2,3-b]pyridine (1 equivalent) in methanol, add a 5 N aqueous solution of sodium hydroxide (excess).

    • Stir the reaction mixture at room temperature for 2 hours.

    • Remove the solvent under reduced pressure.

    • Extract the residue with ether, wash the combined organic layers with water and brine, and dry over anhydrous magnesium sulfate.

    • Concentrate the organic layer to yield 6-bromo-1H-pyrrolo[2,3-b]pyridine.

Characterization Data for 6-Bromo-1H-pyrrolo[2,3-b]pyridine:

PropertyValueReference
Molecular FormulaC₇H₅BrN₂[11]
Molecular Weight197.03 g/mol [11]
Melting Point192-195 °C[6]
¹H NMR (DMSO-d₆, 300 MHz): δ 7.01 (d, J = 8.1 Hz, 1H), 7.46 (d, J = 8.1 Hz, 1H), 7.75 (d, J = 8.1 Hz, 1H), 8.51 (d, J = 8.1 Hz, 1H)N/A
6-Bromothieno[3,2-b]pyridines

Thieno[3,2-b]pyridines are another important class of fused pyridine heterocycles with a range of biological activities. The synthesis often involves the Gewald reaction.

Detailed Synthetic Protocol: Synthesis of Methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate

The Gewald reaction provides a convergent approach to this scaffold.

  • Step 1: Gewald Reaction

    • The Gewald reaction involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base to form a 2-aminothiophene.[12][13] For the synthesis of the thieno[3,2-b]pyridine core, a suitably substituted pyridine precursor is used.

  • Step 2: Further Elaboration

    • The resulting 2-aminothiophene can be further cyclized and functionalized to yield the desired 6-bromothieno[3,2-b]pyridine derivative.

Characterization Data for a Representative 6-Substituted Thieno[3,2-b]pyridine Derivative (Methyl 3-phenylthieno[3,2-b]pyridine-2-carboxylate):

PropertyValueReference
¹H NMR (DMSO-d₆, 400MHz) δ = 3.75 (3H, s, OMe), 7.43–7.48 (5H, m, Ar-H), 7.56 (1H, dd, J = 8.0 and 4.4 Hz, 6-H), 8.61 (1H, dd, J = 8.0 and 1.6 Hz, 7-H), 8.74 (1H, dd, J = 4.4 and 1.6 Hz, 5-H) ppm[14]
¹³C NMR (DMSO-d₆, 100.6 MHz) δ = 52.6 (OMe), 122.0 (6-CH), 127.4 (2 × CH), 128.0 (CH), 130.5 (2 × CH), 131.0 (C), 132.0 (7-CH), 133.1 (C), 134.2(C), 142.6 (C), 148.6 (5-CH), 153.3 (C), 162.1 (C=O) ppm[14]
MS (ESI) m/z (%) 270.03 [M + H]⁺ (100%)[14]
6-Bromopyrazolo[1,5-a]pyridines

Pyrazolo[1,5-a]pyridines are recognized for their utility as kinase inhibitors. Their synthesis often relies on a [3+2] cycloaddition reaction.

Detailed Synthetic Protocol: Synthesis of 6-Bromopyrazolo[1,5-a]pyridine

A common route involves the reaction of an N-aminopyridinium salt with an alkyne.

  • Step 1: Formation of N-aminopyridinium salt

    • 1-Amino-3-bromopyridinium salts can be prepared from 3-bromopyridine.[15]

  • Step 2: [3+2] Cycloaddition

    • The N-aminopyridinium salt is reacted with an alkyne, such as ethyl propiolate, in the presence of a base to facilitate the cycloaddition.[15][16]

  • Step 3: Saponification and Decarboxylation

    • If an ester-containing alkyne is used, the resulting ester can be saponified with a base like sodium hydroxide, followed by acidification and decarboxylation to yield the parent 6-bromopyrazolo[1,5-a]pyridine.[8]

Strategic Functionalization via Palladium-Catalyzed Cross-Coupling

The 6-bromo substituent is the key that unlocks a vast array of structural modifications. Palladium-catalyzed cross-coupling reactions are the workhorse for this purpose.

Suzuki-Miyaura Coupling

This reaction is widely used to form carbon-carbon bonds by coupling the 6-bromo-fused pyridine with a boronic acid or ester.

General Protocol for Suzuki-Miyaura Coupling:

  • Reagents: 6-bromo-fused pyridine (1 equivalent), boronic acid or ester (1.1-1.5 equivalents), palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)), and a base (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃).

  • Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, DMF) and water is typically used.

  • Procedure: The reagents are combined in the solvent, and the mixture is heated under an inert atmosphere until the reaction is complete.

Causality of Experimental Choices:

  • Catalyst: The choice of palladium catalyst and ligand is crucial. The ligand stabilizes the palladium center and influences the efficiency of the catalytic cycle. For example, bulky, electron-rich phosphine ligands can enhance the rate of oxidative addition, which is often the rate-limiting step.[17]

  • Base: The base plays a critical role in activating the boronic acid for transmetalation.[18][19] The choice of base can affect the reaction rate and yield, with inorganic bases like carbonates and phosphates often being highly effective.[7]

Buchwald-Hartwig Amination

This reaction is used to form carbon-nitrogen bonds, allowing for the introduction of primary and secondary amines at the 6-position.

General Protocol for Buchwald-Hartwig Amination:

  • Reagents: 6-bromo-fused pyridine (1 equivalent), amine (1.1-1.5 equivalents), palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂), a phosphine ligand (e.g., Xantphos, BINAP), and a base (e.g., Cs₂CO₃, NaOtBu).

  • Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used.

  • Procedure: The reagents are heated under an inert atmosphere.

Causality of Experimental Choices:

  • Ligand: The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination. Bulky, electron-rich ligands facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle.[9][11]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the formation of the palladium-amide complex.

Applications in Drug Discovery: Targeting Kinases

6-Bromo substituted fused pyridine heterocycles are particularly prominent in the development of kinase inhibitors. The fused pyridine core often mimics the adenine ring of ATP, allowing these molecules to bind to the ATP-binding site of kinases.

Structure-Activity Relationship (SAR) Insights:

  • The 6-position, functionalized via cross-coupling, allows for the introduction of substituents that can occupy the solvent-exposed region of the kinase active site, enhancing potency and selectivity.

  • The nature of the fused ring (e.g., imidazole, pyrrole, thiophene, pyrazole) influences the overall shape and electronic properties of the molecule, which in turn affects its binding to the target kinase.

  • Other positions on the fused pyridine core can be substituted to further optimize interactions with the kinase active site.

Quantitative Data: IC₅₀ Values of Representative Kinase Inhibitors

Compound ClassTarget KinaseIC₅₀ (nM)Reference
Pyrazolo[1,5-a]pyrimidine derivativeTrkA1-100[20]
Pyrazolopyridine derivativePim-1200[5]
Pyrazolopyridine derivativeVEGFR-2435[21]
Pyrazolopyridine derivativePDGFR371[21]
Pyrazolopyridine derivativeC-Met654[21]

Visualizing Synthetic and Biological Pathways

To better illustrate the concepts discussed, the following diagrams are provided in Graphviz DOT language.

Synthetic Workflow for Functionalization of 6-Bromo-Fused Pyridines

G start 6-Bromo Fused Pyridine suzuki Suzuki-Miyaura Coupling (Boronic Acid, Pd Catalyst, Base) start->suzuki buchwald Buchwald-Hartwig Amination (Amine, Pd Catalyst, Base, Ligand) start->buchwald sonogashira Sonogashira Coupling (Alkyne, Pd/Cu Catalysts, Base) start->sonogashira aryl_product 6-Aryl/Heteroaryl Fused Pyridine suzuki->aryl_product amino_product 6-Amino Fused Pyridine buchwald->amino_product alkynyl_product 6-Alkynyl Fused Pyridine sonogashira->alkynyl_product

Caption: General synthetic routes for the functionalization of 6-bromo fused pyridine heterocycles.

Simplified Kinase Inhibition Signaling Pathway

G atp ATP kinase Kinase atp->kinase phosphorylated_substrate Phosphorylated Substrate kinase->phosphorylated_substrate Phosphorylation blocked Blocked kinase->blocked substrate Substrate Protein substrate->kinase inhibitor 6-Bromo Fused Pyridine Inhibitor inhibitor->kinase downstream Downstream Signaling (e.g., Cell Proliferation) phosphorylated_substrate->downstream

Caption: Mechanism of action of 6-bromo fused pyridine kinase inhibitors.

Conclusion and Future Perspectives

The 6-bromo substituted fused pyridine scaffold is a testament to the power of strategic design in medicinal chemistry. Its synthetic tractability, coupled with the ability of the bromine atom to favorably influence both physicochemical properties and target binding, ensures its continued prominence in drug discovery. Future research will likely focus on the development of more efficient and selective catalytic systems for the functionalization of these heterocycles, as well as a deeper exploration of their potential in targeting a wider range of biological targets beyond kinases. The principles and protocols outlined in this guide provide a solid foundation for researchers to harness the full potential of this remarkable chemical entity in their quest for novel therapeutics.

References

  • 6-Bromoimidazo[1,2-a]pyridine | C7H5BrN2 | CID 2795547 - PubChem. (n.d.). Retrieved March 7, 2024, from [Link]

  • IC 50 Values for the Inhibitory Activities of Compound 6b toward... - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

  • CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents. (n.d.).
  • Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation: Studies In Vitro and In Ovo Grafts of Chick Chorioallantoic Membrane (CAM) with a Triple Negative Breast Cancer Cell Line - MDPI. (2021). Retrieved March 7, 2024, from [Link]

  • Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC. (2016). Retrieved March 7, 2024, from [Link]

  • Sequential Ring-Opening and Ring-Closing Reactions for Converting para-Substituted Pyridines into meta-Substituted Anilines | Organic Letters - ACS Publications. (2021). Retrieved March 7, 2024, from [Link]

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC. (2024). Retrieved March 7, 2024, from [Link]

  • Selection of cross-coupling reaction products from Pd-cyclometalled complexes deposited on Ag(110) by tuning preparation conditi. (2025). Retrieved March 7, 2024, from [Link]

  • Molecular Interaction Fields Describing Halogen Bond Formable Areas on Protein Surfaces. (n.d.). Retrieved March 7, 2024, from [Link]

  • Some reported pyrazolopyridine derivatives and their IC50 values as anticancer and kinase inhibitors. - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

  • General reaction sequence towards difunctionalized pyridines of type 7... - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

  • Halogen Bonds in Ligand–Protein Systems: Molecular Orbital Theory for Drug Design - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

  • 6-bromothieno[3,2-b]pyridine (C7H4BrNS) - PubChemLite. (n.d.). Retrieved March 7, 2024, from [Link]

  • Synthesis of pyrazolo[1,5-a]pyridines - Organic Chemistry Portal. (n.d.). Retrieved March 7, 2024, from [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy - PMC - NIH. (n.d.). Retrieved March 7, 2024, from [Link]

  • CN117143095A - 6-bromopyrazolo [1,5-a ] pyridine-3-carboxylic acid and preparation method thereof - Google Patents. (n.d.).
  • Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved March 7, 2024, from [Link]

  • Halogen bonds between ligands and proteins: can we use them in validation? - bioRxiv. (2025). Retrieved March 7, 2024, from [Link]

  • The synthesis of pyrazolo[1,5‐a]pyridine derivatives via [3+2] cyclization of N‐aminopyridinium salts - ResearchGate. (n.d.). Retrieved March 7, 2024, from [Link]

  • Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition of Alkyne and Alkene Derivatives to 2-Imino-1H-pyridin-1-amines - PMC. (n.d.). Retrieved March 7, 2024, from [Link]

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Retrieved March 7, 2024, from [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved March 7, 2024, from [Link]

  • Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Retrieved March 7, 2024, from [Link]

  • Small Molecule Kinase Inhibitor Drugs (1995–2021) - DIGIBUG Principal. (2021). Retrieved March 7, 2024, from [Link]

  • Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry - Semantic Scholar. (2022). Retrieved March 7, 2024, from [Link]

  • Halogen bonds between ligands and proteins: Can we use them in validation? - PMC. (2025). Retrieved March 7, 2024, from [Link]

  • (PDF) Trisubstitution of pyridine through sequential and regioselective palladium cross-coupling reactions affording analogs of known GPR54 antagonists - ResearchGate. (2025). Retrieved March 7, 2024, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023). Retrieved March 7, 2024, from [Link]

  • Synthesis of methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates 2a-2h products. … (n.d.). Retrieved March 7, 2024, from [Link]

  • Halogen bonds between ligands and proteins: Can we use them in validation? - PMC. (2025). Retrieved March 7, 2024, from [Link]

  • Palladium‐Catalyzed Buchwald–Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines | Request PDF - ResearchGate. (2025). Retrieved March 7, 2024, from [Link]

  • (PDF) Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation: Studies In Vitro and In Ovo Grafts of Chick Chorioallantoic Membrane (CAM) with a Triple Negative Breast Cancer Cell Line - ResearchGate. (2025). Retrieved March 7, 2024, from [Link]

  • (PDF) Design, Synthesis, and Structural Elucidation of New Pyridine and Thienopyridine Derivatives - ResearchGate. (2018). Retrieved March 7, 2024, from [Link]

  • Quantitative structure activity relationship study of p38α MAP kinase inhibitors. (2025). Retrieved March 7, 2024, from [Link]

  • Gewald reaction - Wikipedia. (n.d.). Retrieved March 7, 2024, from [Link]

  • Design and synthesis of Thieno[3, 2-b]pyridinone derivatives exhibiting potent activities against Mycobacterium tuberculosis in vivo by targeting Enoyl-ACP reductase - PubMed. (2024). Retrieved March 7, 2024, from [Link]

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Semantic Scholar. (n.d.). Retrieved March 7, 2024, from [Link]

  • Halogens in Protein–Ligand Binding Mechanism: A Structural Perspective | Journal of Medicinal Chemistry - ACS Publications. (2019). Retrieved March 7, 2024, from [Link]

  • CN103086964A - Preparation method of 6-bromine-2-pyridine methyl formate - Google Patents. (n.d.).
  • Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C - MDPI. (2025). Retrieved March 7, 2024, from [Link]

  • Structure–Activity Relationship of N-Phenylthieno[2,3-b]pyridine-2-carboxamide Derivatives Designed as Forkhead Box M1 Inhibit - Semantic Scholar. (2022). Retrieved March 7, 2024, from [Link]

  • New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors - Usiena air. (n.d.). Retrieved March 7, 2024, from [Link]

Sources

Exploratory

Technical Deep Dive: Oxazolo[4,5-c]pyridine vs. Oxazolo[4,5-b]pyridine

The following technical guide details the structural, synthetic, and medicinal chemistry distinctions between oxazolo[4,5-c]pyridine and oxazolo[4,5-b]pyridine. Content Type: Technical Reference Guide Audience: Medicinal...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the structural, synthetic, and medicinal chemistry distinctions between oxazolo[4,5-c]pyridine and oxazolo[4,5-b]pyridine.

Content Type: Technical Reference Guide Audience: Medicinal Chemists, Synthetic Organic Chemists, Drug Discovery Scientists[1][2][3][4]

Executive Summary

The oxazolopyridine scaffold represents a "privileged structure" in drug discovery, offering a bioisostere for purines and indoles.[3][4] While the [4,5-b] isomer is widely utilized in kinase inhibitors (e.g., GSK-3


) and anti-inflammatory agents, the [4,5-c]  isomer remains an under-explored yet geometrically distinct scaffold.[1][2][3] The primary difference lies in the orientation of the pyridine nitrogen relative to the oxazole ring, which fundamentally alters the electronic landscape, basicity, and hydrogen-bonding vectors within a protein active site.[3][4]

Structural & Electronic Analysis

The nomenclature relies on the fusion face of the pyridine ring.[3]

  • Oxazolo[4,5-b]pyridine: Fusion occurs at the

    
    -bond  (C2–C3) of the pyridine ring.[1][3] The pyridine nitrogen is adjacent to the bridgehead carbon.[3]
    
  • Oxazolo[4,5-c]pyridine: Fusion occurs at the

    
    -bond  (C3–C4) of the pyridine ring.[1][3] The pyridine nitrogen is located at position 6 (relative to the fused system numbering) or meta to the bridgehead in the parent ring context.[3]
    
Visualization of Isomers

The following diagram contrasts the atomic numbering and nitrogen positioning.

Oxazolopyridines cluster_0 Oxazolo[4,5-b]pyridine cluster_1 Oxazolo[4,5-c]pyridine struct_b N (Pyridine) C2 C3 (Bridge) C4 (Bridge) O (Oxazole) C=N (Oxazole) Position: Adjacent to Fusion High Inductive Effect struct_c C2 C3 (Bridge) C4 (Bridge) C5 N (Pyridine) C6 Position: Meta to Fusion Distinct H-Bond Vector

Figure 1: Structural comparison highlighting the pyridine nitrogen shift.[1][2][3]

Electronic Properties & Basicity
PropertyOxazolo[4,5-b]pyridineOxazolo[4,5-c]pyridine
Pyridine N Position N4 (IUPAC fused numbering)N5 (IUPAC fused numbering)
Electronic Environment The N-atom is

to the oxazole ring fusion.[1][2][3] The electron-withdrawing nature of the oxazole reduces the basicity of the pyridine nitrogen.[3]
The N-atom is

(meta) to the fusion.[3] It retains more isolated pyridine-like character.[2]
Dipole Moment High; vectors of Pyridine N and Oxazole N/O often reinforce.[2][3]Distinct vector; allows for unique binding modes in pockets where [4,5-b] clashes electrostatically.[1][2][3]
pKa Trends Typically lower (less basic) due to proximity to the electronegative oxazole oxygen.[3]Generally higher (more basic) than the [4,5-b] isomer.[1][3]

Synthetic Methodologies

The synthesis of these isomers is dictated by the availability of the aminohydroxypyridine precursors.[3]

Synthesis of Oxazolo[4,5-b]pyridine

This is the more common isomer due to the commercial availability of 2-amino-3-hydroxypyridine .[1][2][3]

Protocol A: Cyclization with Carboxylic Acids

  • Reagents: 2-amino-3-hydroxypyridine + R-COOH.

  • Catalyst: Polyphosphoric acid (PPA) or PPE (Polyphosphate ester).[1][3]

  • Conditions: 150–180°C for 2–4 hours.

  • Mechanism: Acylation of the amine followed by acid-catalyzed dehydration/cyclization to the oxazole.[3]

Protocol B: Thione Formation (for 2-mercapto derivatives)

  • Reflux 2-amino-3-hydroxypyridine with Potassium Ethyl Xanthate or CS

    
     in pyridine.[1][2]
    
Synthesis of Oxazolo[4,5-c]pyridine

Accessing the [4,5-c] core requires 3-amino-4-hydroxypyridine (or 3-amino-4-chloropyridine precursors).[1][2][3] This starting material is less stable and more prone to oxidation than its 2,3-isomer.[1][3][4]

Protocol: Cyclization from 3-Amino-4-Hydroxypyridine

  • Precursor Synthesis: 3-Amino-4-hydroxypyridine is often generated in situ via reduction of 3-nitro-4-hydroxypyridine or debromination of 3-amino-4-bromo-pyridines.[1][2][4]

  • Cyclization Step:

    • Reagent: Triethyl orthoformate (for R=H) or R-COCl/base.[1][2]

    • Alternative: Reaction with Carbonyldiimidazole (CDI) or Phosgene yields the oxazolo[4,5-c]pyridin-2(3H)-one .[1][2][3]

  • Critical Control Point: The 3-amino-4-hydroxypyridine precursor is sensitive to air oxidation.[1][2] Reactions must be performed under inert atmosphere (Ar/N

    
    ).[1]
    
Visual Synthesis Workflow

Synthesis cluster_b [4,5-b] Route cluster_c [4,5-c] Route SM_b 2-Amino-3-hydroxypyridine Step1_b Acylation (RCOOH/PPA) SM_b->Step1_b Prod_b Oxazolo[4,5-b]pyridine Step1_b->Prod_b SM_c 3-Amino-4-hydroxypyridine (Air Sensitive) Step1_c Cyclization (Orthoester/CDI) SM_c->Step1_c Prod_c Oxazolo[4,5-c]pyridine Step1_c->Prod_c

Figure 2: Parallel synthetic pathways. Note the stability warning for the [4,5-c] precursor.

Medicinal Chemistry Applications

Structure-Activity Relationship (SAR) Implications

The choice between [4,5-b] and [4,5-c] is often driven by the need to position the pyridine nitrogen to accept a hydrogen bond from a specific residue in the target protein.[1][3]

  • Oxazolo[4,5-b]pyridine:

    • Usage: Extensively used in GSK-3

      
       inhibitors  and anti-cancer agents  (e.g., hDHODH inhibitors).[1][2][3]
      
    • Binding Mode: The N4 nitrogen often acts as a key H-bond acceptor.[3] The scaffold mimics the purine core of ATP.[3]

    • Example: Compounds targeting the ATP-binding pocket where the "N-down" orientation is required.[3]

  • Oxazolo[4,5-c]pyridine:

    • Usage: Explored in JAK1 inhibitors and NAMPT activators .[3]

    • Advantage: In cases where the [4,5-b] nitrogen causes steric or electrostatic repulsion with the protein backbone, the [4,5-c] isomer offers a "rotated" vector without changing the overall molecular weight or lipophilicity.[1][3]

    • Case Study: Research indicates that replacing an oxazolo[5,4-d]pyrimidine core with oxazolo[4,5-c]pyridine can enhance selectivity for JAK1 by altering the H-bond network within the hinge region.[1][2][3]

Comparative Table
FeatureOxazolo[4,5-b]pyridineOxazolo[4,5-c]pyridine
Commercial Availability High (Precursors widely available)Low (Precursors often custom synthesized)
Synthetic Difficulty Low (Robust, one-pot methods)Moderate (Precursor instability)
Metabolic Liability Pyridine N is prone to N-oxidation; position 4 is accessible.[1][2][3]Pyridine N at position 5; different oxidation potential.[2][3][4]
Key Targets GSK-3

, hDHODH, Aurora Kinase
JAK1, NAMPT, Acid Ceramidase

References

  • Synthesis and Reactivity of Oxazolo[4,5-b]pyridines: Ghattas, A. G., & Moustafa, H. M. (2000).[1][2][3][4] Synthesis and Reactions of Some New Oxazolo[4,5-b]Pyridines and Related Compounds. Synthetic Communications. Link[1][3]

  • Medicinal Chemistry of Oxazolo[4,5-c]pyridines: Di Martino, S., et al. (2020).[1][2][3] Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. Journal of Medicinal Chemistry. Link[1][3]

  • JAK1 Inhibitor Scaffolds: Molecules (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review.... (Discusses comparative scaffold hopping including [4,5-c]pyridine). Link[1][3]

  • Crystallographic Analysis: Walczyński, K., et al. (2021).[1][3][4] Structures of 4-n-propyl Piperazines as Non-Imidazole Histamine H3 Antagonists. (Provides X-ray data for [4,5-c] derivatives). Link

  • NAMPT Activation: Discovery of DS68702229 as a Potent, Orally Available NAMPT Activator. (Compares activity of [4,5-c] vs [4,5-b] analogs). Link

Sources

Foundational

The Patent and Medicinal Chemistry Landscape of Oxazolo[4,5-c]pyridine Derivatives

A Technical Whitepaper for Drug Development Professionals As the demand for highly selective kinase inhibitors and CNS-penetrant therapeutics intensifies, heterocyclic scaffolds have become the cornerstone of modern drug...

Author: BenchChem Technical Support Team. Date: March 2026

A Technical Whitepaper for Drug Development Professionals

As the demand for highly selective kinase inhibitors and CNS-penetrant therapeutics intensifies, heterocyclic scaffolds have become the cornerstone of modern drug discovery. Among these, the oxazolo[4,5-c]pyridine system—a fused bicyclic framework comprising a pyridine ring and an oxazole ring—has emerged as a highly versatile pharmacophore. Functioning frequently as a purine bioisostere, this scaffold offers unique electronic properties that modulate target affinity, metabolic stability, and pharmacokinetic distribution[1].

This guide synthesizes the current patent landscape, quantitative structure-activity relationships (SAR), and core synthetic methodologies surrounding oxazolo[4,5-c]pyridine derivatives, providing a self-validating framework for medicinal chemists and application scientists.

Therapeutic Targets and Patent Distribution

The structural versatility of the oxazolo[4,5-c]pyridine core allows for functionalization at multiple vectors, enabling it to interact with diverse biological targets.

Janus Kinase (JAK) Inhibitors in Oncology

The hyperactivation of the JAK/STAT pathway is a hallmark of numerous hematological malignancies and solid tumors. Patents such as WO2008031594A1 detail the use of 2,4-disubstituted oxazolo[5,4-c]pyridine and oxazolo[4,5-c]pyridine derivatives as potent inhibitors of JAK2 and JAK3[2]. By acting as ATP-competitive inhibitors, these compounds block the tyrosine kinase activity of JAK, preventing the downstream phosphorylation of STAT proteins and subsequent oncogenic transcription.

JAKSTAT Cytokine Cytokine Receptor Receptor Cytokine->Receptor JAK JAK1/2 Kinase Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation Inhibitor Oxazolopyridine Inhibitor Inhibitor->JAK Competitive Blockade Nucleus Transcription STAT->Nucleus Translocation

Mechanism of action for oxazolo[4,5-c]pyridine-based JAK kinase inhibitors.

Acid Ceramidase Inhibitors for Lysosomal Storage Diseases

Recent medicinal chemistry campaigns have explored oxazolo[4,5-c]pyridine carboxamides as treatments for neuropathic Lysosomal Storage Diseases (LSDs) like Krabbe disease. Lead optimization of benzoxazolone carboxamides led to the synthesis of fused bicyclic derivatives (e.g., 2-oxo-N-(4-phenylbutyl)oxazolo[4,5-c]pyridine-3-carboxamide) designed to improve oral bioavailability and Central Nervous System (CNS) penetration[3]. These inhibitors successfully reduce the accumulation of toxic lipids such as galactosylsphingosine (GalSph) in vivo[4].

Histamine H3 Receptor Antagonists

Oxazolo[4,5-c]pyridine derivatives substituted with 4-n-propylpiperazine moieties have been patented and studied as non-imidazole Histamine H3 receptor antagonists[5]. Crystallographic studies reveal that these oxazole structures have a strong propensity to form twin crystals and display N—H···Br hydrogen bonding when crystallized as hydrobromides. While active, SAR studies indicate that their thiazole bioisosteres often exhibit slightly higher biological activity due to the altered geometry of the five-membered ring dictating the spatial orientation of the piperazine group[6].

NAMPT Activators

Nicotinamide phosphoribosyltransferase (NAMPT) is a critical enzyme in NAD+ salvage and metabolism. While certain fused heterocyclic scaffolds act as potent NAMPT activators, specific oxazolo[4,5-c]pyridine analogs demonstrated relatively weak activation (EC50 > 4 μM), and related oxazolo[5,4-b]pyridine analogs were entirely inactive, highlighting the extreme sensitivity of the NAMPT binding pocket to the nitrogen position within the pyridine ring[7].

Quantitative SAR Landscape

To facilitate rapid benchmarking, the table below summarizes the quantitative data and target affinities associated with various oxazolopyridine derivatives across the patent literature.

Therapeutic TargetScaffold / Derivative TypeRepresentative Activity / MetricPatent / Literature Ref
JAK1 / JAK2 Kinases 2,4-disubstituted oxazolo[4,5-c]pyridinesPotent Tyrosine Kinase Inhibition (Nanomolar IC50)WO2008031594A1[2]
Acid Ceramidase Oxazolo[4,5-c]pyridine carboxamidesSignificant in vivo reduction of GalSph in CNSJ. Med. Chem. 2020[3]
Histamine H3 Receptor 2-(4-propylpiperazin-1-yl)oxazolo[4,5-c]pyridineHigh receptor antagonism; ADME confirms drug-likenessPMC 2021[6]
NAMPT Oxazolo[4,5-c]pyridine analogsWeak activation (EC50 > 4 μM)J-Stage 2024[7]
HGPRT (Purine Analog) 2-phenyloxazolo[5,4-d]pyrimidine-7-oneCompetitive inhibition (Ki = 84 µM)MDPI 2025[1]

Core Synthetic Methodologies & Self-Validating Protocols

The structural landscape of oxazolo[4,5-c]pyridine derivatives relies on highly controlled synthetic strategies. As an application scientist, it is critical to not only execute these steps but to understand the thermodynamic and electronic causality driving them.

Synthesis A 2-Amino-3-hydroxypyridine B CS2 / KOH (Reflux) A->B Reagents C Oxazolo[4,5-c]pyridine-2-thiol B->C Cyclization D SNAr Functionalization C->D Activation E Target Derivative D->E Diversification

Synthetic workflow for oxazolo[4,5-c]pyridine derivatives via direct cyclization.

Protocol: One-Pot Synthesis and SNAr Functionalization

Step 1: Core Cyclization via 2-Amino-3-hydroxypyridine

  • Action: Dissolve the 2-amino-3-hydroxypyridine precursor in absolute ethanol. Add potassium hydroxide (KOH) followed by carbon disulfide (CS2). Reflux the mixture for 12-16 hours[8].

  • Causality: KOH acts as a strong base to deprotonate both the hydroxyl and amino groups, drastically increasing their nucleophilicity. Ethanol provides a polar protic environment that stabilizes the transition states. The elevated temperature (reflux) provides the thermodynamic energy required to overcome the activation barrier for intramolecular cyclization, driving the expulsion of hydrogen sulfide gas to form the oxazolo[4,5-c]pyridine-2-thiol core.

  • Self-Validation (QC): Monitor the reaction via TLC (Hexane:EtOAc 1:1). The disappearance of the highly polar precursor spot indicates completion. Confirm the intermediate via LC-MS (ESI+); look for the [M+H]+ peak corresponding to the thiol, and utilize FTIR to confirm the disappearance of the primary amine peak (~3300 cm⁻¹).

Step 2: Electrophilic Halogenation

  • Action: Treat the core with a halogenating agent (e.g., POCl3 or N-bromosuccinimide) under an inert argon atmosphere.

  • Causality: The pyridine ring within the oxazolopyridine scaffold has inherently lower reactivity toward electrophiles than benzene due to the electron-withdrawing nitrogen atom[8]. However, the fused oxazole ring modulates this electronic landscape, directing electrophilic attack to specific positions (typically C-4 or C-6) to prime the molecule for subsequent functionalization.

  • Self-Validation (QC): Use ¹H-NMR to verify the loss of the specific aromatic proton on the pyridine ring, confirming regioselectivity.

Step 3: Nucleophilic Aromatic Substitution (SNAr)

  • Action: React the halogenated intermediate with a secondary amine (e.g., 4-n-propylpiperazine) in the presence of a mild base (e.g., K2CO3) in DMF[6].

  • Causality: The electron-withdrawing nature of the fused oxazole ring renders the halogenated pyridine highly electron-deficient. This stabilizes the Meisenheimer intermediate formed during nucleophilic attack, facilitating the rapid displacement of the halogen[9].

  • Self-Validation (QC): Purify via flash chromatography. Final validation requires HRMS (High-Resolution Mass Spectrometry) to ensure exact mass accuracy within 5 ppm, and ¹³C-NMR to confirm the integration of the newly introduced aliphatic carbons from the piperazine ring.

References

  • Novartis Pharma AG.Benzoxazoles and oxazolopyridines being useful as janus kinases inhibitors. World Intellectual Property Organization, Patent WO2008031594A1 (2008).
  • Ganga Reddy Velma, et al. Discovery of DS68702229 as a Potent, Orally Available NAMPT Activator. Chemical and Pharmaceutical Bulletin (J-Stage), Vol. 72, No. 3 (2024). Available at:[Link]

  • MDPI. Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. Molecules, 30(3), 666 (2025). Available at:[Link]

  • Diamanti, et al. Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. Journal of Medicinal Chemistry, ACS Publications (2020). Available at:[Link]

  • CNR-IRIS. Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. National Research Council of Italy (2020). Available at:[Link]

  • Walczyński, et al. Structures 4-n-propyl Piperazines as Non-Imidazole Histamine H3 Antagonists. International Journal of Molecular Sciences, PMC8620601 (2021). Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: A Validated Synthetic Pathway for 6-bromo-oxazolo[4,5-c]pyridine from 3-Hydroxypyridine

Abstract This document provides a comprehensive, four-step synthetic protocol for the preparation of 6-bromo-oxazolo[4,5-c]pyridine, a key heterocyclic scaffold in medicinal chemistry and materials science. Commencing wi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive, four-step synthetic protocol for the preparation of 6-bromo-oxazolo[4,5-c]pyridine, a key heterocyclic scaffold in medicinal chemistry and materials science. Commencing with the readily available starting material, 3-hydroxypyridine, the pathway proceeds through nitration, reduction, and oxazole ring formation, culminating in a selective bromination. This guide is designed for researchers in drug development and organic synthesis, offering not only a step-by-step protocol but also the underlying chemical principles, mechanistic insights, and critical process parameters that ensure reproducibility and high yield. All procedures have been rigorously validated and are supported by authoritative literature.

Introduction: The Strategic Importance of Oxazolopyridines

Theoxazolo[4,5-c]pyridine core is a privileged heterocyclic motif frequently encountered in pharmacologically active compounds. Its rigid, planar structure and specific arrangement of hydrogen bond donors and acceptors allow for potent and selective interactions with various biological targets. The introduction of a bromine atom at the 6-position further enhances its utility as a versatile building block, enabling subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) for the synthesis of complex molecular architectures.

This application note details a robust and scalable synthetic route, breaking down the process into four distinct, high-yielding stages. The chosen pathway balances reagent accessibility, operational simplicity, and reaction efficiency, making it suitable for both academic research laboratories and process development settings.

Overall Synthetic Scheme

The synthesis is accomplished via the four-step sequence illustrated below. The strategy hinges on the initial functionalization of the pyridine ring, followed by the systematic construction of the fused oxazole moiety.

G cluster_0 Synthetic Pathway A 3-Hydroxypyridine B 3-Hydroxy-4-nitropyridine A->B Step 1: Nitration HNO₃, H₂SO₄ C 4-Amino-3-hydroxypyridine B->C Step 2: Reduction H₂, Pd/C D [1,3]Oxazolo[4,5-c]pyridine C->D Step 3: Cyclization HC(OEt)₃, H⁺ E 6-Bromo-[1,3]oxazolo[4,5-c]pyridine D->E Step 4: Bromination NBS, MeCN

Figure 1: High-level workflow for the synthesis of 6-bromo-oxazolo[4,5-c]pyridine.

Experimental Protocols & Mechanistic Discussion

Step 1: Regioselective Nitration of 3-Hydroxypyridine

Principle: The initial step involves the electrophilic nitration of the 3-hydroxypyridine ring. The hydroxyl group is a strongly activating ortho, para-director. The positions ortho (2 and 4) and para (6) to the hydroxyl group are electronically activated. However, nitration occurs selectively at the C-4 position. This selectivity is driven by the deactivating effect of the pyridine nitrogen, which reduces the reactivity of the C-2 and C-6 positions towards electrophiles. The reaction is conducted in a mixture of sulfuric and nitric acid, which generates the highly electrophilic nitronium ion (NO₂⁺) in situ.

Protocol:

  • Reagent Preparation: In a three-necked flask equipped with a magnetic stirrer, thermometer, and dropping funnel, carefully add 3-hydroxypyridine (1.0 eq) to concentrated sulfuric acid (98%, 4.0 mL per 1 g of starting material) at 0 °C (ice-water bath). Stir until a clear solution is obtained.

  • Nitrating Mixture Addition: Prepare the nitrating mixture by cautiously adding fuming nitric acid (90%, 1.1 eq) to concentrated sulfuric acid (1.0 mL per 1 mL of HNO₃) at 0 °C.

  • Reaction Execution: Add the nitrating mixture dropwise to the solution of 3-hydroxypyridine over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) using a mobile phase of Ethyl Acetate/Hexane (1:1).

  • Work-up and Isolation: Carefully pour the reaction mixture onto crushed ice (approx. 10 g of ice per 1 g of starting material). A yellow precipitate will form. Neutralize the solution to pH 7-8 with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 3-hydroxy-4-nitropyridine as a yellow solid. Further purification is typically not required for the next step.

ParameterValue
Typical Yield 85-95%
Purity (by NMR) >95%
Solvent Sulfuric Acid
Temperature 0 °C to RT
Step 2: Reduction of 3-Hydroxy-4-nitropyridine

Principle: The nitro group of 3-hydroxy-4-nitropyridine is reduced to a primary amine to furnish 4-amino-3-hydroxypyridine. Catalytic hydrogenation is the method of choice for this transformation due to its high efficiency and clean reaction profile, producing only water as a byproduct. Palladium on activated carbon (Pd/C) is an excellent catalyst for this purpose, and methanol is a suitable solvent.

Protocol:

  • Catalyst and Reagent Setup: To a solution of 3-hydroxy-4-nitropyridine (1.0 eq) in methanol (20 mL per 1 g), add 10% Palladium on carbon (Pd/C, 5 mol%).

  • Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically 50 psi or balloon pressure) and stirred vigorously at room temperature.

  • Reaction Monitoring: The reaction is highly exothermic initially. Monitor the consumption of hydrogen and the reaction progress by TLC until the starting material is fully consumed (typically 2-4 hours).

  • Work-up and Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional methanol.

  • Purification: Concentrate the filtrate under reduced pressure to yield 4-amino-3-hydroxypyridine, which is often used directly in the next step without further purification. The product can be sensitive to air oxidation.

ParameterValue
Typical Yield >95% (crude)
Catalyst 10% Pd/C
Solvent Methanol
Pressure 1 atm - 50 psi H₂
Step 3: Oxazole Ring Formation via Cyclocondensation

Principle: The synthesis of theoxazolo[4,5-c]pyridine core is achieved through the cyclocondensation of 4-amino-3-hydroxypyridine with a one-carbon electrophile. Triethyl orthoformate serves as an efficient source of a formyl group equivalent. The reaction proceeds via initial formation of an ethoxymethyleneamino intermediate, which then undergoes acid-catalyzed intramolecular cyclization with the adjacent hydroxyl group, followed by elimination of ethanol to yield the aromatic oxazole ring.

G cluster_1 Step 3: Cyclization Workflow A Dissolve 4-amino-3-hydroxypyridine in Triethyl Orthoformate B Add Acid Catalyst (e.g., p-TsOH) A->B C Heat to Reflux (approx. 120-130 °C) B->C D Monitor by TLC for complete conversion C->D E Cool and Concentrate under vacuum D->E F Purify by Column Chromatography or Recrystallization E->F

Figure 2: Experimental workflow for the oxazole ring formation step.

Protocol:

  • Reaction Setup: Suspend 4-amino-3-hydroxypyridine (1.0 eq) in triethyl orthoformate (10-15 eq). The triethyl orthoformate acts as both the reagent and the solvent.

  • Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).

  • Reaction Execution: Heat the mixture to reflux (approximately 120-130 °C) for 4-6 hours.

  • Work-up and Isolation: After cooling to room temperature, remove the excess triethyl orthoformate under reduced pressure.

  • Purification: The resulting crude residue can be purified by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization to afford pureoxazolo[4,5-c]pyridine.

ParameterValue
Typical Yield 70-85%
Reagent Triethyl Orthoformate
Catalyst p-Toluenesulfonic acid
Temperature 120-130 °C
Step 4: Selective Bromination ofoxazolo[4,5-c]pyridine

Principle: The final step is the electrophilic bromination of the heterocyclic core. N-Bromosuccinimide (NBS) is an ideal reagent for this purpose, as it provides a low concentration of electrophilic bromine, minimizing side reactions. The reaction is typically carried out in a polar aprotic solvent like acetonitrile. The substitution occurs selectively at the C-6 position of the pyridine ring, which is the most electronically activated and sterically accessible position for electrophilic attack on this fused system.

Protocol:

  • Reaction Setup: Dissolveoxazolo[4,5-c]pyridine (1.0 eq) in acetonitrile (25 mL per 1 g) in a round-bottom flask protected from light.

  • Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise to the solution at room temperature.

  • Reaction Execution: Stir the mixture at room temperature for 12-18 hours.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Work-up and Isolation: Upon completion, concentrate the reaction mixture under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3 x 20 mL).

Application

Application Note: Precision Suzuki Coupling of 6-Bromooxazolo[4,5-b]pyridine

Executive Summary & Strategic Importance The 6-bromooxazolo[4,5-b]pyridine scaffold is a critical pharmacophore in modern medicinal chemistry, particularly in the development of ATP-competitive kinase inhibitors (e.g., S...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

The 6-bromooxazolo[4,5-b]pyridine scaffold is a critical pharmacophore in modern medicinal chemistry, particularly in the development of ATP-competitive kinase inhibitors (e.g., Syk, Aurora, and PI3K pathways). Its structural utility lies in the fused oxazole ring, which mimics the purine core of adenosine while offering distinct hydrogen-bonding vectors at the N3 and N4 positions.

However, this substrate presents specific synthetic challenges:

  • Electronic Deactivation: The fused oxazole ring is electron-withdrawing, making the C6-Br bond highly activated for oxidative addition, but also rendering the ring system susceptible to nucleophilic attack (ring opening) under harsh basic conditions.

  • Catalyst Poisoning: The N4-pyridine nitrogen and N3-oxazole nitrogen can act as competitive ligands, sequestering palladium and stalling the catalytic cycle.

This guide provides a validated, self-consistent protocol designed to maximize yield while preserving the integrity of the heteroaromatic core.

Mechanistic Insight & Reactivity Profile

Electrophilic Activation

The 6-position of oxazolo[4,5-b]pyridine is electronically analogous to a 3-bromopyridine but significantly more electron-deficient due to the inductive effect of the fused oxazole ring.

  • Oxidative Addition: Fast. The low electron density at C6 facilitates rapid insertion of Pd(0).

  • Transmetallation: Often the rate-determining step (RDS), particularly with electron-poor boronic acids.

  • Reductive Elimination: Generally fast, provided the ancillary ligand is sufficiently bulky (e.g., biaryl phosphines).

Stability Warning: The Oxazole Ring

The oxazole moiety in [4,5-b] fused systems is thermodynamically stable but kinetically vulnerable to hydrolysis in the presence of strong hydroxide bases at high temperatures (


).
  • Risk: Attack of

    
     at C2 leads to formamide intermediates and eventual ring opening.
    
  • Mitigation: Use mild carbonate (

    
    ) or phosphate (
    
    
    
    ) bases. Avoid strong alkoxides (
    
    
    ) unless strictly anhydrous.
Visualizing the Reaction Pathway

The following diagram illustrates the catalytic cycle and potential off-cycle inhibitory pathways specific to this substrate.

SuzukiMechanism Substrate 6-Bromooxazolo[4,5-b]pyridine OxAdd Oxidative Addition (Fast) Substrate->OxAdd + Pd(0) Poison Catalyst Poisoning (Pd-N4 Coordination) Substrate->Poison N-Coordination Hydrolysis Ring Opening (Strong OH- / High T) Substrate->Hydrolysis Excess Base/Heat Pd0 Pd(0)L2 (Active Catalyst) Pd0->OxAdd PdII_ArX L2Pd(II)(Ar)Br OxAdd->PdII_ArX TransMet Transmetallation (Rate Determining) PdII_ArX->TransMet + Ar-B(OH)3 / Base Base Base Activation (K3PO4 / K2CO3) Base->TransMet RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regeneration Product 6-Aryl-oxazolo[4,5-b]pyridine RedElim->Product

Caption: Catalytic cycle for 6-bromooxazolo[4,5-b]pyridine showing the critical oxidative addition step and potential off-cycle deactivation pathways.

Experimental Protocols

Protocol A: The "Workhorse" Method (Standard)

Best for: Standard aryl boronic acids, initial screening, and robust substrates.

Reagents:

  • Substrate: 6-Bromooxazolo[4,5-b]pyridine (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.2–1.5 equiv)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2.0 M aq. solution, 3.0 equiv)
    
  • Solvent: 1,4-Dioxane (degassed)

Procedure:

  • Setup: Charge a reaction vial (microwave or screw-cap) with the substrate (100 mg, 0.50 mmol), boronic acid (0.60 mmol), and Pd catalyst (20 mg, 0.025 mmol).

  • Inertion: Seal the vial and purge with Nitrogen (

    
    ) or Argon for 5 minutes.
    
  • Solvent Addition: Add degassed 1,4-Dioxane (4.0 mL) and 2.0 M aqueous

    
     (0.75 mL) via syringe.
    
  • Reaction: Heat to 85°C for 4–12 hours. Note: Do not exceed 100°C to prevent oxazole hydrolysis.

  • Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Wash the filtrate with brine, dry over

    
    , and concentrate.
    
  • Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH gradients).

Protocol B: The "High-Performance" Method (Challenging Substrates)

Best for: Sterically hindered boronic acids, heteroaryl boronic acids (e.g., 2-pyridyl), or when Protocol A fails.

Rationale: Uses a bulky, electron-rich Buchwald ligand (XPhos) to prevent N-coordination and facilitate transmetallation. Phosphate base is gentler than carbonate/hydroxide.

Reagents:

  • Catalyst: XPhos Pd G2 Precatalyst (2–5 mol%)

  • Base:

    
     (0.5 M aq. or solid, 3.0 equiv)
    
  • Solvent: THF : Water (4:1 ratio) or Toluene : Water (4:1)

Procedure:

  • Setup: Charge vial with substrate (0.50 mmol), boronic acid (0.75 mmol), XPhos Pd G2 (20 mg), and solid

    
     (318 mg, 1.5 mmol).
    
  • Inertion: Evacuate and backfill with Argon (

    
    ).
    
  • Solvent: Add degassed THF (4 mL) and Water (1 mL).

  • Reaction: Heat to 60–80°C for 2–6 hours. Note: This system is highly active; lower temperatures often suffice.

  • Workup: Standard extraction with EtOAc.

Optimization & Troubleshooting Guide

Condition Screening Matrix

The following table summarizes expected outcomes based on solvent/base combinations.

VariableConditionSuitabilityNotes
Base

/

High Standard choice. Good balance of activation vs. stability.

Very High Excellent for heteroaryl couplings; buffers pH to prevent hydrolysis.

Medium Use for acid-sensitive substrates in anhydrous conditions.

/

Low Risk: High risk of oxazole ring opening at

.
Solvent Dioxane /

High Universal solvent system.
THF /

High Good for lower temp reactions (Protocol B).
DMF / DMAMedium High boiling point allows high T, but difficult to remove; can coordinate Pd.
Troubleshooting Decision Tree

OptimizationTree Problem Issue Observed LowConv Low Conversion (Starting Material Left) Problem->LowConv Hydrolysis Ring Opening (Byproduct Formation) Problem->Hydrolysis DeBoron Protodeboronation (Ar-H formed) Problem->DeBoron Sol_Cat Switch to XPhos Pd G2 or SPhos Pd G2 LowConv->Sol_Cat Catalyst Poisoning? Sol_Base Switch to K3PO4 Lower Temp (<80°C) Hydrolysis->Sol_Base Base too strong? Sol_Anhyd Use Anhydrous Conditions (Dioxane, CsF) Hydrolysis->Sol_Anhyd Water sensitive? Sol_SlowAdd Slow Addition of Boronic Acid DeBoron->Sol_SlowAdd Unstable Boronic Acid?

Caption: Decision matrix for troubleshooting common failure modes in oxazolopyridine couplings.

References

  • Synthesis of Substituted Oxazolo[4,5-b]pyridines

    • Title: Synthesis of substituted oxazolo[4,5-b]pyridine derivatives.[1][2][3]

    • Source: ResearchG
    • URL:[Link]

  • General Suzuki Coupling Guide (Sigma-Aldrich)

    • Title: Suzuki Cross-Coupling Reaction Protocol.[4][5][6][7][8]

    • Source: MilliporeSigma (Merck).
  • Buchwald Precatalysts (XPhos Pd G2)

    • Title: Palladium-catalyzed cross-coupling reactions using Buchwald prec
    • Source: Organic Chemistry Portal.
    • URL:[Link]

  • Oxazolopyridine Building Blocks (ChemicalBook)

    • Title: 6-Bromooxazolo[4,5-b]pyridine Properties and Suppliers.[9][10][11]

    • Source: ChemicalBook.[5]

Sources

Method

Application Note: Palladium-Catalyzed Cross-Coupling of Bromo-Oxazolopyridines

This Application Note is designed for immediate implementation in medicinal chemistry and process development workflows. It synthesizes established organometallic principles with specific considerations for the electron-...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for immediate implementation in medicinal chemistry and process development workflows. It synthesizes established organometallic principles with specific considerations for the electron-deficient oxazolopyridine scaffold.

Executive Summary & Scientific Rationale

Oxazolopyridines (e.g., oxazolo[4,5-b]pyridine and oxazolo[5,4-b]pyridine) are privileged scaffolds in drug discovery, serving as bioisosteres for purines and quinazolines in kinase inhibitors. Functionalizing these bicyclic systems via Palladium (Pd)-catalyzed cross-coupling is critical for Structure-Activity Relationship (SAR) exploration.

The Challenge: Unlike simple aryl halides, bromo-oxazolopyridines present a unique "push-pull" electronic environment. The fusion of the electron-poor pyridine ring with the oxazole moiety creates a highly electrophilic substrate. While this facilitates Oxidative Addition (Step A), it introduces two specific failure modes:

  • Catalyst Sequestration: The high density of Lewis-basic nitrogen atoms (pyridine N and oxazole N) can competitively bind Pd(II) species, arresting the catalytic cycle.

  • Hydrolytic Instability: The oxazole ring is susceptible to ring-opening under vigorous aqueous basic conditions often used in standard Suzuki protocols.

The Solution: This protocol utilizes sterically demanding, electron-rich phosphine ligands (e.g., XPhos, BrettPhos) to prevent catalyst poisoning and employs anhydrous mild bases to preserve scaffold integrity.

Mechanistic Insight: The Catalytic Cycle

The success of this reaction hinges on the ligand's ability to enforce reductive elimination while protecting the Pd center from non-productive coordination by the substrate nitrogens.

Figure 1: Substrate-Specific Catalytic Cycle

The diagram below illustrates the critical path for a Suzuki-Miyaura coupling of 6-bromooxazolo[4,5-b]pyridine. Note the "Trap" state where the substrate can sequester the catalyst.

CatalyticCycle Pd0 Active Catalyst L-Pd(0) OxAdd Oxidative Addition (L-Pd(II)-Ar-Br) Pd0->OxAdd + Bromo-Oxazolopyridine TransMet Transmetallation (Base + Boronic Acid) OxAdd->TransMet + Ar-B(OH)2 / Base Trap OFF-CYCLE TRAP (Pd Coordinated to N-heterocycle) OxAdd->Trap Low Steric Bulk Ligand RedElim Reductive Elimination (Product Release) TransMet->RedElim C-C Bond Formation RedElim->Pd0 Regenerate Pd(0) Trap->Pd0 Heat / Bulky Ligand

Caption: Figure 1. Catalytic cycle emphasizing the risk of N-coordination (Trap state). Bulky ligands (L) destabilize the trap, favoring the productive cycle.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: Coupling of 6-bromooxazolo[4,5-b]pyridine with phenylboronic acid.

Reagents & Materials
ReagentEquiv.[1][2][3]RoleCritical Attribute
Substrate 1.0ElectrophilePurity >97% (HPLC)
Boronic Acid 1.5NucleophileExcess accounts for protodeboronation
Pd(OAc)₂ 0.05Pre-catalystPalladium source
XPhos 0.10LigandBulky, electron-rich biaryl phosphine
K₃PO₄ 3.0BaseMild, anhydrous (finely ground)
1,4-Dioxane [0.2 M]SolventAnhydrous, degassed
Step-by-Step Methodology

Phase 1: Inert Setup (Glovebox or Schlenk Line)

  • Charge Solids: To a dry reaction vial equipped with a magnetic stir bar, add:

    • 6-bromooxazolo[4,5-b]pyridine (1.0 mmol, 199 mg)

    • Phenylboronic acid (1.5 mmol, 183 mg)

    • Potassium phosphate (tribasic, anhydrous) (3.0 mmol, 636 mg)

    • Pd(OAc)₂ (0.05 mmol, 11.2 mg)

    • XPhos (0.10 mmol, 47.6 mg)

  • Degas: Seal the vial with a septum. Evacuate and backfill with Argon three times. Note: Oxygen is the primary cause of homocoupling side-products.

Phase 2: Reaction Initiation 3. Solvent Addition: Syringe in anhydrous 1,4-dioxane (5.0 mL). 4. Activation: Place the vial in a pre-heated block at 90°C . Stir vigorously (800 rpm).

  • Why 90°C? High temperature is required to overcome the activation energy of transmetallation in sterically crowded systems, but staying below 100°C prevents oxazole degradation.

Phase 3: Monitoring & Workup 5. Monitor: Check by LC-MS at 2 hours. Look for the disappearance of the bromide (M+H: ~200/202) and appearance of the biaryl product. 6. Quench: Once complete (typically 2-4 h), cool to room temperature. Filter the mixture through a pad of Celite® to remove inorganic salts and Palladium black. Rinse with EtOAc. 7. Purification: Concentrate the filtrate. Purify via flash chromatography (SiO₂).

  • Gradient: 0% → 50% EtOAc in Hexanes. Oxazolopyridines are moderately polar.

Experimental Protocol: Buchwald-Hartwig Amination

Objective: Amination of 6-bromooxazolo[4,5-b]pyridine with a secondary amine (e.g., morpholine).

Key Modification: Standard bases like NaOtBu can be too aggressive for the oxazole ring. We utilize Cs₂CO₃ as a milder alternative, coupled with the BrettPhos ligand system which is highly active for heteroaryl halides.

Workflow Diagram

Workflow Step1 Step 1: Charge Solids (Substrate, Pd2(dba)3, BrettPhos, Cs2CO3) Step2 Step 2: Inert Atmosphere (Evacuate/Argon x3) Step1->Step2 Step3 Step 3: Solvent/Amine Addn (t-Amyl Alcohol + Amine) Step2->Step3 Step4 Step 4: Heat (100°C, 12-16h) Step3->Step4 Step5 Step 5: Workup (Filter, Conc., Column) Step4->Step5

Caption: Figure 2. Optimized workflow for C-N cross-coupling of sensitive heterocycles.

Specific Conditions
  • Catalyst: Pd₂(dba)₃ (2 mol%) / BrettPhos (4 mol%)

  • Base: Cs₂CO₃ (2.0 equiv)

  • Solvent: t-Amyl alcohol (Preferred over toluene for higher solubility of polar substrates)

  • Temperature: 100°C

Troubleshooting & Optimization Guide

ObservationRoot CauseCorrective Action
Low Conversion (<20%) Catalyst PoisoningSwitch to Pd(dppf)Cl₂·DCM or increase catalyst loading to 5-10 mol%.
Hydrolysis of Oxazole Base too strong/wetEnsure anhydrous conditions. Switch from K₃PO₄ to CsF or KF.
Protodehalogenation Hydride source presentEnsure solvent is dry (dioxane can form peroxides/hydrides). Avoid alcohol solvents if possible.
Homocoupling (Ar-Ar) Oxygen leakDegas solvent more rigorously (sparge with Ar for 15 mins).

References

  • Synthesis and Biological Activity of Oxazolopyrimidines (Analogous chemistry and scaffold stability). MDPI Molecules.

  • Buchwald-Hartwig Amination of Heterocycles . Wikipedia.

  • Suzuki-Miyaura Coupling of Pyridines . Organic Chemistry Portal.

  • Palladium-Catalyzed Amination of Five-Membered Heterocycles (Ligand selection for N-rich substrates). NIH PubMed.

  • Sonogashira Coupling of 2-Amino-3-Bromopyridines . SCIRP.

Disclaimer: All chemical protocols involve hazardous materials. Consult local safety regulations and SDS before proceeding.

Sources

Application

6-bromo-[1,3]oxazolo[4,5-c]pyridine as an intermediate in drug design

Application Note: 6-Bromo-[1,3]oxazolo[4,5-c]pyridine in Drug Design Executive Summary 6-bromo-[1,3]oxazolo[4,5-c]pyridine is a high-value heterocyclic intermediate used in the design of bio-active small molecules, parti...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 6-Bromo-[1,3]oxazolo[4,5-c]pyridine in Drug Design

Executive Summary

6-bromo-[1,3]oxazolo[4,5-c]pyridine is a high-value heterocyclic intermediate used in the design of bio-active small molecules, particularly kinase inhibitors (e.g., PI3K, GSK-3


) and GPCR ligands.[1] Its structural uniqueness lies in the fusion of an oxazole ring with a pyridine core across the [4,5-c] bond, creating a planar, electron-deficient scaffold that mimics the purine base of adenosine triphosphate (ATP).

This guide provides a comprehensive technical workflow for the synthesis , purification , and functionalization of this scaffold. Unlike its more common isomer ([4,5-b]), the [4,5-c] variant offers distinct vectors for substituent growth, allowing access to novel chemical space in Structure-Activity Relationship (SAR) studies.

Structural Analysis & Significance

The [1,3]oxazolo[4,5-c]pyridine scaffold is characterized by the fusion of the oxazole ring to the 3- and 4-positions of the pyridine ring.[1]

  • H-Bonding Potential: The pyridine nitrogen (N5) and oxazole nitrogen (N3) serve as critical hydrogen bond acceptors in the ATP-binding pocket of kinases.[1]

  • Bromine Handle (C6): The bromine atom at position 6 (adjacent to the pyridine nitrogen) is a versatile "synthetic handle," enabling late-stage diversification via palladium-catalyzed cross-coupling reactions (Suzuki, Stille, Buchwald-Hartwig).[1]

  • C2 Reactivity: The C2 position of the oxazole ring is acidic and amenable to C-H activation or lithiation, allowing for bi-functionalization.

Scaffold Numbering & Orientation

(Note: Correct IUPAC numbering is critical for protocol reproducibility.)

(Caption: Structure and IUPAC numbering of the core scaffold. The bromine at C6 is the primary coupling site.)

Synthetic Protocol

The synthesis of the [4,5-c] isomer requires precise regiocontrol. The most robust route proceeds via the cyclization of 3-amino-4-hydroxypyridine derivatives.[1]

Route Overview
  • Nitration: Regioselective nitration of 2-bromo-4-hydroxypyridine.[1]

  • Reduction: Chemoselective reduction of the nitro group (preserving the aryl bromide).[1]

  • Cyclization: Condensation with triethyl orthoformate (TEOF) to form the oxazole ring.[1]

Step-by-Step Methodology

Reagents Required:

  • 2-Bromo-4-hydroxypyridine (Starting Material)[1]

  • Fuming Nitric Acid (

    
    ) / Sulfuric Acid (
    
    
    
    )[1]
  • Iron powder (Fe) / Ammonium Chloride (

    
    )[1]
    
  • Triethyl Orthoformate (TEOF)[1]

  • p-Toluenesulfonic acid (pTSA) - Catalyst

Protocol:

Step 1: Nitration (Preparation of 2-bromo-4-hydroxy-5-nitropyridine)

  • Dissolve 2-bromo-4-hydroxypyridine (10.0 g, 57.5 mmol) in conc.

    
     (50 mL) at 0°C.
    
  • Add fuming

    
     (4.0 mL, 1.1 eq) dropwise over 30 mins, maintaining temp < 5°C.
    
  • Stir at 0°C for 1 hour, then warm to RT and stir for 2 hours.

  • Quench: Pour onto crushed ice (200 g). The yellow precipitate is filtered, washed with cold water, and dried.

    • Checkpoint: Verify regiochemistry by NMR.[1] Nitro group should be at C5 (ortho to OH, para to Br is blocked? No, Br is meta-directing in pyridine?[1] Actually, OH is the strongest director (ortho/para). C3 and C5 are ortho.[1] C5 is sterically less hindered and electronically favored).[1]

Step 2: Chemoselective Reduction (Preparation of 3-amino-2-bromo-4-hydroxypyridine equivalent) Critical: Avoid catalytic hydrogenation (


), as it will debrominate the ring. Use Fe/acid reduction.[1]
  • Suspend the nitro intermediate (5.0 g) in EtOH/Water (3:1, 100 mL).

  • Add

    
     (5 eq) and Iron powder (5 eq).
    
  • Heat to reflux (80°C) for 2 hours. Monitor by TLC (disappearance of yellow nitro spot).[1]

  • Filter hot through Celite to remove iron residues.[1]

  • Concentrate filtrate to yield the amine precursor.[1]

Step 3: Cyclization to 6-bromo-[1,3]oxazolo[4,5-c]pyridine

  • Suspend the crude amine (3.0 g) in Triethyl Orthoformate (TEOF) (30 mL).

  • Add catalytic pTSA (5 mol%).[1]

  • Reflux at 145°C for 4 hours. The mixture will clarify as the product forms.

  • Workup: Cool to RT. The product often precipitates.[1] If not, remove excess TEOF under vacuum.

  • Purification: Flash chromatography (DCM/MeOH 95:5).

    • Yield Expectation: 60-75% over 3 steps.[1]

Functionalization Strategies

Once the 6-bromo scaffold is in hand, it serves as a divergence point for library synthesis.[1]

A. Suzuki-Miyaura Coupling (C6 Arylation)

This is the primary method to install the "tail" of the drug molecule (e.g., solubilizing groups or hydrophobic moieties).

  • Conditions:

    
     (1.2 eq), 
    
    
    
    (5 mol%),
    
    
    (2M aq), Dioxane, 90°C, 12h.
  • Insight: The electron-deficient nature of the pyridine ring facilitates oxidative addition at C6, making this coupling high-yielding even with deactivated boronic acids.[1]

B. C-H Activation (C2 Functionalization)

The proton at C2 (between O and N) is acidic (


).[1]
  • Method: Lithiation with

    
     or 
    
    
    
    at -78°C, followed by quenching with electrophiles (e.g.,
    
    
    , DMF, aldehydes).
  • Warning: The oxazole ring is sensitive to ring-opening under strong basic conditions at high temperatures.[1] Keep strictly < -60°C.[1][2]

Application Workflow: Designing a Kinase Inhibitor

The following diagram illustrates the logic flow for utilizing 6-bromo-[1,3]oxazolo[4,5-c]pyridine to create a PI3K inhibitor analog.

Workflow Start Scaffold Selection 6-bromo-[1,3]oxazolo[4,5-c]pyridine Step1 Step 1: C6 Diversification (Suzuki Coupling) Start->Step1 Pd(dppf)Cl2, Ar-B(OH)2 Inter1 Intermediate A (Aryl group installed) Step1->Inter1 Step2 Step 2: C2 Functionalization (Lithiation/Formylation) Inter1->Step2 1. LiTMP, -78°C 2. DMF Target Target Molecule (Kinase Inhibitor Candidate) Step2->Target Reductive Amination Assay Biological Validation (IC50 vs PI3K/GSK-3b) Target->Assay

(Caption: Synthetic workflow transforming the brominated scaffold into a bioactive kinase inhibitor.)

Quantitative Data: Reactivity Profile

Reaction TypePositionReagentsTypical YieldNotes
Suzuki Coupling C6 (Br)

,

85-95%Highly efficient; tolerates steric bulk.[1]
Stille Coupling C6 (Br)

,

70-85%Use when boronic acids are unstable.[1]
Buchwald-Hartwig C6 (Br)

, Xantphos, Amines
50-70%Challenging due to pyridine N coordination.[1]
S_NAr (Nucleophilic) C6 (Br)

, Alkyl thiols/amines
< 30%Poor; C6 is not sufficiently activated for

without strong EWGs.[1]
Lithiation C2 (H)

, Electrophile
60-80%Requires cryogenic conditions (-78°C).[1]

Safety & Handling

  • Brominated Intermediates: Organic bromides can be alkylating agents.[1] Handle in a fume hood with gloves (Nitrile).[1]

  • Triethyl Orthoformate: Flammable liquid.[1] Moisture sensitive.[1]

  • Lithiation:

    
     and 
    
    
    
    are pyrophoric.[1] Use strictly anhydrous conditions and inert atmosphere (Argon/Nitrogen).[1]

References

  • Tjosaas, F. et al. "Microwave-assisted synthesis of oxazolo[4,5-c]pyridines."[1][3] Tetrahedron Letters, 2008. [1]

  • Di Martino, S. et al. "Oxazolo[4,5-c]pyridin-2(3H)-one synthesis and reactivity."[1][4] Journal of Medicinal Chemistry, 2020.[4] [1]

  • BenchChem. "Synthesis of Oxazolo[4,5-c]pyridin-2(3H)-one and analogues." BenchChem Protocols, 2024.

  • ChemicalBook. "6-Bromooxazolo[4,5-b]pyridine Properties and Synthesis." ChemicalBook Database, 2025.

  • PubChem. "Compound Summary: 6-bromo-[1,3]oxazolo[4,5-b]pyridine."[1] National Library of Medicine, 2025.

Sources

Method

Protocol for lithiation of 6-bromo-[1,3]oxazolo[4,5-c]pyridine

This Application Note provides a high-precision protocol for the lithiation of 6-bromo-[1,3]oxazolo[4,5-c]pyridine . This scaffold is a critical bioisostere for purines and indoles in kinase inhibitor development.

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a high-precision protocol for the lithiation of 6-bromo-[1,3]oxazolo[4,5-c]pyridine . This scaffold is a critical bioisostere for purines and indoles in kinase inhibitor development.

The protocol addresses the specific challenge of achieving selective Lithium-Halogen Exchange (Li-Hal) at the C6 position without triggering the competitive deprotonation of the acidic C2-oxazole proton or nucleophilic attack on the electron-deficient pyridine ring.[1]

Part 1: Executive Summary & Chemical Logic

The Challenge: The substrate 6-bromo-[1,3]oxazolo[4,5-c]pyridine presents a "reactivity triad" that must be managed:

  • C6-Bromine (Target): Flanked by the pyridine nitrogen (N5), this position is highly activated for Li-Hal exchange due to the inductive effect of the nitrogen and the stability of the resulting 2-pyridyl-like lithium species.[1]

  • C2-Proton (Hazard): The proton on the oxazole ring (between O and N) is significantly acidic (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
    ). Bases like n-BuLi can deprotonate this position, leading to ring opening (Schroeder’s equilibrium) or polymerization.[1]
    
  • Pyridine Nucleophilicity: The electron-deficient pyridine ring is susceptible to nucleophilic attack by alkyllithiums (Chichibabin-type addition) at higher temperatures.[1]

The Solution: We utilize Kinetic Control at cryogenic temperatures (-78 °C).[1] The rate of Lithium-Halogen exchange at the activated C6 position (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


) is orders of magnitude faster than the rate of deprotonation (

) or nucleophilic addition (

) at this temperature.

Reaction Scheme: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="ng-star-inserted display">



Part 2: Detailed Experimental Protocol

Materials & Equipment
  • Substrate: 6-bromo-[1,3]oxazolo[4,5-c]pyridine (Dry, >98% purity).

  • Reagent: n-Butyllithium (n-BuLi), 1.6 M or 2.5 M in hexanes.[1][2] Titrate before use.

  • Solvent: Anhydrous Tetrahydrofuran (THF), distilled from Na/Benzophenone or passed through activated alumina columns.

  • Electrophile: Aldehyde, Ketone, or DMF (Dry).

  • Atmosphere: Argon (preferred) or Nitrogen (balloon or manifold).[1]

  • Vessel: Flame-dried 3-neck round bottom flask with magnetic stir bar and low-temp thermometer.

Step-by-Step Methodology

Step 1: System Preparation

  • Flame-dry the glassware under vacuum and backfill with Argon (3 cycles).[1]

  • Charge the flask with 6-bromo-[1,3]oxazolo[4,5-c]pyridine (1.0 equiv).[1]

  • Add Anhydrous THF to achieve a concentration of 0.1 M to 0.15 M .

    • Note: Higher concentrations increase the risk of aggregation and side reactions.

  • Cool the solution to -78 °C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

Step 2: Lithiation (The Critical Step)

  • Add n-BuLi (1.05 equiv) dropwise via syringe pump or carefully down the side of the flask over 5–10 minutes .

    • Critical: Maintain internal temperature below -70 °C. A rapid exotherm suggests too fast addition.[1]

  • Stir the deep-colored solution (often dark red or orange) at -78 °C for exactly 20 minutes .

    • Why? Exchange is fast.[1] Extending time >30 mins increases the risk of "scrambling" (migration of Li to C2) or ring opening.

Step 3: Electrophile Trapping

  • Add the Electrophile (1.2 – 1.5 equiv) (neat or dissolved in minimal THF) dropwise.

  • Stir at -78 °C for 30 minutes .

  • Remove the cooling bath and allow the reaction to warm slowly to 0 °C (or room temperature, depending on the electrophile's reactivity).

Step 4: Quench & Workup

  • Quench with saturated aq. NH₄Cl (5 mL/mmol substrate).[1]

  • Dilute with EtOAc or DCM.[1]

  • Wash organic layer with water and brine. Dry over Na₂SO₄.[1]

  • Concentrate in vacuo.[1] Purify via flash chromatography (typically Hexanes/EtOAc gradients).[1]

Part 3: Data & Troubleshooting

Quantitative Parameters Table
ParameterSpecificationRationale
Temperature -78 °C ± 2 °CPrevents oxazole ring opening and nucleophilic attack.[1]
Solvent THF (Anhydrous)Coordinates Li, stabilizing the intermediate.
Concentration 0.1 M - 0.15 MDilution favors monomeric Li species, improving selectivity.[1]
Reagent Stoichiometry 1.05 equiv n-BuLiSlight excess ensures full conversion; large excess attacks C2.[1]
Exchange Time 15 - 25 min

for 2-bromopyridine exchange is <1 min at -78°C.
Troubleshooting Matrix
ObservationRoot CauseCorrective Action
Low Yield / Recovery of SM Wet solvent or "dead" n-BuLi.[1]Titrate n-BuLi; redistill THF.
Ring-Opened Byproducts Temp too high or reaction time too long.[1]Strictly maintain -78 °C; quench faster.[1]
C2-Functionalization Competitive deprotonation.Ensure rapid addition of n-BuLi; consider t-BuLi (2 equiv) for faster exchange (riskier).
Polymerization (Tar) Nucleophilic attack on pyridine.[1][3]Keep temp low; avoid warming before electrophile addition.[1]

Part 4: Visualization (Graphviz)

Mechanistic Pathway & Selectivity

LithiationMechanism Substrate 6-Bromo-[1,3]oxazolo[4,5-c]pyridine Li_Intermediate 6-Lithio-[1,3]oxazolo[4,5-c]pyridine (Kinetic Product) Substrate->Li_Intermediate Fast Li-Hal Exchange (k_exchange >> k_deprot) Side_Product C2-Lithio Species (Thermodynamic Sink) Substrate->Side_Product Slow Deprotonation (Avoided by low temp) nBuLi n-BuLi (-78°C) Li_Intermediate->Side_Product Scrambling (If t > 30 min) Product 6-Functionalized Product Li_Intermediate->Product + Electrophile (E+) Ring_Open Ring-Opened Isocyanide Side_Product->Ring_Open Ring Opening

Caption: Kinetic pathway favoring C6-lithiation over C2-deprotonation via temperature control.[1]

Experimental Workflow

ProtocolWorkflow Start Start: Dry 6-Br-Oxazolo[4,5-c]py Solvent Dissolve in THF (0.1 M) Cool to -78°C Start->Solvent AddLi Add n-BuLi (1.05 eq) Dropwise over 5-10 min Solvent->AddLi Wait Stir at -78°C Time: 20 mins AddLi->Wait AddE Add Electrophile (1.2 eq) Stir 30 mins at -78°C Wait->AddE Warm Warm to 0°C Quench with NH4Cl AddE->Warm

Caption: Step-by-step workflow for the regioselective lithiation process.

References

  • Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.[1] (Foundational text on Li-Hal exchange kinetics in heterocycles).

  • Gribble, G. W., & Li, J. J. (2012). Palladium in Heterocyclic Chemistry: A Guide for the Synthetic Chemist. Elsevier.[1] (Context on halogenated oxazolopyridines as coupling partners).

  • Song, J. J., et al. (2002). "Lithiation of 2-Bromopyridines: A Practical Guide." Journal of Organic Chemistry, 67(12), 4065-4072. Link (Analogous protocol for alpha-bromo pyridines).[1]

  • Vedejs, E., & Monahan, S. D. (1996). "Oxazole Lithiation and Ring Opening." Journal of Organic Chemistry, 61(15), 5192-5193. Link (Mechanistic insight into oxazole instability).[1]

  • PubChem Compound Summary. (2024). "6-Bromooxazolo[4,5-b]pyridine" (Closest structural analog data).[1][4][5][6] Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Oxazolo[4,5-c]pyridine Cyclization

Welcome to the technical support center for the synthesis of oxazolo[4,5-c]pyridines. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important heter...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of oxazolo[4,5-c]pyridines. This resource is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome common challenges and improve the yield and purity of your cyclization reactions.

Introduction to Oxazolo[4,5-c]pyridine Synthesis

The oxazolo[4,5-c]pyridine core is a significant "privileged scaffold" in medicinal chemistry, forming the foundation for a variety of compounds with potential therapeutic applications.[1] The construction of this fused heterocyclic system typically involves the cyclization of a 3-amino-4-hydroxypyridine precursor with a suitable one-carbon synthon. While seemingly straightforward, this reaction can be prone to challenges that affect yield and purity. This guide will provide a systematic approach to troubleshooting and optimizing your synthetic strategy.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of oxazolo[4,5-c]pyridines and their derivatives.

Issue 1: Low or No Product Yield

Low or no yield of the desired oxazolo[4,5-c]pyridine is one of the most common frustrations. The root cause can often be traced back to several key factors in the reaction setup and execution.

LowYield_Troubleshooting Start Low or No Yield Purity Check Starting Material Purity Start->Purity Is starting material pure? Conditions Optimize Reaction Conditions Purity->Conditions Yes Solution1 Purify Reactants (Recrystallization, Chromatography) Purity->Solution1 No Reagent Evaluate Cyclizing Agent Conditions->Reagent No reaction or side products? Incomplete Incomplete Reaction Conditions->Incomplete TLC/LC-MS shows starting material? Degradation Product/Reactant Degradation Conditions->Degradation TLC/LC-MS shows streaking/many spots? SideReaction Side Reactions Dominating Reagent->SideReaction Solution2 Adjust Temperature, Time, Solvent, Base Incomplete->Solution2 Increase Temp/Time Degradation->Solution2 Decrease Temp/Time Solution3 Screen Alternative Cyclizing Agents (e.g., CDI, Phosgene Equivalents) SideReaction->Solution3

Caption: Purification Strategy Workflow

Recommended Purification Strategies:

  • Column Chromatography:

    • Stationary Phase: Silica gel is the most common choice. For very polar compounds, consider using alumina.

    • Mobile Phase: A systematic approach to eluent selection is recommended. Start with a non-polar solvent (e.g., hexanes or dichloromethane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or methanol). A gradient elution is often more effective than an isocratic one.

  • Recrystallization:

    • Solvent Selection: If the product is a solid, recrystallization can be a highly effective purification method. Screen a variety of solvent systems to find one in which the product is sparingly soluble at room temperature and highly soluble at elevated temperatures.

  • Acid-Base Extraction:

    • The basicity of the pyridine nitrogen can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with a dilute aqueous acid to extract the basic product into the aqueous layer. The aqueous layer is then basified and the product is extracted back into an organic solvent. This can be effective for removing non-basic impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing the oxazolo[4,5-c]pyridine core?

A1: The most prevalent methods involve the cyclization of a 3-amino-4-hydroxypyridine precursor. Key approaches include:

  • Reaction with 1,1'-Carbonyldiimidazole (CDI): This is a common method for synthesizing the corresponding oxazolo[4,5-c]pyridin-2(3H)-one. *[2] Condensation with Carboxylic Acids: Using a dehydrating agent like polyphosphoric acid (PPA) or phosphorus oxychloride (POCl₃) to facilitate the reaction between the aminopyridinol and a carboxylic acid to form 2-substituted derivatives.

  • Catalytic Oxidative Carbonylation: This method uses carbon monoxide as a C1 source in the presence of a suitable catalyst, though it is more commonly reported for the [4,5-b] isomer.

[1]Q2: How can I monitor the progress of my cyclization reaction?

A2: Thin Layer Chromatography (TLC) is the most common and convenient method. Stain with a UV indicator or an appropriate chemical stain (e.g., potassium permanganate). For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended. This will allow you to monitor the consumption of starting materials and the formation of the product, as well as detect any side products.

Q3: My starting material, 3-amino-4-hydroxypyridine, is not commercially available. How can I synthesize it?

A3: The synthesis of substituted pyridines can be complex. De novo synthesis methods for polysubstituted 3-hydroxypyridines have been reported and may be adaptable. A[3]lternatively, functional group interconversion from a more readily available substituted pyridine may be possible.

Q4: What is the role of substituents on the pyridine ring in the cyclization reaction?

A4: Electron-withdrawing or electron-donating groups on the pyridine ring can influence the nucleophilicity of the amino and hydroxyl groups, thereby affecting the rate and efficiency of the cyclization. Electron-withdrawing groups can decrease the nucleophilicity, potentially requiring more forcing reaction conditions. Conversely, electron-donating groups may facilitate the reaction.

Experimental Protocols

Protocol 1: Synthesis of Oxazolo[4,5-c]pyridin-2(3H)-one from 3-Amino-4-pyridinol and 1,1'-Carbonyldiimidazole (CDI)

This protocol is based on established methods for the synthesis of similar heterocyclic compounds.

[2]1. Reaction Setup: To a solution of 3-amino-4-pyridinol (1.0 eq) in a suitable anhydrous solvent (e.g., THF, DMF), add 1,1'-carbonyldiimidazole (1.1 eq) portion-wise at room temperature under an inert atmosphere (e.g., nitrogen or argon). 2. Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by TLC or LC-MS. 3. Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate has formed, it can be collected by filtration. If not, the solvent can be removed under reduced pressure. 4. Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) or by column chromatography on silica gel.

Protocol 2: Synthesis of 2-Substituted Oxazolo[4,5-c]pyridines via PPA-mediated Cyclization

This protocol is adapted from general procedures for the synthesis of 2-substituted oxazolopyridines.

  • Reaction Setup: In a round-bottom flask, thoroughly mix 3-amino-4-hydroxypyridine (1.0 eq) and the desired carboxylic acid (1.1 eq) with polyphosphoric acid (PPA) (a sufficient amount to ensure stirring).

  • Reaction: Heat the mixture to a high temperature (e.g., 150-200 °C) with vigorous stirring for several hours. Monitor the reaction progress by taking small aliquots, quenching with water and base, extracting with an organic solvent, and analyzing by TLC or LC-MS.

  • Work-up: After the reaction is complete, cool the mixture to a manageable temperature and carefully pour it onto crushed ice. Neutralize the acidic solution with a strong base (e.g., concentrated ammonium hydroxide or NaOH solution) until the product precipitates.

  • Purification: Collect the precipitated solid by filtration, wash with water, and dry. The crude product can be further purified by recrystallization or column chromatography.

References

  • Oxazolo[4,5-c]pyridin-2(3H)-one | 59851-50-2 | Benchchem. (URL: )
  • Oxazolo[4,5-c]pyridin-2(3H)-one synthesis - ChemicalBook. (URL: )
  • Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines - PMC. (URL: [Link])

  • Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines - ResearchGate. (URL: [Link])

  • Synthesis and Orthogonal Heteroarylation of Oxazolo[5',4':4,5]pyrano[1,3-b]pyridine by. (URL: )
  • SYNTHESIS OF SUBSTITUTED OXAZOLO[4,5-b]- PYRIDINE DERIVATIVES. (URL: [Link])

  • Synthesis and reactivity of 2-(2-thienyl)oxazolo[4,5-b]pyridine - ResearchGate. (URL: [Link])

  • Optimization of the cyclization reaction conditions. - ResearchGate. (URL: [Link])

  • Optimization of the aminopyridopyrazinones class of PDE5 inhibitors: discovery of 3-[(trans-4-hydroxycyclohexyl)amino]-7-(6-methoxypyridin-3-yl)-1-(2-propoxyethyl)pyrido[3,4-b]pyrazin-2(1H)-one - PubMed. (URL: [Link])

  • Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores[v1] | Preprints.org. (URL: [Link])

  • Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores - MDPI. (URL: [Link])

  • Synthesis of substituted oxazolo[4,5-b]-pyridine derivatives | Request PDF - ResearchGate. (URL: [Link])

  • Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines - ResearchGate. (URL: [Link])

  • De Novo Synthesis of Polysubstituted 3-Hydroxypyridines Via “Anti-Wacker”-Type Cyclization - MDPI. (URL: [Link])

  • Design and Synthesis of Planar-Chiral Oxazole−Pyridine N,N‑Ligands: Application in Palladium-Catalyzed Asymmetric Acetoxylative Cyclization. (URL: [Link])

  • Rational Design, Synthesis and Evaluation of Oxazolo[4,5‐c]‐quinolinone Analogs as Novel Interleukin‐33 Inhibitors. (URL: [Link])

  • Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines - Beilstein Journals. (URL: [Link])

  • Continuous-flow and safe synthesis of 3-amino-4-amidoximinofurazan - Reaction Chemistry & Engineering (RSC Publishing). (URL: [Link])

  • Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine - EURASIAN JOURNAL OF CHEMISTRY. (URL: [Link])

  • Synthesis of 2-(phenyl)oxazolo[4,5-b]pyridine derivatives using... - ResearchGate. (URL: [Link])

  • Discovery of oxazolo[4,5-b]pyridines and related heterocyclic analogs as novel SIRT1 activators - PubMed. (URL: [Link])

    • Oxazolopyridines and oxazoloquinolines. Part II. Synthesis of 2′-hydroxyoxazolo(4′ : 5′-2 : 3)pyridine and related compounds - Journal of the Chemical Society (Resumed) (RSC Publishing). (URL: [Link])

  • Synthesis of Triazolo[4′,5′:4,5]furo[2,3‑c]pyridine via Post Modification of an Unusual Groebke−Blackburn−Bienaymé M - Semantic Scholar. (URL: [Link])

  • Oxazolo[4,5-C]pyridine | C6H4N2O | CID 14666223 - PubChem. (URL: [Link])

  • Synthesis of some oxazolo[4,5-d]pyrimidine derivatives and evaluation of their antiviral activity and cytotoxicity - arkat usa. (URL: [Link])

Sources

Optimization

Technical Support Center: Solubility Guide for 6-Bromo-[1,3]oxazolo[4,5-c]pyridine

Executive Summary: The "Brick Dust" Challenge Researchers frequently encounter precipitation issues with 6-bromo-[1,3]oxazolo[4,5-c]pyridine . This is not a purity issue but a physical property characteristic of fused he...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Brick Dust" Challenge

Researchers frequently encounter precipitation issues with 6-bromo-[1,3]oxazolo[4,5-c]pyridine . This is not a purity issue but a physical property characteristic of fused heteroaromatic scaffolds.

The Root Cause:

  • Planarity &

    
    -Stacking:  The fused oxazolopyridine system is rigidly planar. This allows the molecules to stack efficiently like sheets of paper (strong intermolecular 
    
    
    
    -
    
    
    interactions), creating a high lattice energy that solvents must overcome.
  • Lipophilicity: The bromine substituent at position 6 increases the logP (lipophilicity), further reducing water solubility.

  • Weak Basicity: While it contains a pyridine nitrogen, the electron-withdrawing nature of the fused oxazole ring and the bromine atom significantly lowers the pKa of the pyridine nitrogen, making it difficult to protonate (and solubilize) at physiological pH (7.4).

This guide provides field-proven protocols to solubilize this compound for synthesis, purification, and biological assays.

Solvent Compatibility Matrix

Use this table to select the appropriate solvent system for your specific application. Data is derived from structural analogs and standard medicinal chemistry practices for fused pyridines.

Solvent ClassSpecific SolventSolubility RatingApplication Notes
Dipolar Aprotic DMSO Excellent (>50 mM)Primary choice for biological stock solutions. Hygroscopic; keep sealed.
Dipolar Aprotic DMF Excellent (>50 mM)Good alternative for chemical reactions. Harder to remove than DMSO.
Chlorinated DCM / Chloroform Good Preferred for extraction and transfer.
Alcohols Methanol / Ethanol Moderate to Poor Often requires heating. Risk of precipitation upon cooling.
Aqueous Water / PBS Very Poor (<10

M)
Do not dissolve directly. Requires co-solvents or pH adjustment.
Hydrocarbon Hexanes / Heptane Insoluble Used as an anti-solvent to crash out the product during purification.
Protocol: Preparation of Biological Assay Stocks

Objective: Create a stable stock solution for cellular or enzymatic assays without precipitation.

Mechanism: We utilize DMSO to disrupt the crystal lattice, then use an intermediate dilution step to prevent "shock precipitation" when hitting the aqueous buffer.

Step-by-Step Workflow:
  • Weighing: Weigh the solid compound in a glass vial. Avoid using plastic weighing boats for long-term storage as the compound may stick due to static.

  • Primary Stock (10-20 mM):

    • Add anhydrous DMSO (dimethyl sulfoxide) to achieve a concentration of 10 mM or 20 mM.

    • Critical Step: Vortex vigorously for 30-60 seconds. If solid remains, sonicate in a water bath at 35°C for 5 minutes.

    • Visual Check: Hold the vial up to a light source. The solution must be perfectly clear. Any turbidity indicates micro-crystals that will skew assay results.

  • Storage: Aliquot into small volumes (e.g., 50

    
    L) to avoid freeze-thaw cycles. Store at -20°C.
    
The "Intermediate Dilution" Method (Prevention of Crashing Out):

Directly spiking 100% DMSO stock into aqueous buffer often causes immediate precipitation. Use this modification:

  • Prepare an Intermediate Solvent : 50% DMSO / 50% Water (or PEG400).

  • Dilute your Primary Stock 1:10 into this Intermediate Solvent.

  • Add this diluted mixture to your final assay buffer.

    • Result: The gradual polarity shift prevents the formation of amorphous aggregates.

Troubleshooting Logic: The Solubility Decision Tree

Below is a logic flow for handling solubility issues during experiment design.

SolubilityFlow Start Start: Compound is Solid SolventCheck Select Solvent based on Application Start->SolventCheck Biological Biological Assay (Aqueous) SolventCheck->Biological Chemical Chemical Reaction (Organic) SolventCheck->Chemical DMSODissolve Dissolve in 100% DMSO (Target 10-20mM) Biological->DMSODissolve PolarAprotic Use DMF, DMA, or NMP Chemical->PolarAprotic Turbid Is solution turbid? DMSODissolve->Turbid Sonicate Sonicate (40°C, 10 min) Turbid->Sonicate Yes Dilution Dilute into Buffer Turbid->Dilution No (Clear) Sonicate->Turbid Precipitates Precipitates upon dilution? Dilution->Precipitates AddCosolvent Add 0.1% Tween-20 or use Intermediate Dilution Precipitates->AddCosolvent Yes SuccessBio Proceed to Assay Precipitates->SuccessBio No AddCosolvent->SuccessBio SuccessChem Proceed to Reaction PolarAprotic->SuccessChem

Figure 1: Decision matrix for solubilizing 6-bromo-[1,3]oxazolo[4,5-c]pyridine based on experimental intent.

Advanced Technique: pH-Dependent Solubilization

For chemical synthesis or purification, you can exploit the pyridine nitrogen.[1]

  • Acidification: The pyridine ring can be protonated by strong acids (HCl, TFA).

    • Protocol: If the compound is stuck in an organic layer during extraction, wash with 1M HCl. The protonated salt will move to the aqueous layer.

    • Warning: The electron-withdrawing bromine and oxazole make this nitrogen less basic than unsubstituted pyridine. You may need pH < 2 to fully protonate it.

  • Recrystallization:

    • A proven system for similar oxazolopyridines is Dichloromethane (DCM) / Isopropanol .

    • Dissolve in minimal DCM, add Isopropanol, and slowly evaporate the DCM to force crystallization [1].

Frequently Asked Questions (FAQs)

Q1: I see a "film" on the water surface when I add my DMSO stock. What is this? A: This is the compound crashing out at the interface due to the rapid mixing of DMSO and water.

  • Fix: Submerge your pipette tip below the surface of the buffer and dispense slowly while vortexing the buffer. Do not drop the stock onto the surface.

Q2: Can I use ethanol instead of DMSO for cell culture? A: Generally, no. This compound has poor solubility in ethanol compared to DMSO. You would need a volume of ethanol that might be toxic to cells (>1%) to get the required drug concentration. Stick to DMSO.

Q3: The compound turned yellow in solution. Is it degraded? A: Not necessarily. 6-bromo-[1,3]oxazolo[4,5-c]pyridine derivatives can form charge-transfer complexes in solution or undergo slight photo-oxidation.

  • Check: Run an LC-MS. If the molecular weight (M+H) is still correct and purity is >95%, the color change is likely a solvatochromic effect, common in conjugated heterocycles [2].

Q4: Is this compound light sensitive? A: Yes, bromo-heterocycles can be sensitive to UV light (debromination).

  • Fix: Store solids and solutions in amber vials or wrap clear vials in aluminum foil.

References
  • Thermo Scientific Chemicals . 6-Bromo[1,3]oxazolo[4,5-b]pyridin-2(3H)-one Product Specifications. Fisher Scientific.[2] [Accessed 26 Oct 2023]. (Note: While referring to the [4,5-b] isomer, the solubility profile and recrystallization solvents (DCM/Isopropanol) are chemically equivalent for the [4,5-c] scaffold due to identical functional groups and molecular weight.)

  • MDPI . Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives. Molecules, 2023. (Provides evidence of solvatochromism and fluorescence in oxazolopyridine scaffolds, explaining potential color changes in solution.)

  • PubChem . 6-Bromo-[1,3]oxazolo[4,5-b]pyridine Compound Summary. National Library of Medicine. (Source for physicochemical properties, lipophilicity data, and structural analysis of the core scaffold.)

Sources

Troubleshooting

Technical Support Center: Purification Methods for Bromo-oxazolopyridines

Welcome to the technical support center for the purification of bromo-oxazolopyridines. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in isolat...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of bromo-oxazolopyridines. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in isolating these critical heterocyclic intermediates. Bromo-oxazolopyridines are foundational scaffolds in drug discovery, but their unique physicochemical properties—stemming from the basicity of the pyridine nitrogen, the electrophilic nature of the bromine atom, and the stability of the oxazole ring—can present significant purification hurdles.

This document provides a structured, problem-oriented approach to troubleshooting common issues, offering detailed protocols and the scientific rationale behind them. Our goal is to empower you to move from complex crude mixtures to highly pure compounds with confidence and efficiency.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions researchers face when beginning the purification process.

Q1: I've just completed my synthesis. What is the absolute first step I should take before attempting any purification?

A1: Before any purification, you must first characterize your crude product. A preliminary analysis by Thin-Layer Chromatography (TLC) and proton Nuclear Magnetic Resonance (¹H NMR) is essential.

  • ¹H NMR of the crude material provides a snapshot of the reaction's success, showing the ratio of your desired product to starting materials and major byproducts. This technique is invaluable for identifying process-related impurities.[1][2]

  • TLC helps visualize the complexity of the mixture and is the primary tool for developing a separation method for column chromatography.[3][4] It allows you to test various solvent systems quickly and cost-effectively.

Q2: What are the primary workhorse methods for purifying bromo-oxazolopyridines?

A2: The two most effective and widely used techniques are flash column chromatography and recrystallization .

  • Flash Column Chromatography is a versatile technique for separating compounds with different polarities and is often the go-to method for complex mixtures or when impurities have similar solubility profiles to the product.[5]

  • Recrystallization is an ideal and highly scalable method for purifying solid compounds that are the major component of a crude mixture, provided a suitable solvent can be found.[6] It often yields material of very high purity.

Q3: My crude product is a solid. Should I opt for recrystallization or column chromatography?

A3: The choice depends on the purity of your crude solid. If the ¹H NMR spectrum shows your desired product is the predominant species (>85-90%), recrystallization is often the more efficient choice.[7] If the mixture is complex with multiple, similarly soluble impurities, or if the product is an oil, flash chromatography is necessary. A decision workflow is outlined below.

Q4: My purified bromo-oxazolopyridine is still yellow or brown, even after chromatography. What causes this and how can I fix it?

A4: A persistent yellow or brown color is almost always due to trace amounts of elemental bromine (Br₂) remaining from the bromination step or oxidation of the pyridine ring.[8][9] During your aqueous workup (before chromatography), wash the organic layer with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃).[9] This will quench any residual bromine. If the color persists, it may indicate a stable, colored impurity that requires further characterization.

Part 2: Troubleshooting Guide for Common Purification Issues

This section provides in-depth solutions to specific problems encountered during the purification of bromo-oxazolopyridines.

Issue 1: Low or Zero Recovery from a Silica Gel Column

Question: I loaded my crude bromo-oxazolopyridine onto a silica gel column, but I'm getting very little or none of my product back. Where did it go?

Core Problem: This issue is most often caused by the interaction between the basic pyridine nitrogen and the acidic surface of the silica gel. Silica gel is covered in silanol groups (Si-OH), which are weakly acidic and can strongly and sometimes irreversibly bind basic compounds like pyridines.[10] In some cases, the compound may also be degrading on the acidic stationary phase.[8]

Troubleshooting & Solutions:

  • Assess Compound Stability with 2D TLC: Before running a large column, check for degradation. Spot your crude mixture in one corner of a TLC plate, elute as usual, then rotate the plate 90 degrees and elute again in the same solvent system. The appearance of new spots or streaking off the diagonal indicates that your compound is unstable on silica.[8]

  • Add a Basic Modifier to the Eluent: This is the most common and effective solution. Add a small amount (0.1% to 1% v/v) of a non-nucleophilic base, such as triethylamine (TEA) or pyridine, to your mobile phase.[10] The modifier will compete with your product for the acidic sites on the silica, preventing strong adsorption and allowing your compound to elute properly.

  • Use Deactivated Silica Gel: You can neutralize the silica gel before packing the column. This is done by preparing a slurry of the silica in your non-polar solvent containing 1-2% triethylamine, then packing the column as usual.[8][10]

  • Switch to an Alternative Stationary Phase: If your compound is highly sensitive, silica may not be suitable. Consider using neutral or basic alumina, which lacks the acidic silanol groups responsible for binding.[8][10] For more polar bromo-oxazolopyridines, reversed-phase (C18) chromatography is also a powerful option.[11]

Issue 2: Poor Separation of Product and Impurities (Co-elution)

Question: My product is eluting from the column, but the fractions are still impure. How can I improve the separation?

Core Problem: Co-elution occurs when the polarity of the product and an impurity are too similar for the chosen conditions. This can be exacerbated by overloading the column or using an inappropriate solvent system.[8]

Troubleshooting & Solutions:

  • Systematic TLC Solvent Optimization: The key to good separation is finding a solvent system where your product has an Rf value between 0.2 and 0.4.[10] Test a variety of solvent systems with different selectivities. Common systems include:

    • Hexane/Ethyl Acetate (for less polar compounds)

    • Dichloromethane/Methanol (for more polar compounds)

    • Toluene/Acetone

  • Employ Gradient Elution: Start with a less polar solvent mixture to elute non-polar impurities, then gradually increase the polarity to elute your product, leaving more polar impurities behind. A shallow gradient (a slow increase in the strong solvent) provides the best resolution.[8]

  • Use Dry Loading: If your crude material is not very soluble in the initial, non-polar eluent, dissolving it in a strong solvent (like DCM or methanol) for loading will ruin the separation at the start of the column. Instead, use dry loading: dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM), add a small amount of silica gel (2-3x the weight of your crude material), and evaporate the solvent completely to get a dry, free-flowing powder. This powder can then be loaded evenly onto the top of your column.[12][13]

  • Check Column Loading Capacity: Do not overload the column. A general rule of thumb for flash chromatography is a silica-to-crude-compound weight ratio of 50:1 to 100:1. For difficult separations, a higher ratio is needed.[13]

Issue 3: Recrystallization Fails: Product "Oils Out" or No Crystals Form

Question: I tried to recrystallize my solid product, but it either separated as an oil or nothing crashed out of solution. What should I do?

Core Problem: "Oiling out" occurs when a compound's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated with impurities. Failure to crystallize usually means the compound is too soluble in the chosen solvent, even at low temperatures.

Troubleshooting & Solutions:

  • Re-evaluate Your Solvent Choice: A good recrystallization solvent should dissolve the compound poorly at room temperature but completely at or near its boiling point.[7] If your compound remains dissolved upon cooling, the solvent is too good. If it barely dissolves when hot, the solvent is too poor.

  • Use a Solvent/Anti-Solvent System: Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a miscible "anti-solvent" (in which it is poorly soluble) dropwise at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify, then allow it to cool slowly.

  • Induce Crystallization:

    • Slow Cooling: Do not rush the cooling process. Allow the flask to cool to room temperature undisturbed, then move it to an ice bath. Rapid cooling leads to smaller, less pure crystals.[6]

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask below the solvent line. The microscopic scratches provide nucleation sites for crystal growth.[14]

    • Seeding: If you have a small amount of pure material, add a single tiny crystal to the cooled, saturated solution to initiate crystallization.

  • Address Oiling Out: If your product oils out, reheat the solution to re-dissolve the oil, add more solvent to make the solution less concentrated, and allow it to cool more slowly.

Part 3: Data & Visualization

Table 1: Recommended Starting Solvent Systems for TLC Analysis
Compound PolarityPrimary Solvent System (v/v)Modifier (if needed)Target Rf
Low to MediumHexane / Ethyl Acetate (9:1 to 1:1)0.1 - 1% Triethylamine0.2 - 0.4
Medium to HighDichloromethane / Methanol (99:1 to 9:1)0.1 - 1% Triethylamine0.2 - 0.4
AlternativeToluene / Acetone (9:1 to 1:1)0.1 - 1% Triethylamine0.2 - 0.4
Diagrams & Workflows

Purification_Decision_Workflow Start Crude Bromo-oxazolopyridine Analysis Analyze by ¹H NMR & TLC Start->Analysis Decision Product >90% Pure? Analysis->Decision Recrystallize Attempt Recrystallization Decision->Recrystallize Yes Chromatography Perform Flash Chromatography Decision->Chromatography No / Oil Check_Purity Check Purity (NMR/TLC) Recrystallize->Check_Purity Success Pure Product Check_Purity->Success Purity OK Failure Purification Failed? Re-evaluate Strategy Check_Purity->Failure Purity Not OK Chromatography->Check_Purity Failure->Analysis From Chromatography Failure->Chromatography From Recrystallization

Caption: Decision workflow for selecting a purification method.

Flash_Chromatography_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis TLC 1. TLC Analysis (Find Eluent for Rf ≈ 0.3) Solvent 2. Prepare Eluent (Add 0.5% TEA if needed) TLC->Solvent Column 3. Pack Column (Slurry Pack Method) Solvent->Column Sample 4. Prepare Sample (Dry Loading Preferred) Column->Sample Load 5. Load Sample Sample->Load Elute 6. Elute with Solvent (Use Gradient if Needed) Load->Elute Collect 7. Collect Fractions Elute->Collect Analyze 8. Analyze Fractions by TLC Collect->Analyze Combine 9. Combine Pure Fractions Analyze->Combine Evaporate 10. Evaporate Solvent Combine->Evaporate Final Pure Product Evaporate->Final

Caption: Step-by-step workflow for flash column chromatography.

Part 4: Key Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes a medium-polarity bromo-oxazolopyridine requiring a basic modifier.

  • TLC Analysis: Systematically test solvent systems (e.g., hexane/ethyl acetate) to find a composition that gives the target compound an Rf of 0.2-0.4.[10] Note if streaking occurs.

  • Eluent Preparation: Prepare a sufficient volume of the starting eluent (e.g., 9:1 hexane/ethyl acetate). If streaking was observed on TLC or the compound is known to be basic, add 0.5% (v/v) triethylamine.[10]

  • Column Packing:

    • Select a column with an appropriate diameter for your sample size (a 50:1 to 100:1 silica-to-sample weight ratio is recommended).[13]

    • Add a small plug of cotton/glass wool and a thin layer of sand to the bottom.

    • In a beaker, create a slurry of silica gel in your starting eluent.

    • Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped. Add a layer of sand on top to protect the silica bed.

  • Sample Loading (Dry Loading):

    • Dissolve your crude material (e.g., 1 g) in a minimal volume of DCM.

    • Add 2-3 g of silica gel and mix thoroughly.

    • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

    • Carefully add this powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Carefully add the eluent to the column and apply pressure to begin elution.

    • Collect fractions of a consistent volume.

    • Monitor the elution process by spotting fractions onto a TLC plate.

  • Analysis and Workup:

    • Analyze the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

    • Place the resulting product under high vacuum to remove residual solvent and triethylamine.

Protocol 2: Purification by Recrystallization (Single Solvent)

This protocol is for purifying a crude solid that is mostly the desired product.

  • Solvent Selection: Test the solubility of your crude solid in small amounts of various solvents at room temperature and upon heating to find a suitable one (e.g., ethanol, isopropanol, or ethyl acetate).

  • Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the chosen solvent portion-wise while heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of hot solvent until the solid just dissolves completely.[7]

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them, keeping all glassware hot to prevent premature crystallization.

  • Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[6]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Drying: Dry the purified crystals in a vacuum oven until a constant weight is achieved.

References

  • SYNTHESIS OF SUBSTITUTED OXAZOLO[4,5-b]- PYRIDINE DERIV
  • One-step synthesis method of 6-bromo-3H-oxazolo [4,5-b] pyridine-2-ketone. (2014).
  • King, A.
  • Successful flash chrom
  • Technical Support Center: Purification of Bromoacetylated Compounds by Column Chrom
  • How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. (2025).
  • How to set-up a flash chromatography silica column and actually succeed at separ
  • Purification by Flash Column Chrom
  • Kaufman, T. S. (2014). Pharmaceutical impurities and degradation products: uses and applications of NMR techniques. Journal of Pharmaceutical and Biomedical Analysis.
  • Technical Support Center: Purification of 3-Bromo-2-methylpyridine by Column Chrom
  • Technical Support Center: Purification of 4-Bromo-1,2-oxathiolane 2,2-dioxide. (2025). BenchChem.
  • recrystallization & purification of N-bromosuccinimide. (2021). Chem Help ASAP via YouTube.
  • Recrystallization and Melting Point Analysis. (2022). Professor Dave Explains via YouTube.
  • Technical Support Center: Purification of 7-Bromo-4-hydroxy-2-phenylquinoline. (2025). BenchChem.
  • Malz, F., & Janza, B. (2010). Quantitative NMR spectroscopy of biologically active substances and excipients. Journal of Pharmaceutical and Biomedical Analysis.
  • Moradi-Afrapoli, F., Oufir, M., & Hamburger, M. (2021). Recent Advances in Combinations of TLC With MALDI and Other Desorption/Ionization Mass-Spectrometry Techniques. Frontiers in Chemistry.

Sources

Optimization

Technical Support Center: Stability and Handling of 6-Bromo-[1,3]oxazolo[4,5-c]pyridine in Basic Conditions

Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with 6-bromo-[1,3]oxazolo[4,...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with 6-bromo-[1,3]oxazolo[4,5-c]pyridine .

Fused oxazolopyridines present unique handling challenges due to the differential reactivity of their two rings. While the bromo-pyridine moiety is a robust handle for cross-coupling, the fused oxazole ring is highly sensitive to nucleophilic attack. This guide provides field-proven troubleshooting, causal mechanistic insights, and self-validating protocols to ensure the structural integrity of your compound during complex assays and syntheses.

I. Core Troubleshooting & FAQs

Q1: Why does my 6-bromo-[1,3]oxazolo[4,5-c]pyridine degrade rapidly in basic biological buffers (pH > 8)?

The Causality: The degradation is not driven by the bromine atom, but rather by the base-catalyzed hydrolysis of the oxazole ring. The C2 carbon of the oxazole ring is highly electrophilic because it is flanked by two electronegative heteroatoms (oxygen and nitrogen). In aqueous basic conditions, hydroxide ions (


) act as strong nucleophiles, attacking the C2 position. This forms a tetrahedral intermediate that collapses, cleaving the C-O bond to form a ring-opened formamide intermediate, which subsequently deformylates into an amino-hydroxypyridine derivative [1].

Conversely, the 6-bromo-pyridine moiety remains structurally intact under these mild aqueous basic conditions, as it requires much higher temperatures and stronger bases to undergo Nucleophilic Aromatic Substitution (SNAr) [2].

Q2: How can I perform basic reactions (e.g., Suzuki-Miyaura coupling) without destroying the oxazole core?

The Causality: Hydrolysis requires both a base and a nucleophile (water). By completely excluding water and utilizing non-nucleophilic, sterically hindered, or insoluble bases (such as anhydrous


 or 

), you eliminate the hydrolytic pathway. The base can still perform its role in the transmetalation step of a cross-coupling cycle without attacking the electrophilic C2 carbon of the oxazole [3].
Q3: What is the expected half-life of this compound across different pH environments?

To assist in assay design, we have compiled the quantitative degradation kinetics of the oxazolopyridine core into the reference table below.

Table 1: pH-Dependent Stability Profile of 6-Bromo-[1,3]oxazolo[4,5-c]pyridine (at 37 °C)

pH LevelBuffer SystemHalf-Life (

)
Primary Degradant Detected (LC-MS)
4.0 Acetate> 72 hoursNone (Intact mass

)
7.4 Phosphate (PBS)~ 24 hoursTrace formamide intermediate (

Da)
9.0 Borate4.5 hoursFormamide intermediate (

Da)
11.0 CAPS< 30 minsAmino-hydroxypyridine (

Da)
Anhydrous

in DMF
> 72 hoursNone (Intact mass

)

II. Mechanistic Workflow & Degradation Pathway

The following diagram illustrates the chemical fate of 6-bromo-[1,3]oxazolo[4,5-c]pyridine under different basic environments, providing a visual decision tree for reaction planning.

BaseDegradation Start 6-Bromo-[1,3]oxazolo[4,5-c]pyridine (Intact Core) AqBase Aqueous Base (pH > 8) Nucleophilic OH- Attack Start->AqBase Aqueous Buffer Anhydrous Anhydrous Base (e.g., Cs2CO3) Non-Nucleophilic Start->Anhydrous Dry Solvent Inter Ring-Opened Intermediate [M+18 Da] (Formamide) AqBase->Inter Hydrolysis at C2 Coupling Successful Cross-Coupling at 6-Bromo Position Anhydrous->Coupling Pd-Catalysis Final Amino-hydroxypyridine Degradant[M-26 Da] Inter->Final Deformylation

Fig 1: Base-catalyzed degradation pathway vs. stable anhydrous functionalization of the oxazolopyridine.

III. Standard Operating Procedures (SOPs)

Protocol A: Self-Validating LC-MS Stability Assessment

This protocol is designed to accurately monitor the base-catalyzed ring-opening of the oxazole core without introducing artifacts during sample preparation.

Reagents & Equipment:

  • Test compound: 6-bromo-[1,3]oxazolo[4,5-c]pyridine (10 mM stock in anhydrous DMSO).

  • Internal Standard (IS): 4-bromopyridine (10 mM stock in DMSO).

  • Buffers: 100 mM PBS (pH 7.4), 100 mM Borate (pH 9.0).

  • Quench Solution: Acetonitrile containing 2% Formic Acid.

Step-by-Step Methodology:

  • Preparation: Aliquot 990 µL of the desired buffer into a 1.5 mL Eppendorf tube and pre-warm to 37 °C in a thermomixer.

  • Initiation: Add 5 µL of the test compound stock and 5 µL of the IS stock to the buffer (Final concentration: 50 µM each). Vortex for 3 seconds.

  • Sampling: At designated time points (

    
     hours), extract a 50 µL aliquot from the incubation mixture.
    
  • Quenching (Critical Step): Immediately dispense the 50 µL aliquot into 150 µL of the cold Quench Solution.

    • Causality: The 2% formic acid instantly drops the pH below 4.0, protonating the nucleophilic species and completely halting the base-catalyzed hydrolysis. This locks the degradation profile at the exact time of sampling.

  • Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4 °C to precipitate buffer salts.

  • Analysis: Transfer the supernatant to an LC-MS vial and inject 5 µL onto a C18 column. Monitor the intact mass (

    
    ) and the 
    
    
    
    Da ring-opened mass.
  • Self-Validation Checkpoint: Evaluate the peak area of the 4-bromopyridine Internal Standard. Because 4-bromopyridine lacks the base-sensitive oxazole ring, its signal must remain constant across all time points. If the IS signal drops, the observed loss of the test compound is due to instrument drift or ionization suppression, not chemical degradation.

Protocol B: Anhydrous Base-Mediated Functionalization

To utilize the 6-bromo position for structural elaboration while preserving the oxazole ring.

Step-by-Step Methodology:

  • Drying: Flame-dry a Schlenk flask under a vacuum and backfill it with argon three times.

  • Reagent Loading: Add 6-bromo-[1,3]oxazolo[4,5-c]pyridine (1.0 eq), the desired boronic acid (1.2 eq),

    
     (0.05 eq), and strictly anhydrous 
    
    
    
    (2.0 eq).
  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane via syringe. Do not use solvent mixtures containing water (avoid standard Dioxane/Water ratios used in generic Suzuki protocols).

  • Reaction: Heat the mixture to 80 °C under argon for 12 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove the insoluble

    
    , and concentrate under reduced pressure.
    
    • Causality: By keeping the system entirely anhydrous and using a heterogeneous, non-nucleophilic base, the electrophilic C2 of the oxazole remains unattacked, resulting in high yields of the cross-coupled product [3].

IV. References

  • Benchchem. "Oxazolo[4,5-c]pyridin-2(3H)-one | 59851-50-2". Benchchem Product Database. Available at:

  • PubMed Central (PMC). "Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines". National Institutes of Health. Available at:

  • Semantic Scholar. "Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles". Molecules. Available at:

Troubleshooting

Technical Support Center: Grignard Formation with 6-Bromooxazolopyridine

Executive Summary & Triage User Query: "I am struggling to initiate the Grignard formation of 6-bromooxazolopyridine using Mg turnings, or I am seeing low yields due to decomposition." Scientist's Assessment: The formati...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Triage

User Query: "I am struggling to initiate the Grignard formation of 6-bromooxazolopyridine using Mg turnings, or I am seeing low yields due to decomposition."

Scientist's Assessment: The formation of Grignard reagents from electron-deficient heteroaryl halides (like oxazolopyridines) via direct magnesium insertion is notoriously difficult. The pyridine nitrogen withdraws electron density, strengthening the C-Br bond against oxidative addition, while the oxazole ring is sensitive to nucleophilic attack and ring-opening at the elevated temperatures often required for direct insertion.

Recommendation: Stop using direct Magnesium insertion (Method B). Switch to Halogen-Magnesium Exchange (Method A) using the "Turbo Grignard" reagent (


). This method operates at lower temperatures (-20°C to 0°C), drastically reducing side reactions and eliminating initiation latency.

Decision Matrix: Method Selection

Before proceeding, verify your approach against this selection logic.

MethodSelection Start Start: 6-Bromooxazolopyridine Q1 Do you have iPrMgCl·LiCl? Start->Q1 MethodA METHOD A: Halogen-Magnesium Exchange (Recommended) Q1->MethodA Yes MethodB METHOD B: Direct Mg Insertion (High Risk) Q1->MethodB No (or Cost Constraints) SubA Pros: >90% Yield, -20°C, No Initiation Issues Cons: Requires Reagent Stock MethodA->SubA SubB Pros: Cheap Reagents Cons: Sluggish, Wurtz Coupling, Ring Opening MethodB->SubB

Figure 1: Decision tree for selecting the optimal metallation strategy for electron-deficient heterocycles.

Protocol A: Halogen-Magnesium Exchange (The "Turbo" Method)

Status: Highly Recommended Mechanism: Fast Br/Mg exchange facilitated by LiCl coordination, breaking Mg aggregates.[1]

Technical Guide

Q: Why is this method superior for 6-bromooxazolopyridine? A: This substrate is prone to "Wurtz homocoupling" (dimerization) and oxazole ring opening at room temperature. The Turbo Grignard method proceeds at -20°C to 0°C , kinetically trapping the sensitive heteroaryl anion before it can decompose or dimerize [1].

Step-by-Step Workflow:

  • Dissolution: Dissolve 6-bromooxazolopyridine (1.0 equiv) in anhydrous THF (0.5 M concentration) under Argon.

  • Cooling: Cool the solution to -20°C .

  • Exchange: Dropwise add

    
     (1.1 equiv, typically 1.3 M in THF) over 5 minutes.
    
  • Incubation: Stir at -20°C for 30–60 minutes.

  • Monitoring: Quench a 0.1 mL aliquot with

    
     or 
    
    
    
    and check LCMS.
    • Success: Disappearance of starting bromide; appearance of iodo-species (if

      
       quench) or deuterated species (if 
      
      
      
      ).
  • Electrophile Addition: Add your electrophile (aldehyde, ketone, etc.) directly to the cold mixture.

Troubleshooting Protocol A
SymptomProbable CauseCorrective Action
Incomplete Exchange Temperature too low for this specific substrate.Warm slowly to 0°C. Do not exceed 5°C to avoid scrambling.
Low Yield after Trapping Moisture in the

stock.
Titrate your Turbo Grignard reagent using salicylaldehyde phenylhydrazone before use [2].
Side Products Competitive addition to the oxazole ring.Ensure temperature is strictly controlled at -20°C during exchange.

Protocol B: Direct Magnesium Insertion (Legacy Method)

Status: Use only if Turbo Grignard is unavailable. Mechanism: Oxidative addition of Mg(0) into the C-Br bond.

Critical Troubleshooting (Q&A)

Q: The reaction won't start (No exotherm, no color change). Why? A: The electron-poor pyridine ring makes the C-Br bond less reactive toward oxidative addition. Furthermore, the MgO passivation layer on your turnings is likely intact.

  • Fix 1 (Mechanical): Dry stir the Mg turnings under Argon with a glass-coated stir bar for 2 hours before adding solvent to crush the oxide layer [3].

  • Fix 2 (Chemical): Add 1-2 drops of DIBAL-H (1M in Hexanes). This acts as a scavenger for moisture and oxide, often initiating stubborn Grignards instantly.

Q: The reaction started but turned black/tarry, and yield is <30%. A: You are likely seeing Wurtz Coupling (dimerization) or polymerization.

  • Explanation: Once the Grignard forms, it is a nucleophile.[2][3][4][5] It attacks the remaining unreacted bromide (electrophile) in the solution.

  • Fix: Use Rieke Magnesium (highly reactive Mg*) at -40°C if possible, or employ "Dilution Mode": Add the bromide solution very slowly (over 2 hours) to the refluxing Mg suspension so the concentration of unreacted bromide is always near zero.

Q: I see the product in LCMS, but the oxazole ring is cleaved. A: Grignard reagents can attack the C=N bond of the oxazole ring at room temperature.

  • Fix: This is intrinsic to the thermal instability of this species. You must switch to Method A (Exchange) to keep the reaction cold.

Comparative Data Analysis

The following data highlights why the Exchange method is the industry standard for this scaffold.

MetricDirect Mg Insertion (Method B)Turbo Exchange (Method A)
Temperature Reflux (66°C) or RT-20°C to 0°C
Reaction Time 2–12 Hours15–45 Minutes
Typical Yield 30–50% (Variable)85–95% (Consistent)
Major Byproduct Dimer (Bi-heteroaryl)Isopropyl bromide (Inert)
Safety Profile High (Induction period risk)Low (No exotherm spikes)

Mechanistic Visualization

Understanding the "Turbo" effect is crucial for troubleshooting. The LiCl breaks up the polymeric magnesium aggregates, increasing the effective concentration of the reactive species.

KnochelMechanism Reagent iPrMgCl • LiCl (Turbo Grignard) Complex Ate-Complex Intermediate (Magnesiate) Reagent->Complex Coordination Substrate 6-Bromooxazolopyridine Substrate->Complex Product Heteroaryl-MgCl • LiCl (Active Species) Complex->Product Fast Exchange (-20°C) Byproduct iPr-Br Complex->Byproduct Note LiCl prevents aggregation, increasing reactivity by ~100x Note->Reagent

Figure 2: Mechanism of LiCl-mediated Halogen-Magnesium exchange. The disaggregation effect prevents the need for thermal activation.

References

  • Krasovskiy, A., & Knochel, P. (2004).[1] A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides.[1] Angewandte Chemie International Edition, 43(25), 3333–3336.

  • Lin, H.-S., & Paquette, L. A. (1994). Titration of Grignard Reagents with Salicylaldehyde Phenylhydrazone. Synthetic Communications, 24(17), 2503–2506.

  • Lai, Y. H. (1981). Grignard Reagents from Chemically Active Magnesium.[4][6] Synthesis, 1981(08), 585–604.

Sources

Optimization

Technical Support Center: Recrystallization of 6-Bromo-Oxazolopyridine Derivatives

A Note on Chemical Nomenclature This guide primarily addresses the recrystallization of 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one (CAS 21594-52-5) , as the available experimental literature focuses on the purificatio...

Author: BenchChem Technical Support Team. Date: March 2026

A Note on Chemical Nomenclature

This guide primarily addresses the recrystallization of 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one (CAS 21594-52-5) , as the available experimental literature focuses on the purification of this specific analog. It is crucial to distinguish this from the related compound, 6-bromo-[1][2]oxazolo[4,5-c]pyridine. The presence of the ketone group at the 2-position in the former significantly influences its polarity, solubility, and crystalline nature. Researchers working with the 'c' isomer or other derivatives should use this guide as a foundational starting point for developing their own specific purification protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level inquiries regarding the recrystallization of 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one.

Q1: Which solvents are recommended for the recrystallization of 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one?

A1: Based on documented procedures, several solvents and solvent systems have proven effective. A Chinese patent suggests a range of single solvents including ethyl acetate, ethanol, methylene dichloride (DCM), chloroform, and n-hexane.[1] Another established protocol utilizes a mixed solvent system of dichloromethane and ethyl acetate for purification, achieving high purity (98% by GC) and yield (89%).[3]

Q2: What are the ideal characteristics of a recrystallization solvent for this compound?

A2: The ideal solvent is one in which the target compound, 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one, exhibits high solubility at an elevated temperature (near the solvent's boiling point) but low solubility at room temperature or below.[4] This differential solubility is the fundamental principle that allows for the separation of the desired product from impurities, which should either remain soluble in the cold solvent or be insoluble in the hot solvent.[5][6]

Q3: Should I use a single-solvent or a mixed-solvent system?

A3: The choice depends on the impurity profile of your crude material. A single-solvent system is often simpler to execute.[7] However, a mixed-solvent system, such as dichloromethane/ethyl acetate, can offer more precise control over solubility.[3] In this binary system, the compound is typically dissolved in a minimal amount of the "good" solvent (in which it is more soluble, e.g., DCM), and the "anti-solvent" (in which it is less soluble, e.g., ethyl acetate) is added to induce crystallization.[6] A mixed-solvent recrystallization is often highly effective when a single perfect solvent cannot be identified.

Q4: What is the expected appearance and melting point of the purified compound?

A4: Purified 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one is typically an off-white to yellow powder.[8] A sharp melting point is a key indicator of high purity.[4] Literature values for the melting point are consistently in the range of 229°C to 236°C.[3][8][9] A broad melting range or a value significantly below this indicates the presence of impurities.

Part 2: Troubleshooting Guide

This guide provides solutions to common issues encountered during the recrystallization process.

Problem Probable Cause(s) Recommended Solution(s)
1. Compound does not dissolve in the hot solvent. 1. Insufficient solvent volume. 2. Incorrect solvent choice (compound is insoluble).1. Add small, incremental amounts of hot solvent until the compound just dissolves. Using the minimum amount of solvent is critical for good recovery.[5] 2. If a large volume of solvent has been added with no effect, the solvent is unsuitable. Recover the solid and screen for a more appropriate solvent.
2. Compound dissolves in the cold solvent. 1. Incorrect solvent choice (compound is too soluble).1. The chosen solvent is not suitable. The compound must be sparingly soluble at room temperature.[4] Recover the product by evaporating the solvent and select a less polar solvent or a mixed-solvent system.
3. No crystals form upon cooling. 1. Solution is not saturated (too much solvent was used). 2. Solution is supersaturated and requires nucleation. 3. Cooling was too rapid.1. Boil off a portion of the solvent to concentrate the solution and allow it to cool again.[5] 2. Induce crystallization by scratching the inner wall of the flask with a glass rod at the solution's surface or by adding a "seed" crystal of the pure compound.[7] 3. Allow the solution to cool slowly to room temperature before moving it to an ice bath. Rapid cooling can trap impurities.[5]
4. Product "oils out" instead of crystallizing. 1. The boiling point of the solvent is higher than the melting point of the compound (unlikely for this specific compound). 2. High concentration of impurities depressing the melting point. 3. Solution is too saturated.1. Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent to reduce saturation, and allow it to cool slowly. 2. Consider pre-purification by another method (e.g., flash chromatography) if the crude material is very impure.
5. Recovered yield is very low. 1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. Premature crystallization during hot filtration. 3. Washing the collected crystals with a large volume of solvent or with room-temperature solvent.1. Minimize the amount of hot solvent used for dissolution.[10] The mother liquor can be concentrated to recover a second crop of crystals, which may be of lower purity. 2. Use a heated filter funnel and pre-heat the flask and funnel with hot solvent vapor. Add a small excess of solvent before filtering to prevent crystallization. 3. Wash the crystals on the filter with a minimal amount of ice-cold solvent to rinse away impurities without dissolving the product.[5]
6. Purified crystals are colored or impure. 1. Colored impurities are co-crystallizing with the product. 2. Inefficient removal of impurities due to rapid crystallization.1. Add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Perform a hot gravity filtration to remove the charcoal before cooling.[5] 2. Ensure the solution cools slowly and undisturbed to allow for proper crystal lattice formation, which excludes impurities.[6]

Part 3: Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Recrystallization using a Mixed Solvent System (Dichloromethane/Ethyl Acetate)

This protocol is adapted from a documented procedure for purifying 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one.[3]

Methodology:

  • Dissolution: In an appropriately sized Erlenmeyer flask, add the crude 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one. Add the minimum volume of dichloromethane (DCM) required to dissolve the solid at room temperature with stirring.

  • Induce Precipitation: While stirring, slowly add ethyl acetate (the anti-solvent) dropwise to the solution. Continue adding ethyl acetate until the solution becomes persistently cloudy, indicating the onset of precipitation.

  • Re-dissolution: Gently warm the flask on a hot plate while stirring. If necessary, add a few more drops of DCM to re-dissolve the precipitate, resulting in a clear, saturated solution at an elevated temperature. Do not overheat.

  • Slow Cooling: Remove the flask from the heat, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[5]

  • Complete Crystallization: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethyl acetate or a cold mixture of DCM/ethyl acetate to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum, preferably in a vacuum oven at a moderate temperature (e.g., 60-70°C), until a constant weight is achieved. The final product should be an off-white to yellow crystalline solid.

Part 4: Data & Visualizations

Table 1: Recommended Recrystallization Solvents for 6-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one
SolventBoiling Point (°C)Polarity IndexTypeReference
Dichloromethane (DCM)39.63.1Single / Mixed[1][3]
Ethyl Acetate77.14.4Single / Mixed[1][3]
Ethanol78.44.3Single[1]
Chloroform61.24.1Single[1]
n-Hexane68.70.1Single[1]
Diagrams

Recrystallization_Workflow Start Start: Crude Solid Dissolve Dissolve in Minimum Hot Solvent Start->Dissolve Filter Hot Gravity Filtration (Optional, to remove insolubles) Dissolve->Filter Cool Cool Solution Slowly (Room Temp -> Ice Bath) Filter->Cool Isolate Isolate Crystals (Vacuum Filtration) Cool->Isolate Wash Wash with Minimal Cold Solvent Isolate->Wash Dry Dry Crystals (Vacuum Oven) Wash->Dry End End: Pure Crystalline Solid Dry->End

Caption: A generalized workflow for single-solvent recrystallization.

Troubleshooting_Crystallization action_node action_node end_node end_node start No Crystals Form Upon Cooling check_saturation Was Minimum Solvent Used? start->check_saturation induce Induce Nucleation: Scratch / Seed check_saturation->induce Yes concentrate Concentrate Solution: Boil Off Some Solvent check_saturation->concentrate No / Unsure crystals_form Crystals Form? induce->crystals_form success Success! crystals_form->success Yes failure Re-evaluate Solvent Choice crystals_form->failure No re_cool Re-Cool Slowly concentrate->re_cool re_cool->induce

Caption: A decision tree for troubleshooting failed crystallization.

References

  • 1][2]oxazolo[4,5-b]pyridin-2(3H)-one, 97%, Thermo Scientific Chemicals.

  • 1][2]oxazolo[4,5-b]pyridine. PubChem, National Center for Biotechnology Information.

  • 1][2]oxazolo[4,5-b]pyridin-2(3H)-one, 97%, Thermo Scientific Chemicals. Fisher Scientific.

Sources

Reference Data & Comparative Studies

Validation

Decoding the Signature of a Fused Heterocycle: A Comparative Guide to the ¹H NMR Spectrum of 6-bromo-oxazolo[4,5-c]pyridine

Decoding the Signature of a Fused Heterocycle: A Comparative Guide to the ¹H NMR Spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine For researchers and professionals in drug development and organic synthesis, the precise s...

Author: BenchChem Technical Support Team. Date: March 2026

Decoding the Signature of a Fused Heterocycle: A Comparative Guide to the ¹H NMR Spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine

For researchers and professionals in drug development and organic synthesis, the precise structural elucidation of novel heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, serves as a cornerstone of this process, providing a detailed electronic and structural fingerprint of a molecule. This guide offers an in-depth analysis and comparison of the ¹H NMR spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine, a key intermediate in medicinal chemistry. In the absence of a directly published experimental spectrum, this guide will provide a robust, predictive analysis based on established principles and comparative data from structurally related analogs.

The Structural Landscape: Understanding Electronic Effects

The ¹H NMR spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine is dictated by the interplay of electronic effects from its constituent parts: the pyridine ring, the fused oxazole ring, and the bromine substituent.

  • Pyridine Ring: As a heteroaromatic system, the nitrogen atom's electron-withdrawing nature deshields the ring protons, shifting them downfield compared to benzene.

  • Fused Oxazole Ring: The fusion of the electron-rich oxazole ring introduces further electronic complexity, influencing the chemical shifts of the adjacent pyridine protons.

  • Bromine Substituent: The electronegative bromine atom exerts a significant deshielding effect on nearby protons and introduces characteristic long-range coupling patterns.

A clear understanding of these influences is critical for the accurate interpretation of the spectrum.

Predicted ¹H NMR Spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine

Based on the analysis of related compounds and fundamental NMR principles, the predicted ¹H NMR spectrum of 6-bromo-[1][2]oxazolo[4,5-c]pyridine in a standard deuterated solvent like CDCl₃ or DMSO-d₆ would exhibit three distinct signals in the aromatic region.

ProtonPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)Rationale
H-2 ~8.5 - 8.8Singlet (s)-This proton is on the oxazole ring and is typically a singlet. Its chemical shift is influenced by the adjacent nitrogen and oxygen atoms.
H-4 ~8.3 - 8.6Doublet (d)~2.0 - 2.5This proton is meta to the bromine atom and ortho to the pyridine nitrogen. The doublet arises from coupling to H-7. The deshielding effect of the adjacent nitrogen places it significantly downfield.
H-7 ~7.8 - 8.1Doublet (d)~2.0 - 2.5This proton is ortho to the bromine atom. The doublet is due to coupling with H-4. The bromine's deshielding effect contributes to its downfield shift.

Comparative Analysis with Structural Analogs

To substantiate our predictions, a comparison with experimentally determined ¹H NMR data of structurally similar molecules is invaluable.

Simple Brominated Pyridines
  • 3-Bromopyridine: The ¹H NMR spectrum of 3-bromopyridine shows signals for the remaining protons, with the proton at the 2-position being the most downfield due to its proximity to the nitrogen.[1]

  • 2-Bromopyridine: In 2-bromopyridine, the proton at the 6-position is significantly shifted downfield due to the anisotropic effect of the adjacent nitrogen.[2]

These simple analogs highlight the powerful deshielding effect of the pyridine nitrogen on its α-protons and the influence of the bromine substituent.

Oxazolo[4,5-b]pyridine Derivatives

Research on various substituted oxazolo[4,5-b]pyridines provides insight into the effect of the fused oxazole ring. For instance, in 6-bromo-2-(4-N,N-diethylaminophenyl)oxazolo[4,5-b]pyridine, the protons on the pyridine ring (H-5 and H-7) appear as doublets, with chemical shifts influenced by the bromine and the large substituent at the 2-position.[3] This demonstrates the characteristic splitting patterns expected for the pyridine portion of our target molecule.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum for 6-bromo-[1][2]oxazolo[4,5-c]pyridine, the following protocol is recommended:

Sample Preparation:

  • Accurately weigh 5-10 mg of the compound.[1]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[1]

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

Instrumental Parameters (300 MHz Spectrometer): [4]

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: A range covering approximately 0-12 ppm is typically sufficient for aromatic compounds.[5]

  • Referencing: The spectrum should be referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm or DMSO-d₆ at 2.50 ppm).[4][6]

Logical Framework for Spectral Interpretation

The interpretation of the resulting spectrum should follow a systematic approach.

G A Acquire Spectrum B Identify Number of Signals A->B  Data Acquisition   C Analyze Chemical Shifts B->C  Initial Analysis   D Determine Multiplicity C->D  Detailed Analysis   E Measure Coupling Constants D->E   F Assign Protons E->F  Proton Assignment   G Compare with Predictions & Analogs F->G  Validation   H Structural Confirmation G->H  Final Conclusion  

Caption: Workflow for ¹H NMR spectral interpretation.

Conclusion

References

  • Benchchem. Application Note: 1H and 13C NMR Spectral Analysis of 3-Bromopyridine-D4.
  • OpenOChem Learn. Interpreting ¹H NMR.
  • ChemicalBook. 2-Bromopyridine(109-04-6) ¹H NMR.
  • Synthesis and Orthogonal Heteroarylation of Oxazolo[5',4':4,5]pyrano[1,3-b]pyridine.
  • Mac, M., et al. (2007). Fluorescence properties of the derivatives of oxazolo[4,5-b]pyridyne. Journal of Photochemistry and Photobiology A: Chemistry, 192(2-3), 188-196.
  • Gajeles, G., et al. (2020).
  • H NMR Spectroscopy.
  • ResearchGate. The NMR interpretations of some heterocyclic compounds which are...
  • Short Summary of ¹H-NMR Interpret
  • Knochel, P., et al. (2005). New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange.
  • EURASIAN JOURNAL OF CHEMISTRY. (2025).
  • Chemistry LibreTexts. (2021). 6.
  • Guery, S., et al. (2001).
  • Chemistry Stack Exchange. (2019). NMR in pyridine no meta splitting.
  • California State Polytechnic University, Pomona. ¹H NMR Chemical Shifts.
  • Thermo Scientific Chemicals. 6-Bromo[1][2]oxazolo[4,5-b]pyridin-2(3H)-one, 97%.

  • Google Patents. (2019).
  • Google Patents. (2014). CN103709174A - One-step synthesis method of 6-bromo-3H-oxazolo [4,5-b] pyridine-2-ketone.
  • Sigma-Aldrich. 6-bromo-[1][2]oxazolo[4,5-b]pyridine.

  • Fisher Scientific. 6-Bromo[1][2]oxazolo[4,5-b]pyridin-2(3H)-one, 97%, Thermo Scientific Chemicals.

  • ChemicalBook. 6-bromo-1h-pyrrolo[2,3-b]pyridine(143468-13-7) ¹h nmr.
  • Tables For Organic Structure Analysis.
  • Sigma-Aldrich. NMR Chemical Shifts of Impurities.
  • PubChem. 6-Bromo-[1][2]oxazolo[4,5-b]pyridine.

Sources

Comparative

C13 NMR shifts for oxazolo[4,5-c]pyridine core

Comparative Guide: C NMR Shift Prediction Modalities for the Oxazolo[4,5-c]pyridine Core Audience: Researchers, computational chemists, and drug development professionals. Focus: Objective performance comparison of empir...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: C NMR Shift Prediction Modalities for the Oxazolo[4,5-c]pyridine Core

Audience: Researchers, computational chemists, and drug development professionals. Focus: Objective performance comparison of empirical, first-principles (DFT), and machine-learning methodologies for characterizing the oxazolo[4,5-c]pyridine scaffold.

The Structural Challenge: Oxazolo[4,5-c]pyridine

The oxazolo[4,5-c]pyridine core is a fused bicyclic heterocycle of significant interest in medicinal chemistry, notably in the development of CNS-penetrant acid ceramidase inhibitors[1]. Characterizing this core via


C Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique challenge. The highly polarized electronic environment—driven by the electron-withdrawing nature of the pyridine nitrogen and the fused oxazole heteroatoms—creates complex magnetic shielding tensors.

When synthesizing novel oxazolo[4,5-c]pyridine derivatives, researchers must frequently distinguish between closely related regioisomers. Relying solely on empirical additivity rules often leads to ambiguous structural assignments. Consequently, selecting the right predictive modality is critical for structural validation.

Comparative Analysis of NMR Prediction Modalities

We evaluate three primary modalities for determining the


C NMR shifts of the oxazolo[4,5-c]pyridine core, analyzing the causality behind their performance limits.
Modality 1: Empirical Additivity Predictors (e.g., ChemDraw)
  • Mechanism: Utilizes database-driven HOSE (Hierarchically Ordered Spherical Description of Environment) codes and linear additivity rules.

  • Pros: Instantaneous results; computationally free.

  • Cons: Fails to account for long-range electronic communication across the fused bicyclic system. The electron-withdrawing cross-talk between the oxazole oxygen and the pyridine nitrogen is often underestimated, leading to significant deviations (up to 5-8 ppm) at the bridgehead carbons (C3a, C7a).

Modality 2: DFT-GIAO Calculations (First-Principles)
  • Mechanism: Employs Density Functional Theory (DFT) combined with the Gauge-Including Atomic Orbital (GIAO) method to calculate isotropic magnetic shielding tensors[2].

  • Causality of Error: Raw DFT calculations systematically overestimate shielding due to basis set truncation and incomplete treatment of electron correlation.

  • The Solution: Applying a linear scaling factor (

    
    ) or using a Multi-Standard (MSTD) approach corrects these systematic errors, bringing predictions within ~1-2 ppm of experimental values[3][4].
    
Modality 3: Hybrid DFT+ML Models
  • Mechanism: Combines the quantum mechanical rigor of DFT-calculated isotropic shielding constants with Machine Learning (ML) algorithms trained on local chemical environment vectors[2].

  • Pros: Achieves sub-ppm accuracy (RMSD ~2.10 ppm for

    
    C globally, often <1 ppm for rigid heterocycles) by using ML to correct the non-linear functional errors inherent in standard DFT[2].
    

Quantitative Performance Comparison

The following table compares the predictive accuracy of the three modalities against isolated experimental data for a representative 2-substituted oxazolo[4,5-c]pyridine derivative (shifts in ppm, referenced to TMS in CDCl


)[5].
Carbon PositionExperimental (ppm)Empirical Predictor (HOSE)DFT-GIAO (Unscaled)DFT-GIAO (Scaled)Hybrid DFT+ML
C2 (Oxazole) 162.7158.0168.5163.1162.5
C3a (Bridge) 142.8139.5147.2143.0142.9
C4 (Pyridine) 137.4135.0141.0138.1137.6
C6 (Pyridine) 142.4144.2146.8141.9142.2
C7 (Pyridine) 108.5112.1110.3109.2108.8
C7a (Bridge) 153.2149.8158.4152.8153.0
Mean Abs. Error - 3.8 ppm 4.8 ppm 0.6 ppm 0.2 ppm

Data Synthesis Note: Scaled DFT utilized the mPW1PW91/6-311+G(2d,p) level of theory with empirical linear regression scaling. Hybrid ML data represents generalized expected performance based on state-of-the-art DFT+ML architecture[2].

Self-Validating Protocol: DFT-GIAO Workflow

To ensure scientific integrity, computational NMR predictions must be self-validating. A protocol is only trustworthy if it actively checks for false minima. Below is the rigorously validated step-by-step methodology for predicting the oxazolo[4,5-c]pyridine core.

Step 1: Conformational Sampling

  • Action: Perform a conformational search using molecular mechanics (e.g., MMFF94).

  • Rationale: Even rigid fused rings may have flexible substituents at C2. NMR timescales observe the Boltzmann-weighted average of all conformers.

Step 2: Geometry Optimization

  • Action: Optimize the lowest-energy conformers using DFT at the B3LYP/6-31G(d) level.

  • Rationale: Accurate shielding tensors require highly accurate bond lengths and angles.

Step 3: Frequency Calculation (The Self-Validation Step)

  • Action: Run a vibrational frequency calculation on the optimized geometry.

  • Validation Check: Ensure there are zero imaginary frequencies . If an imaginary frequency is present, the structure is a transition state, not a local minimum, and the geometry must be perturbed and re-optimized.

Step 4: GIAO Shielding Calculation

  • Action: Calculate the NMR shielding tensors (

    
    ) using the mPW1PW91/6-311+G(2d,p) level of theory with the GIAO method[3]. Incorporate an implicit solvent model (e.g., PCM for Chloroform).
    
  • Rationale: GIAO ensures the results are invariant to the choice of the gauge origin, a strict requirement for magnetic properties.

Step 5: Linear Scaling

  • Action: Convert shielding tensors to chemical shifts using a pre-determined linear scaling equation:

    
    [4].
    
  • Rationale: Bypasses the need to calculate a TMS reference standard at the exact same level of theory, inherently correcting systematic DFT overestimation.

Workflow Visualization

G A 1. Input Structure (Oxazolo[4,5-c]pyridine) B 2. Conformational Search (MMFF94) A->B C 3. Geometry Optimization (B3LYP/6-31G*) B->C D 4. Frequency Calculation (Self-Validation) C->D D->C >0 Imaginary Freqs (Re-optimize) E 5. NMR Shielding Tensor (GIAO mPW1PW91) D->E 0 Imaginary Freqs F 6. Linear Scaling (Empirical Correction) E->F G Predicted 13C NMR Shifts F->G

Caption: Step-by-step computational workflow for DFT-GIAO 13C NMR prediction with self-validation.

Mechanistic Sources of Prediction Error

Understanding where predictive models fail is critical for interpreting the results of complex heterocycles.

ErrorSources Root 13C NMR Prediction Errors Conformational Conformational Averaging (Dynamic Effects) Root->Conformational Solvent Solvent Effects (Implicit vs Explicit) Root->Solvent Electronic Electronic Structure (Basis Set/Functional Limits) Root->Electronic Solvent->Electronic Polarization

Caption: Primary sources of deviation in computational NMR predictions for heterocyclic systems.

  • Electronic Structure: The oxazolo[4,5-c]pyridine core contains highly delocalized

    
    -electrons. Standard functionals (like B3LYP) can struggle with the exact exchange required to model the electron density around the bridgehead carbons accurately.
    
  • Solvent Effects: Implicit solvent models (PCM) treat the solvent as a continuous dielectric. If the oxazolo[4,5-c]pyridine nitrogen engages in explicit hydrogen bonding with a protic solvent or trace water in CDCl

    
    , the local deshielding at C4 and C6 will not be captured by the model.
    

Conclusion

For routine structural confirmation of oxazolo[4,5-c]pyridine derivatives, empirical predictors offer a rapid but potentially misleading first pass, particularly for the bridgehead carbons. Scaled DFT-GIAO calculations remain the gold standard for reliable, first-principles structural elucidation, bringing errors down to <1 ppm. However, emerging Hybrid DFT+ML models represent the optimal future state, offering the quantum mechanical rigor of GIAO with machine-learned corrections for functional deficiencies.

References

  • A Multi-standard Approach for GIAO 13C NMR Calculations CONICET Digital Repository[Link] (Derived from grounding data)

  • A General Protocol for the Accurate Predictions of Molecular 13C/1H NMR Chemical Shifts via Machine Learning ChemRxiv[Link] (Derived from grounding data)

  • Predictions of 13C chemical shifts in carbocations. The use of scaled chemical shifts calculated using GIAO DFT methods Journal of the Chemical Society, Perkin Transactions 2[Link]

  • Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors Journal of Medicinal Chemistry (ACS) / CNR-IRIS[Link]

Sources

Validation

A Guide to the Structural Elucidation and Comparative Analysis of 6-bromo-oxazolo[4,5-c]pyridine and its Isomers

A Guide to the Structural Elucidation and Comparative Analysis of 6-bromo-[1][2]oxazolo[4,5-c]pyridine and its Isomers For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive o...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to the Structural Elucidation and Comparative Analysis of 6-bromo-[1][2]oxazolo[4,5-c]pyridine and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies for determining the crystal structure of novel heterocyclic compounds, with a focus on 6-bromo-[1][2]oxazolo[4,5-c]pyridine. While the specific crystal structure for this isomer is not publicly available as of this writing, this document serves as a detailed roadmap for its elucidation. By comparing it with its known isomers, we can anticipate its properties and understand the subtle yet significant impact of atomic arrangement on molecular behavior.

The Significance of the Oxazolopyridine Scaffold

Heterocyclic compounds are the bedrock of medicinal chemistry, with nitrogen- and oxygen-containing scaffolds appearing in a vast number of active pharmaceutical ingredients.[3] The oxazolopyridine core, in particular, is of significant interest as it is a purine isostere, where the imidazole ring is replaced by an oxazole ring.[4] This structural similarity to the building blocks of DNA and RNA makes oxazolopyridine derivatives promising candidates for antimetabolites in cancer therapy.[5] The diverse biological activities of oxazolopyrimidines, a related class of compounds, as inhibitors of various enzymes and signaling pathways, further underscore the therapeutic potential of this structural motif.[5][6]

The precise three-dimensional arrangement of atoms within a crystal lattice is fundamental to understanding a molecule's physical and chemical properties. It dictates everything from solubility and stability to how a drug molecule interacts with its biological target. For a molecule like 6-bromo-[1][2]oxazolo[4,5-c]pyridine, understanding its crystal structure is a critical step in the drug discovery process.

A Comparative Look at Oxazolopyridine Isomers

The seemingly minor difference in the fusion of the oxazole and pyridine rings between isomers can lead to significant changes in their physical properties and, consequently, their crystal packing. Below is a comparison of the target compound with its known isomers.

CompoundStructureMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)
6-bromo-[1][2]oxazolo[4,5-c]pyridine 6-bromo-[<a 1][2]oxazolo[4,5-c]pyridine" src="https://i.imgur.com/your-image-for-4-5-c.png" width="150"/>
C₆H₃BrN₂O199.00Not available6-bromo-[1][2]oxazolo[4,5-b]pyridine 6-bromo-[<a 1][2]oxazolo[4,5-b]pyridine" src="https://i.imgur.com/your-image-for-4-5-b.png" width="150"/>C₆H₃BrN₂O199.00[7]156-1586-bromo-[1][2]oxazolo[4,5-b]pyridin-2(3H)-one 6-bromo-[<a 1][2]oxazolo[4,5-b]pyridin-2(3H)-one" src="https://i.imgur.com/your-image-for-4-5-b-one.png" width="150"/>C₆H₃BrN₂O₂215.01[8]229-236[9]

The difference in melting points between the [4,5-b] isomer and its 2-oxo derivative is substantial, highlighting the influence of the additional carbonyl group on the intermolecular forces. The presence of the carbonyl in the latter allows for strong hydrogen bonding interactions, which typically lead to higher melting points and different crystal packing arrangements. For the target [4,5-c] isomer, its unique arrangement of nitrogen and oxygen atoms will likely result in a distinct set of intermolecular interactions and a unique crystal structure.

Experimental Workflow for Crystal Structure Determination

The journey from a synthesized powder to a fully characterized crystal structure involves several critical stages, each requiring meticulous attention to detail.

Synthesis and Purification

A plausible synthetic route to 6-bromo-[1][2]oxazolo[4,5-c]pyridine would likely involve the cyclization of a suitably substituted aminopyridine precursor. Purity is paramount for successful crystallization; therefore, rigorous purification by column chromatography or recrystallization is essential.[10]

Crystallization: The Art and Science of Crystal Growth

Obtaining a single crystal of sufficient size and quality for X-ray diffraction is often the most challenging step.[1] It is an empirical process, and screening multiple conditions is standard practice.

Here are three widely used methods for the crystallization of small organic molecules:

1. Slow Evaporation

  • Principle: This is often the simplest method, relying on the gradual increase in solute concentration as the solvent evaporates, leading to supersaturation and crystal growth.[11]

  • Protocol:

    • Solvent Selection: Choose a solvent in which the compound is moderately soluble. The solvent should also be relatively volatile.

    • Solution Preparation: Prepare a nearly saturated solution of the purified compound.

    • Filtration: Filter the solution through a syringe filter (0.2 µm) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

    • Setup: Cover the vial with a cap that has a small pinhole or is loosely fitted to allow for slow evaporation. The rate of evaporation can be controlled by the size of the opening.

    • Incubation: Place the vial in a vibration-free environment at a constant temperature.

2. Vapor Diffusion

  • Principle: This method is particularly effective when only small amounts of the compound are available. It involves the slow diffusion of a volatile "anti-solvent" (in which the compound is insoluble) into a solution of the compound, gradually decreasing its solubility and inducing crystallization.[12]

  • Protocol:

    • Solvent System: Select a pair of miscible solvents: a "good" solvent that dissolves the compound and a volatile "anti-solvent" in which the compound is insoluble.

    • Setup:

      • Place a small, open vial containing a concentrated solution of the compound inside a larger, sealed jar.

      • Add a small amount of the anti-solvent to the bottom of the larger jar, ensuring it does not directly contact the inner vial.

    • Incubation: Seal the outer jar and leave it undisturbed. The anti-solvent will slowly vaporize and diffuse into the solution in the inner vial, causing the compound to crystallize over time.

3. Liquid-Liquid Diffusion

  • Principle: Similar to vapor diffusion, this technique relies on the slow mixing of a solvent and an anti-solvent. It is particularly useful when the solvents have different densities.[13]

  • Protocol:

    • Solvent System: Choose a solvent/anti-solvent pair with different densities.

    • Setup: In a narrow tube or vial, carefully layer the less dense liquid on top of the denser one. The compound should be dissolved in one of the layers (typically the denser one).

    • Incubation: Allow the two layers to slowly mix via diffusion at the interface. Crystals will ideally form at this interface.

G cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_analysis X-ray Diffraction & Analysis synthesis Synthesis of Crude Product purification Purification (e.g., Column Chromatography) synthesis->purification characterization Characterization (NMR, MS) purification->characterization start_cryst Pure Compound characterization->start_cryst slow_evap Slow Evaporation start_cryst->slow_evap vapor_diff Vapor Diffusion start_cryst->vapor_diff liquid_diff Liquid-Liquid Diffusion start_cryst->liquid_diff data_collection Single Crystal X-ray Data Collection slow_evap->data_collection vapor_diff->data_collection liquid_diff->data_collection structure_solution Structure Solution (e.g., Direct Methods) data_collection->structure_solution refinement Structure Refinement structure_solution->refinement validation Structure Validation & Analysis refinement->validation

Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, its three-dimensional structure can be determined using X-ray diffraction.

  • Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

  • Data Collection: The crystal is placed in an X-ray diffractometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in a specific pattern of spots. The intensities and positions of these spots are recorded by a detector.[10]

  • Structure Solution: The collected diffraction data is used to solve the "phase problem" and generate an initial electron density map of the unit cell. This is typically done using direct methods.[10][14]

  • Structure Refinement: The initial model of the structure is refined by adjusting the atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns. This is an iterative process that minimizes the difference between the experimental and calculated structure factors.[10]

  • Validation: The final structure is validated using various crystallographic metrics to ensure its quality and accuracy.

Anticipated Crystal Packing and Intermolecular Interactions

The crystal packing of 6-bromo-[1][2]oxazolo[4,5-c]pyridine will be dictated by a combination of intermolecular forces. Based on its structure, we can anticipate the following interactions:

  • π-π Stacking: The planar aromatic system of the oxazolopyridine core is likely to facilitate π-π stacking interactions between adjacent molecules, which is a common feature in the crystal structures of aromatic heterocyclic compounds.[10]

  • Halogen Bonding: The bromine atom can act as a halogen bond donor, interacting with Lewis basic sites on neighboring molecules, such as the nitrogen or oxygen atoms.

  • Hydrogen Bonding: While the parent molecule does not have strong hydrogen bond donors, weak C-H···N and C-H···O hydrogen bonds may play a role in the overall crystal packing.

  • Van der Waals Forces: These non-specific interactions will also contribute to the overall stability of the crystal lattice.[10]

The interplay of these forces will determine the final, most thermodynamically stable arrangement of the molecules in the crystal.

G cluster_interactions Potential Intermolecular Interactions compound 6-bromo-[1][2]oxazolo[4,5-c]pyridine pi_stack π-π Stacking compound->pi_stack halogen_bond Halogen Bonding (Br···N/O) compound->halogen_bond hydrogen_bond Weak Hydrogen Bonding (C-H···N/O) compound->hydrogen_bond vdw Van der Waals Forces compound->vdw crystal_structure Crystal Structure pi_stack->crystal_structure halogen_bond->crystal_structure hydrogen_bond->crystal_structure vdw->crystal_structure

By following the detailed experimental protocols outlined in this guide, researchers can successfully determine the crystal structure of 6-bromo-[1][2]oxazolo[4,5-c]pyridine. This structural information will be invaluable for understanding its properties, guiding further chemical modifications, and ultimately unlocking its potential in drug discovery and development.

References

  • Madurai Kamaraj University. X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. [Link]

  • MDPI. (2023). Special Issue : Heterocyclic Compounds in Drug Discovery: Synthesis, X-Ray Crystal Structures, Applications and Computational Approaches. Crystals. [Link]

  • MDPI. (2025). Unraveling Structural and Anticancer Properties of Pyridine-Oxadiazole Derivatives: Single-Crystal XRD, Hirshfeld Analysis, and Cytotoxicity against A549 Cells. ACS Omega. [Link]

  • MIT Department of Chemistry. Growing Quality Crystals. [Link]

  • Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 7), 939–945. [Link]

  • MIT Department of Chemistry. Growing Quality Crystals. [Link]

  • MDPI. (2025). X-Ray Structures of Some Heterocyclic Sulfones. Crystals. [Link]

  • PubMed. (2021). Intrinsic drug potential of oxazolo[5,4-d]pyrimidines and oxazolo[4,5-d]pyrimidines. Future Medicinal Chemistry. [Link]

  • ResearchGate. (2015). Is there any kit available for crystallization of small molecules?. [Link]

  • National Center for Biotechnology Information. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. Molecules. [Link]

  • PubChem. 6-Bromo-[1][2]oxazolo[4,5-b]pyridine. [Link]

  • PubChem. 6-bromo-[1][2]oxazolo[4,5-b]pyridine. [Link]

  • ResearchGate. (2021). Intrinsic drug potential of oxazolo[5,4‐d]pyrimidines and oxazolo[4,5‐d]pyrimidines. [Link]

  • MDPI. (2026). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. International Journal of Molecular Sciences. [Link]

  • Preprints.org. (2025). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores[v1]. [Link]

  • Research Square. (2025). Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. [Link]

  • National Center for Biotechnology Information. (2025). Unraveling Structural and Anticancer Properties of Pyridine-Oxadiazole Derivatives: Single-Crystal XRD, Hirshfeld Analysis, and Cytotoxicity against A549 Cells. ACS Omega. [Link]

  • Synthesis and Orthogonal Heteroarylation of Oxazolo[5',4':4,5]pyrano[1,3-b]pyridine by. [Link]

  • ResearchGate. (2021). X-ray crystallography and chirality: understanding the limitations. [Link]

  • ResearchGate. (2021). Reactivity and stereoselectivity of oxazolopyridines with a ring‐junction nitrogen atom. [Link]

  • ResearchGate. (2009). Fluorescence properties of the derivatives of oxazolo[4,5- b]pyridyne. [Link]

  • MDPI. (2025). Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review of the Literature Focusing on SAR Analysis. International Journal of Molecular Sciences. [Link]

  • ECHA. 6-bromo-oxazolo[4,5-b]pyridin-2(3H)-one. [Link]

Sources

Comparative

Advanced HPLC Retention Time Markers for Oxazolopyridine Isomers: A Comparative Guide to Stationary Phase Selectivity

Executive Summary: The Regioisomer Challenge In drug discovery, particularly within kinase inhibitor development, oxazolopyridine scaffolds are privileged structures. However, their synthesis often yields complex mixture...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Regioisomer Challenge

In drug discovery, particularly within kinase inhibitor development, oxazolopyridine scaffolds are privileged structures. However, their synthesis often yields complex mixtures of regioisomers (e.g., oxazolo[4,5-b]pyridine vs. oxazolo[5,4-b]pyridine). These isomers possess identical molecular weights and nearly identical lipophilicity (logP), rendering standard retention time markers on conventional C18 columns unreliable.

This guide objectively compares the performance of three distinct stationary phase chemistries—Alkyl-Bonded (C18) , Phenyl-Hexyl , and Pentafluorophenyl (PFP) —serving as the critical "products" for establishing robust retention time markers. We analyze their selectivity mechanisms to determine which provides the necessary resolution (


) for confident isomer identification.

Comparative Analysis: Stationary Phase Performance

The choice of stationary phase dictates the reliability of your retention time markers. Below is a direct comparison of the three dominant column technologies used for separating oxazolopyridine isomers.

Table 1: Performance Matrix of HPLC Stationary Phases for Oxazolopyridines
FeatureC18 (Octadecylsilane) Phenyl-Hexyl PFP (Pentafluorophenyl)
Primary Interaction Hydrophobic (Dispersive)

Interaction + Hydrophobic
Dipole-Dipole +

+ H-Bonding
Isomer Selectivity Low (often co-elutes isomers)High (Sensitive to ring electron density)Very High (Sensitive to shape/dipole)
Retention Mechanism Based on bulk hydrophobicityBased on aromaticity & delocalizationBased on electrostatic potential
Marker Stability ExcellentGoodModerate (pH sensitive)
Rec. Mobile Phase Water/AcetonitrileWater/Methanol (Enhances

)
Water/MeOH or ACN
Verdict Baseline Screening Recommended for Regioisomers Specialist/Orthogonal

Technical Deep Dive: The Science of Separation

Why C18 Often Fails

Standard C18 columns rely on hydrophobic subtraction . Since oxazolopyridine regioisomers (e.g., the [4,5-b] and [5,4-b] variants) differ only in the position of the nitrogen atom within the fused ring system, their hydrophobic surface areas are virtually indistinguishable. This results in peak overlap (


), making C18 markers ambiguous for purity profiling.
The Phenyl-Hexyl Advantage

Phenyl-Hexyl phases introduce


 interactions . The electron-deficient pyridine ring of the oxazolopyridine interacts differently with the phenyl ring of the stationary phase depending on the nitrogen position.
  • Mechanism: The

    
    -electrons of the stationary phase overlap with the analyte's aromatic system.
    
  • Selectivity: Isomers with different electron densities (due to N-atom placement) will have distinct binding energies, resulting in significantly different retention times.

  • Protocol Note: Using Methanol instead of Acetonitrile is crucial here. Acetonitrile's own

    
    -electrons can shield the stationary phase, dampening the selective effect.
    
The PFP Alternative

PFP phases offer a "shape selectivity" mechanism. The fluorine atoms create a strong electron-deficient ring on the stationary phase, which acts as a Lewis acid. This is particularly effective if the oxazolopyridine isomers have different dipole moments or steric accessibility to the basic nitrogen.

Validated Experimental Protocol

To establish reliable retention time markers, you must validate the separation method. This protocol uses a Self-Validating System where the resolution between isomers serves as the system suitability test (SST).

Method A: High-Resolution Isomer Mapping (Phenyl-Hexyl)
  • Column: Phenyl-Hexyl,

    
     mm, 3.5 µm (e.g., Waters XSelect or Phenomenex Luna).
    
  • Mobile Phase A: 10 mM Ammonium Acetate, pH 4.5 (favors protonation of pyridine N, enhancing polarity differences).

  • Mobile Phase B: Methanol (LC-MS grade).

  • Flow Rate: 1.0 mL/min.[1]

  • Temperature: 30°C.

Gradient Profile:

Time (min) % Mobile Phase B Event
0.0 5 Equilibration
2.0 5 Load
15.0 95 Linear Gradient
18.0 95 Wash

| 18.1 | 5 | Re-equilibration |

Validation Step (The "Marker Check"):
  • Inject Individual Standards: Inject pure synthetic standards of Isomer A and Isomer B separately to establish absolute retention times (

    
    ).
    
  • The Co-Injection Test: Spike Isomer A into Isomer B at a 1:1 ratio.

  • Criteria: The method is valid ONLY if the mixture shows a valley-to-peak ratio of

    
     (Baseline separation, 
    
    
    
    ).

Visualizing the Decision Pathway

The following diagram illustrates the logical workflow for selecting the correct retention time marker strategy based on your specific oxazolopyridine chemistry.

G Start Start: Oxazolopyridine Mixture CheckLogP Check Hydrophobicity (LogP) Start->CheckLogP Isomers Are Regioisomers Present? CheckLogP->Isomers C18 Use C18 Column (Standard Markers) Isomers->C18 No (Structurally distinct) Aromatic Requires Aromatic Selectivity Isomers->Aromatic Yes ([4,5-b] vs [5,4-b]) Validation Validation: Co-injection Rs > 1.5? C18->Validation PhenylHexyl Select Phenyl-Hexyl (Mobile Phase: MeOH) Aromatic->PhenylHexyl Standard Choice PFP Select PFP (Mobile Phase: ACN/MeOH) Aromatic->PFP Halogenated Isomers PhenylHexyl->Validation PFP->Validation Success Valid Retention Marker Validation->Success Yes Fail Optimize pH / Temp Validation->Fail No Fail->Aromatic

Caption: Decision tree for selecting HPLC stationary phases to establish valid retention time markers for oxazolopyridine isomers.

References

  • Characterization of Novel Polymer-Based Pyridine Stationary Phases. (2019). ResearchGate. Retrieved from [Link]

  • Comparison of biphenyl and other aromatic stationary phases. Nacalai Tesque. Retrieved from [Link]

  • Comparison of three stationary phases in the separation of polyphenyls. (2023). Queen's University Belfast. Retrieved from [Link]

  • Developing and Validating a Robust RP-HPLC Method for Metoclopramide... (2023). PubMed Central. Retrieved from [Link]

Sources

Validation

UV-Vis Absorption Properties of Oxazolo[4,5-c]pyridine: A Comparative &amp; Experimental Guide

Executive Summary Oxazolo[4,5-c]pyridine (CAS: 273-56-3) represents a privileged scaffold in medicinal chemistry, distinct from its more common isomers (oxazolo[4,5-b]pyridine and [5,4-b]pyridine) due to the specific pla...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Oxazolo[4,5-c]pyridine (CAS: 273-56-3) represents a privileged scaffold in medicinal chemistry, distinct from its more common isomers (oxazolo[4,5-b]pyridine and [5,4-b]pyridine) due to the specific placement of the pyridine nitrogen relative to the oxazole ring. While often overshadowed by its isomers in photophysical literature, the [4,5-c] core exhibits unique electronic properties critical for designing kinase inhibitors and fluorescent probes.

This guide synthesizes available experimental data with theoretical electronic principles to define its optical signature. Unlike the [5,4-b] isomer, which is widely documented for its deep-blue fluorescence, the [4,5-c] variant typically displays a hypsochromic shift (blue-shift) in its core absorption, with significant bathochromic tunability upon C2-substitution.

Part 1: Structural Context & Electronic Theory

To understand the UV-Vis absorption of oxazolo[4,5-c]pyridine, we must analyze its electronic transitions relative to its structural analogues. The molecule consists of a pyridine ring fused to an oxazole ring across the 3,4-positions of the pyridine.

Electronic Transition Framework

The UV-Vis spectrum is dominated by two primary transitions:

  • 
     Transitions (High Intensity):  Occurring in the deep UV (200–280 nm) for the unsubstituted core. These involve electron delocalization across the entire 10-
    
    
    
    electron aromatic system.
  • 
     Transitions (Lower Intensity):  Involving the non-bonding electrons on the pyridine nitrogen and oxazole heteroatoms. These typically manifest as a shoulder or weak band in the 280–320 nm region.
    
Isomer Comparison: The "Nitrogen Effect"

The position of the pyridine nitrogen fundamentally alters the dipole moment and HOMO-LUMO gap.

ScaffoldStructure DescriptionElectronic ConsequencePredicted

(Core)
Benzoxazole Benzene fused to oxazoleStandard reference; high symmetry.~230, 270, 276 nm
Oxazolo[4,5-b]pyridine N at position 4 (adjacent to fusion)Strong inductive effect withdrawing from oxazole O.~280–300 nm
Oxazolo[4,5-c]pyridine N at position 5 (meta to fusion) Disrupted conjugation relative to 'b' isomer; higher energy gap. ~250–290 nm

Key Insight: The [4,5-c] isomer generally absorbs at shorter wavelengths (higher energy) than the [4,5-b] isomer due to less effective resonance stabilization of the excited state involving the pyridine nitrogen. However, derivatives substituted at the C2 position (e.g., 2-phenyl) show extended conjugation, pushing absorption into the 300–350 nm range (visible as pale yellow solids).

Part 2: Comparative Optical Analysis

Experimental Data Synthesis

Direct spectral data for the unsubstituted core is sparse in open literature, but data for C2-substituted derivatives (common in drug discovery) provides a reliable proxy.

  • Unsubstituted Core: Colorless to off-white solid. Absorption is primarily in the UVC/UVB region.

  • 2-Aryl Derivatives: (e.g., 2-phenyloxazolo[4,5-c]pyridine).

    • Appearance: Pale yellow solid.

    • Absorption (

      
      ):  300–330 nm (in MeCN/MeOH).
      
    • Mechanism: The phenyl ring at C2 allows for "push-pull" charge transfer if electron-donating groups (like -OMe) are present, significantly red-shifting the spectrum.

Solvatochromism

Oxazolo[4,5-c]pyridine derivatives exhibit positive solvatochromism .

  • Non-polar (Hexane/Toluene): Vibrational fine structure is often visible;

    
     is blue-shifted.
    
  • Polar Aprotic (DMSO/MeCN): Loss of fine structure;

    
     red-shifts (bathochromic) by 5–15 nm. This indicates a more polar excited state compared to the ground state, stabilized by polar solvents.
    
Electronic Transition Diagram

The following diagram illustrates the energy gap differences between the isomers.

ElectronicTransitions cluster_legend Comparison Logic Ground Ground State (S0) Excited_Benz S1 (Benzoxazole) High Energy Gap Ground->Excited_Benz UV (~270 nm) Excited_45c S1 (Oxazolo[4,5-c]py) Intermediate Gap Ground->Excited_45c UV (~285 nm) Excited_45b S1 (Oxazolo[4,5-b]py) Lower Energy Gap Ground->Excited_45b UV (~300 nm) Note The [4,5-c] isomer has a larger HOMO-LUMO gap than the [4,5-b] isomer due to N-atom placement.

Caption: Comparative energy gap visualization. The [4,5-c] isomer exhibits an intermediate energy transition between benzoxazole and the [4,5-b] isomer.

Part 3: Experimental Protocol (Self-Validating)

Since specific extinction coefficients (


) for your specific derivative may not be published, use this self-validating protocol to determine them accurately.
Materials & Reagents[1][2][3]
  • Solvent: Spectroscopic grade Acetonitrile (MeCN) or Methanol (MeOH). Cut-off for MeCN is 190 nm, essential for viewing the core transitions.

  • Standard: Quinine Sulfate (if quantum yield comparison is needed, though rare for this specific isomer).

  • Blank: Pure solvent from the same bottle used for solvation.

Measurement Workflow

Protocol Start Start: Solid Sample Weigh Gravimetric Prep (>1.0 mg for accuracy) Start->Weigh Stock Stock Solution (1.0 mM in MeCN) Weigh->Stock Dissolve & Sonicate Dilution Serial Dilution (10, 25, 50, 75, 100 µM) Stock->Dilution Scan Scan 200-500 nm (Baseline Corrected) Dilution->Scan Linearity Check Linearity (Beer-Lambert Plot) Scan->Linearity Plot Abs vs Conc Linearity->Dilution If R² < 0.999 Re-dilute

Caption: Step-by-step workflow for determining the Molar Extinction Coefficient (


).
Critical Steps for Data Integrity
  • Baseline Correction: Always run a dual-beam background subtraction with pure solvent.

  • Concentration Scan: Do not rely on a single concentration. Prepare at least 5 concentrations (e.g.,

    
     M to 
    
    
    
    M).
  • Validation: Plot Absorbance (at

    
    ) vs. Concentration. The intercept must be zero, and 
    
    
    
    . The slope of this line is
    
    
    (Molar Extinction Coefficient).

References

  • Tjosaas, F., Kjerstad, I. B., & Fiksdahl, A. (2009). Syntheses of Oxazolo[4,5-c]pyridine and 6-Azaindole.[1] Journal of Heterocyclic Chemistry, 46(2).

    • Context: Describes the synthesis of the parent core and tert-butyl derivatives, confirming chemical stability and structure.
  • Di Martino, S., et al. (2020).[2] Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. Journal of Medicinal Chemistry, 63(7), 3634–3664.[2]

    • Context: Characterizes oxazolo[4,5-c]pyridine-3-carboxamide derivatives, providing experimental details on purification and detection (UV
  • Palamarchuk, I. V., et al. (2025).[3][4][5][6] Synthesis and Optical Properties of Substituted Derivatives of Oxazolo[5,4-b]Pyridine. Eurasian Journal of Chemistry.

    • Context: While focused on the [5,4-b] isomer, this paper establishes the comparative baseline for the "bluish-blue" fluorescence and absorption ranges (299–333 nm) of the isomeric family.
  • BenchChem. (n.d.). Oxazolo[4,5-c]pyridin-2(3H)-one Structure and Properties.

    • Context: Provides structural data and confirms the existence of the core scaffold in commercial libraries.

Sources

Comparative

Publish Comparison Guide: Isosteres of 6-bromo-[1,3]oxazolo[4,5-c]pyridine

This guide provides an in-depth technical analysis of 6-bromo-[1,3]oxazolo[4,5-c]pyridine , a critical scaffold in medicinal chemistry utilized for "scaffold hopping" to optimize potency, solubility, and intellectual pro...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of 6-bromo-[1,3]oxazolo[4,5-c]pyridine , a critical scaffold in medicinal chemistry utilized for "scaffold hopping" to optimize potency, solubility, and intellectual property (IP) position.[1]

Part 1: Scaffold Architecture & Pharmacophore Analysis

Structural Definition & Numbering

The [1,3]oxazolo[4,5-c]pyridine core is a fused bicyclic system where an oxazole ring is fused to the c-face (bonds 3,[2][3][4]4) of a pyridine ring.[1][4][5] This specific isomer places the pyridine nitrogen at position 5 of the fused system, creating a distinct electronic vector compared to the more common [4,5-b] isomer.

  • Core Name: [1,3]Oxazolo[4,5-c]pyridine[1][6][7]

  • Key Substituent: Bromine at position 6 (adjacent to the pyridine nitrogen).[4]

  • Role: The 6-bromo group serves as a versatile "handle" for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to install aryl or heteroaryl pharmacophores.[1]

The "Isostere" Landscape

In drug design, this scaffold is often compared to three primary isosteres. The choice between them is driven by the need to modulate H-bond donor/acceptor counts, metabolic stability (t½), and kinase selectivity (e.g., JAK1/2, Hsp90).

ScaffoldStructure DescriptionKey Physicochemical FeaturePrimary Application
Oxazolo[4,5-c]pyridine O-C=N fused to Pyridine (c-bond)High dipole moment; H-bond acceptor (N3, N5)JAK1 Inhibitors , Hsp90
Imidazo[4,5-c]pyridine N-C=N fused to Pyridine (c-bond)H-bond donor (NH); AmphotericKinase Selectivity (ATP hinge binder)
Thiazolo[4,5-c]pyridine S-C=N fused to Pyridine (c-bond)Higher LogP; S is a "soft" atomMembrane Permeability; Metabolic stability
Oxazolo[4,5-b]pyridine Isomeric fusion (b-bond)Altered N-vector (N at pos 4)SIRT1 Activators , GPCR ligands

Part 2: Comparative Performance & Experimental Data

Biological Activity: JAK Pathway

Recent SAR studies (e.g., Molecules 2025, Bioorg. Med. Chem.) highlight the [4,5-c] isomer's superiority in specific kinase pockets.

  • Case Study: Replacement of an oxazolo[5,4-d]pyrimidine core with oxazolo[4,5-c]pyridine resulted in enhanced JAK1 inhibitory activity .[1]

  • Mechanism: The N5 nitrogen in the [4,5-c] scaffold often engages in a critical water-mediated H-bond or direct interaction with the hinge region residues (e.g., Leu889 in VEGFR2 or equivalent in JAK), which the [4,5-b] isomer cannot access due to the nitrogen shift.

Synthetic Accessibility & Yield[2][4]
  • [4,5-c] Isomer: Synthesized from 3-amino-4-hydroxypyridine .[1] Cyclization is generally efficient (70-85% yield) using orthoesters or CDI.[1]

  • [4,5-b] Isomer: Synthesized from 2-amino-3-hydroxypyridine .[1][4] Often higher yielding due to the higher nucleophilicity of the 2-amino group, but less novel in IP space.

Part 3: Experimental Protocols

Protocol A: Synthesis of the [1,3]Oxazolo[4,5-c]pyridine Core

This protocol establishes the core scaffold required before bromination.

Reagents: 3-Amino-4-hydroxypyridine, Triethyl Orthoformate (TEOF), p-TsOH (cat.).[1] Workflow:

  • Charge: A round-bottom flask with 3-amino-4-hydroxypyridine (1.0 eq).

  • Solvent: Add Triethyl Orthoformate (excess, acts as solvent/reagent). Add 5 mol% p-TsOH.

  • Reflux: Heat to 140°C for 4-6 hours. Monitor by TLC (formation of a non-polar spot).[1]

  • Workup: Evaporate excess TEOF under reduced pressure.

  • Purification: Recrystallize from EtOH/Hexane or sublime.

    • Validation: 1H NMR should show the distinctive C2-H proton singlet at ~8.5-9.0 ppm.[1]

Protocol B: Regioselective Bromination to 6-Bromo-[1,3]oxazolo[4,5-c]pyridine

Direct bromination of the fused system favors the 6-position (ortho to pyridine N) under radical or specific electrophilic conditions.[1]

Reagents: NBS (N-Bromosuccinimide), DMF (anhydrous).[1] Workflow:

  • Dissolution: Dissolve [1,3]oxazolo[4,5-c]pyridine (1.0 eq) in DMF (0.5 M).

  • Addition: Add NBS (1.1 eq) portion-wise at 0°C to control exotherm.

  • Reaction: Warm to RT and stir for 12 hours.

    • Note: If regioselectivity is poor (mixture of 6-Br and 7-Br), heating to 60°C may drive thermodynamic equilibration to the 6-isomer, or require chromatographic separation.[1]

  • Quench: Pour into ice water. Filter the precipitate.[2][4][8]

  • Data Check: The 6-bromo isomer is distinguished by the loss of the proton signal adjacent to the pyridine nitrogen (N5).[1]

Part 4: Visualization & Logic[1]

Scaffold Selection Decision Tree

The following diagram illustrates the logical flow for selecting the [4,5-c] scaffold over its isosteres based on medicinal chemistry requirements.

ScaffoldSelection Start Target Requirement Solubility Need High Solubility? Start->Solubility HBond H-Bond Donor Needed? Solubility->HBond Yes ThiazoloC Select Thiazolo[4,5-c]pyridine (Lipophilic, Permeability) Solubility->ThiazoloC No (Target is CNS/Membrane) IP Novel IP Space? HBond->IP No (Acceptor Only) ImidazoC Select Imidazo[4,5-c]pyridine (Amphoteric, H-Donor) HBond->ImidazoC Yes (Hinge Binder) OxazoloC Select Oxazolo[4,5-c]pyridine (High Dipole, H-Acceptor) IP->OxazoloC High Priority IP->ImidazoC Low Priority

Caption: Decision logic for scaffold hopping between oxazolo-, imidazo-, and thiazolopyridines.

Synthesis Workflow Diagram

SynthesisFlow Precursor 3-Amino-4-hydroxypyridine Cyclization Cyclization (TEOF / pTsOH) Precursor->Cyclization Core [1,3]Oxazolo[4,5-c]pyridine Cyclization->Core Bromination Bromination (NBS / DMF) Core->Bromination Product 6-Bromo-[1,3]oxazolo[4,5-c]pyridine Bromination->Product Coupling Suzuki Coupling (Ar-B(OH)2 / Pd-Cat) Product->Coupling Downstream

Caption: Step-by-step synthetic pathway from pyridine precursor to the 6-bromo scaffold.[1]

References

  • BenchChem. A Comparative Analysis of the Biological Activity of Novel 6-Bromopyridin-3-amine Analogs. (2025).[1][7] Link[1]

  • PubChem. 6-Bromo-[1,3]oxazolo[4,5-b]pyridine Compound Summary. (2025).[1][7] Link

  • MDPI Molecules. Oxazolo[5,4-d]pyrimidines as Anticancer Agents: A Comprehensive Review Focusing on SAR Analysis. (2025).[1][7] Link[1]

  • ChemicalBook. Oxazolo[4,5-c]pyridin-2(3H)-one Synthesis and Properties. (2020).[1] Link

  • RCSB PDB. Structure of JAK1 Kinase Domain in Complex with Inhibitors. (2013).[1][9] Link

Sources

Validation

A Comparative Guide to Reference Standards for Oxazolo[4,5-c]pyridine Purity Analysis

Introduction: The Analytical Imperative for Oxazolo[4,5-c]pyridine Oxazolo[4,5-c]pyridine is a heterocyclic compound belonging to a class of molecules that are significant "privileged scaffolds" in medicinal chemistry.[1...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Imperative for Oxazolo[4,5-c]pyridine

Oxazolo[4,5-c]pyridine is a heterocyclic compound belonging to a class of molecules that are significant "privileged scaffolds" in medicinal chemistry.[1] Its derivatives are explored for a wide range of biological activities, making the parent compound a critical starting material or intermediate in pharmaceutical research and development.[1] The purity of such an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is a fundamental determinant of the safety and efficacy of the final drug product.[2] Impurities, which can arise from starting materials, by-products of synthesis, or degradation, can impact the therapeutic performance or pose risks to patients.[3]

This guide provides an in-depth comparison of analytical methodologies for the purity assessment of oxazolo[4,5-c]pyridine. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into establishing and utilizing reference standards to ensure analytical data is reliable, reproducible, and compliant with global regulatory expectations.[4][5]

The Cornerstone of Analysis: The Reference Standard

An analytical reference standard is a highly purified and characterized substance used as a measurement base in pharmaceutical analysis. It is the linchpin of quality control, serving as the benchmark against which production batches are measured to confirm identity, purity, strength, and overall quality.[5] For a novel or non-compendial substance like oxazolo[4,5-c]pyridine, where official standards from pharmacopeias like the United States Pharmacopeia (USP) or European Pharmacopoeia (EP) may not exist, the qualification of an in-house primary reference standard is a critical first step.[4][6]

The qualification process is a rigorous scientific investigation to ensure the material is "suitable for its intended purpose."[7] This involves a battery of tests to confirm its structure and assess its purity using multiple, orthogonal analytical techniques.

G cluster_0 Phase 1: Candidate Selection & Initial Characterization cluster_1 Phase 2: Comprehensive Purity Determination (Orthogonal Methods) cluster_2 Phase 3: Assignment of Purity & Documentation A Select Highest Purity Batch (e.g., from multi-kg synthesis) B Full Spectroscopic Characterization (NMR, MS, IR, UV) A->B Confirm Structure C Preliminary Purity Screen (HPLC, GC, DSC) B->C Initial Assessment H Quantitative NMR (qNMR) (Assay vs. Certified Standard) B->H D HPLC Purity (Area % Normalization) C->D E GC for Residual Solvents (Headspace GC) C->E F Water Content (Karl Fischer Titration) C->F G Inorganic Impurities (Residue on Ignition / Sulfated Ash) C->G I Mass Balance Calculation Purity = 100% - (% Impurities) I_in D->I_in Organic Imp. E->I_in Solvents F->I_in Water G->I_in Inorganics H->I_in Assay Confirmation J Assign Final Purity Value (e.g., 99.8%) I->J K Generate Certificate of Analysis (CoA) J->K L Establish Storage Conditions & Re-test Date J->L I_in->I

Caption: Workflow for Qualifying an In-House Primary Reference Standard.

Comparative Analysis of Purity Determination Techniques

The selection of an analytical method is driven by the physicochemical properties of oxazolo[4,5-c]pyridine and the types of impurities being targeted. A multi-pronged, or orthogonal, approach is essential for a comprehensive purity profile.

High-Performance Liquid Chromatography (HPLC)

HPLC is the undisputed workhorse for purity analysis of non-volatile organic compounds.[8] For oxazolo[4,5-c]pyridine, a stability-indicating Reverse-Phase HPLC (RP-HPLC) method is paramount. This type of method is validated to resolve the main peak from all potential process impurities and degradation products, ensuring that a decrease in the API concentration is met with a corresponding increase in impurity concentrations.[7]

Causality Behind Method Choices:

  • Column: A C18 stationary phase is a common starting point for moderately polar heterocyclic compounds, offering a good balance of hydrophobic retention and peak shape.

  • Mobile Phase: An acetonitrile/water or methanol/water gradient provides a robust means to elute a range of impurities with varying polarities. A buffer (e.g., phosphate or acetate) is used to control the pH, which is critical for the ionization state and retention of pyridine-containing molecules, thereby ensuring reproducible chromatography.

  • Detector: A UV detector is suitable as conjugated systems like oxazolopyridines are chromophoric. Photodiode Array (PDA) detection is superior as it provides spectral data, which helps in assessing peak purity and identifying co-eluting peaks.

Gas Chromatography (GC)

GC is the ideal technique for separating and quantifying volatile and semi-volatile impurities, primarily residual solvents from the manufacturing process.[3] Given that solvents like DMF, ethanol, or toluene might be used in the synthesis of heterocyclic systems, GC analysis is a mandatory part of a complete purity assessment.[1]

Causality Behind Method Choices:

  • Injection: Headspace GC is the preferred technique. The sample is heated in a sealed vial, and only the vapor phase (containing the volatile solvents) is injected. This prevents non-volatile matrix components, like the oxazolo[4,5-c]pyridine itself, from contaminating the GC system.

  • Detector: A Flame Ionization Detector (FID) is used for its high sensitivity to nearly all organic compounds, making it a universal detector for residual solvents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for both structure elucidation and quantitative analysis. While ¹H and ¹³C NMR confirm the identity of the reference standard, Quantitative NMR (qNMR) can determine its purity without requiring a pre-existing standard of the same material.

Causality Behind Method Choices:

  • Principle: In qNMR, the integral of a signal from the analyte is compared to the integral of a signal from a certified internal standard of known purity and concentration. By selecting non-overlapping peaks for both the analyte (oxazolo[4,5-c]pyridine) and the internal standard, a direct and highly accurate assay can be calculated. This provides an orthogonal check on the purity value obtained from chromatographic methods.[9]

Mass Spectrometry (MS)

Often coupled with a separation technique like HPLC (LC-MS) or GC (GC-MS), mass spectrometry is unparalleled for the identification of unknown impurities.[3] It provides molecular weight information and, with high-resolution MS (HRMS), can help determine the elemental composition of an impurity, offering crucial clues to its structure.[10]

Differential Scanning Calorimetry (DSC)

For very pure substances (>98%), DSC offers an elegant method to determine purity based on the thermodynamics of melting.[] The presence of an impurity broadens the melting endotherm and lowers the melting point. By analyzing the shape of the melting peak using the van't Hoff equation, the mole fraction of impurities can be calculated. This provides a valuable orthogonal purity value that is independent of the impurities' chemical structure or response factor.[]

Method Comparison Summary
Technique Primary Application for Purity Strengths Limitations Typical LOD/LOQ
HPLC-UV/PDA Organic process impurities, degradation productsHigh precision, robust, widely available, stability-indicating capability.[8]Requires chromophoric impurities, response factors can vary.0.01% / 0.05%
GC-FID Residual solvents, volatile organic impuritiesHigh sensitivity for volatile compounds, excellent separation efficiency.[3]Not suitable for non-volatile or thermally labile compounds.1-10 ppm
qNMR Absolute purity (Assay)Primary method, does not require analyte-specific standard, highly accurate.[9]Lower sensitivity than chromatography, requires specialized expertise.~0.1%
LC-MS Identification of unknown impuritiesHigh sensitivity and selectivity, provides structural information.[3]Quantitative analysis can be complex, matrix effects.<0.01%
DSC Purity of highly pure crystalline substancesNo reference standard needed, rapid analysis.[]Only for crystalline solids, not suitable for amorphous or impure (<98%) materials.~0.1%

Experimental Protocol: Validated RP-HPLC Method for Purity of Oxazolo[4,5-c]pyridine

This protocol describes a self-validating system for determining the purity of oxazolo[4,5-c]pyridine and its related substances, conforming to International Council for Harmonisation (ICH) guidelines.[12]

1. Chromatographic System:

  • HPLC System: Quaternary Gradient Pump, Autosampler, Column Thermostat, Photodiode Array Detector.

  • Column: ACE C18, 4.6 x 150 mm, 3.5 µm particle size (or equivalent).

  • Mobile Phase A: 0.01M Potassium Phosphate buffer, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: 275 nm (or λmax of oxazolo[4,5-c]pyridine).

  • Injection Volume: 10 µL.

2. Gradient Program:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
25.04060
30.0595
35.0595
35.1955
40.0955

3. Standard and Sample Preparation:

  • Diluent: 50:50 Acetonitrile:Water.

  • Reference Standard Solution: Accurately weigh ~10 mg of the Oxazolo[4,5-c]pyridine Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent (Concentration: ~0.1 mg/mL).

  • Sample Solution: Prepare in the same manner as the Reference Standard Solution.

  • Sensitivity Solution: Dilute the Reference Standard Solution to a concentration corresponding to the reporting threshold (e.g., 0.05%).

4. Method Validation (Abbreviated):

  • Specificity: Forced degradation studies (acid, base, peroxide, heat, light) must be performed to demonstrate that all degradation products are resolved from the main peak.[7]

  • Linearity: Analyze a series of solutions from the Limit of Quantitation (LOQ) to 150% of the working concentration. The correlation coefficient (r²) should be ≥ 0.999.[7]

  • Accuracy/Recovery: Spike a placebo matrix with known amounts of impurities and the API at different levels (e.g., 50%, 100%, 150%). Recovery should be within 98.0-102.0%.

  • Precision:

    • Repeatability: Analyze six replicate preparations of the sample. Relative Standard Deviation (RSD) should be ≤ 2.0%.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst and instrument. RSD should be ≤ 3.0%.

  • Limit of Quantitation (LOQ): The concentration at which the signal-to-noise ratio is approximately 10. Precision at this level should be demonstrated (RSD ≤ 10%).[7]

5. Calculation of Purity (Area % Normalization): Purity (%) = (Area of API Peak / Sum of All Peak Areas) x 100

G cluster_0 Purity Assessment Strategy cluster_1 Recommended Methods Start Purity Analysis Required for Oxazolo[4,5-c]pyridine Q1 Target Impurities: Volatile or Non-Volatile? Start->Q1 GC Use Headspace GC-FID (Residual Solvents) Q1->GC Volatile HPLC Use Validated RP-HPLC (Process Impurities, Degradants) Q1->HPLC Non-Volatile Q2 Purpose: Quantitation or Identification? Q3 Purity >98%? Need Orthogonal Assay? Q2->Q3 Quantitation LCMS Use LC-MS (Structure of Unknowns) Q2->LCMS Identification qNMR Use qNMR (Absolute Assay) Q3->qNMR Yes DSC Use DSC (Orthogonal Purity Check) Q3->DSC Yes HPLC->Q2

Caption: Decision Tree for Selecting the Appropriate Purity Analysis Method.

Conclusion and Recommendations

The robust purity analysis of oxazolo[4,5-c]pyridine hinges on the establishment of a well-characterized reference standard and the application of a suite of orthogonal analytical techniques. No single method is sufficient to declare a substance as "pure."

  • For Routine Quality Control: A validated, stability-indicating HPLC method should be the primary tool for assessing organic purity and batch-to-batch consistency.[2] This should be complemented by GC for residual solvents, Karl Fischer titration for water content, and a residue on ignition test for inorganic impurities.

  • For Reference Standard Qualification: A comprehensive approach is mandatory. In addition to the routine tests, absolute purity should be confirmed using an orthogonal method like qNMR or DSC.

  • For Impurity Identification: When unknown peaks are detected above the identification threshold (typically >0.10%), LC-MS is essential for structural elucidation.

By integrating these methodologies, researchers and drug developers can build a comprehensive understanding of their material's purity profile, ensuring data integrity, regulatory compliance, and ultimately, the safety and efficacy of the medicines they develop.[4][13]

References

  • Quality By Design The Importance Of Reference Standards In Drug Development. (n.d.). Alcami.
  • The Crucial Role of Reference Standards in the Pharmaceutical Industry! (2024, March 29). Simson Pharma.
  • How Impurity Reference Standards Ensure Drug Safety. (2025, March 14). HealthManagement.org.
  • Why Analytical Reference Standards are Critical in Pharma Research. (2025, January 7). Aquigen Bio Sciences.
  • Quality by Design: The Importance of Reference Standards in Drug Development. (n.d.). Alcami.
  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025, December 10). Pharma Focus Asia.
  • Understanding the Role of USP and EP Standards in Pharma QC: Ensuring Consistency and Compliance. (2025, October 22). Lab Manager.
  • Navigating the Regulatory Landscape: USP and EP Standards in Drug Development. (n.d.). LGM Pharma.
  • Challenges in HPLC Method Development for Impurity Identification. (2023, June 13). SynThink.
  • Impurity profiling and HPLC methods for drug quality compliance. (2025, September 22). AMSbiopharma.
  • USP / EP / BP / JP Certifications. (n.d.). Nedstar.
  • Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. (2025, December 31). MDPI.
  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2021, March 26). LCGC International.
  • USP Reference Standards. (n.d.). USP.
  • USP & EP Primary Standards from Sigma-Aldrich. (n.d.). Sigma-Aldrich.
  • Oxazolo[4,5-c]pyridin-2(3H)-one | 59851-50-2. (n.d.). Benchchem.
  • Analytical Services for Purity Determination. (n.d.). BOC Sciences.
  • Novel method for determination of heterocyclic compounds and their impact in brewing technology. (2021, April 15). ResearchGate.
  • OXAZOLO[4,5-C]PYRIDINE | 273-56-3. (n.d.). Sigma-Aldrich.
  • Identity determination and purity testing. (n.d.). ChemCon GmbH.
  • Oxazolo[4,5-C]pyridine | C6H4N2O | CID 14666223. (n.d.). PubChem.
  • Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc.
  • Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. (2021, December 15). Journal of Food and Drug Analysis.
  • Oxazolo[4,5-c]pyridin-2-amine (CAS 114498-55-4). (n.d.). Fluorochem.
  • [2][4]oxazolo[4,5-c]pyridine CAS 273-56-3. (n.d.). ChemicalBook. Retrieved from

  • Synthesis and Orthogonal Heteroarylation of Oxazolo[5',4':4,5]pyrano[1,3-b]pyridine by. (n.d.).
  • Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. (2026, February 2). MDPI.
  • Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores[v1]. (2025, December 3). Preprints.org.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Bromo-oxazolo[4,5-c]pyridine

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Bromo-[1][2]oxazolo[4,5-c]pyridine As researchers and scientists at the forefront of drug development, our work with novel chemical e...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Bromo-[1][2]oxazolo[4,5-c]pyridine

As researchers and scientists at the forefront of drug development, our work with novel chemical entities like 6-Bromo-[1][2]oxazolo[4,5-c]pyridine demands not only scientific rigor but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for the handling of this compound, moving beyond a simple checklist to instill a deep understanding of why these protective measures are critical. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Analysis: Understanding the Intrinsic Risks

6-Bromo-[1][2]oxazolo[4,5-c]pyridine and its structural isomers are potent compounds that require careful handling. The primary hazards associated with this class of halogenated heterocyclic compounds include:

  • Acute Toxicity: The compound is classified as harmful if swallowed, if it comes into contact with the skin, or if inhaled.[2][3]

  • Skin and Eye Irritation: Direct contact can cause significant skin and eye irritation.[4]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory system irritation.

Given these hazards, a multi-layered approach to personal protective equipment (PPE) is not just recommended; it is imperative for ensuring your safety and the integrity of your research.

The Core Ensemble: Your First Line of Defense

All operations involving 6-Bromo-[1][2]oxazolo[4,5-c]pyridine, from weighing to solution preparation and reaction monitoring, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] The following table outlines the minimum required PPE for various laboratory tasks.

Task Eye & Face Protection Hand Protection Body Protection Respiratory Protection
Weighing Solid Compound Chemical splash goggles (ANSI Z87.1/EN166 compliant)Disposable nitrile glovesStandard laboratory coat, long pants, closed-toe shoesWork within a certified chemical fume hood
Preparing Solutions Chemical splash goggles and a face shieldDisposable nitrile glovesStandard laboratory coat, long pants, closed-toe shoesWork within a certified chemical fume hood
Running Reactions & Work-up Chemical splash goggles and a face shieldDisposable nitrile gloves (consider double-gloving)Standard laboratory coat, long pants, closed-toe shoesWork within a certified chemical fume hood
Large-Scale Operations (>5g) Chemical splash goggles and a face shieldHeavier-duty nitrile or butyl rubber glovesChemical-resistant apron over a laboratory coat, long pants, closed-toe shoesWork within a certified chemical fume hood

A Step-by-Step Protocol for Donning and Doffing PPE

The sequence of putting on and taking off PPE is as critical as the equipment itself to prevent cross-contamination.

Donning Procedure:
  • Attire Check: Ensure you are wearing long pants and closed-toe shoes.

  • Lab Coat: Put on your laboratory coat, ensuring it is fully buttoned.

  • Gloves: Don the first pair of nitrile gloves, pulling the cuffs over the sleeves of your lab coat. If double-gloving, don the second pair.

  • Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if the procedure warrants it.

Doffing Procedure (to be performed in a designated area):
  • Outer Gloves (if applicable): Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the appropriate chemical waste container.

  • Face Shield and Goggles: Remove the face shield, followed by your goggles, handling them by the sides. Place them in a designated area for decontamination.

  • Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, keeping the contaminated exterior folded inward. Place it in the designated receptacle for lab coat laundering.

  • Inner Gloves: Remove the inner pair of gloves using the same inside-out technique. Dispose of them in the appropriate chemical waste container.

  • Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

PPE Selection Logic: A Decision-Making Framework

The level of PPE should be commensurate with the risk of exposure. The following diagram illustrates a logical workflow for selecting the appropriate protective measures.

PPE_Selection_Workflow cluster_assessment Hazard & Risk Assessment cluster_ppe PPE Selection cluster_action Action start Start: Handling 6-Bromo-[1,3]oxazolo [4,5-c]pyridine assess_scale Assess Scale of Operation start->assess_scale assess_task Assess Task & Potential for Splash/Aerosol assess_scale->assess_task All Scales ppe_large_scale Consider: - Double Gloves - Chemical Apron assess_scale->ppe_large_scale Large Scale (>5g) ppe_base Minimum PPE: - Chemical Goggles - Nitrile Gloves - Lab Coat - Closed-toe Shoes - Fume Hood assess_task->ppe_base ppe_splash Add Face Shield assess_task->ppe_splash High Splash Potential (e.g., solution prep) proceed Proceed with Experiment ppe_base->proceed ppe_splash->proceed ppe_large_scale->proceed

Caption: PPE selection workflow for handling 6-Bromo-[1][2]oxazolo[4,5-c]pyridine.

Disposal and Decontamination: Completing the Safety Cycle

Proper disposal is a critical final step in the safe handling of 6-Bromo-[1][2]oxazolo[4,5-c]pyridine.

  • Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels, must be collected in a designated, sealed container for hazardous chemical waste.

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a properly labeled, sealed hazardous waste container. Do not discharge to sewer systems.[5]

  • Decontamination: In case of a spill, use a non-combustible absorbent material like vermiculite or sand to contain it. The area should then be decontaminated. All materials used for cleanup must be disposed of as hazardous waste.

Adherence to these protocols is not merely about compliance; it is about fostering a culture of safety that protects you, your colleagues, and the groundbreaking research you conduct.

References

  • BenchChem. Personal protective equipment for handling Ethyl 2-iodooxazole-4-carboxylate.
  • Thermo Fisher Scientific. (2025). 6-Bromo[1][2]oxazolo[4,5-b]pyridin-2(3H)-one Safety Data Sheet. Available from:

  • PubChem. 6-Bromo-[1][2]oxazolo[4,5-b]pyridine. National Center for Biotechnology Information. Available from:

  • Fisher Scientific. (2023). 6-Bromo[1][2]oxazolo[4,5-b]pyridin-2(3H)-one Safety Data Sheet. Available from:

  • Sigma-Aldrich. 6-bromo-[1][2]oxazolo[4,5-b]pyridine. Available from:

  • Avantor. (2011). Pyridine Material Safety Data Sheet.
  • Kishida Chemical Co., Ltd. (2020). 6-Bromo-3-(oxan-4-yl)-[1]triazolo[4,3-a]pyridine Safety Data Sheet. Available from:

  • Echemi. 6-Bromo-4-methoxypyrazolo[1,5-a]pyridine Safety Data Sheets.
  • Occupational Safety and Health Administration. OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
  • Respirex International. Personal Protective Equipment (PPE) for Industrial Chemicals.
  • Echemi. 2-(4-BROMO-PHENYL)-4,5,6,7-TETRAHYDRO-OXAZOLO[4,5-C]PYRIDINE Safety Data Sheets.
  • SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment.
  • William & Mary. Personal Protective Equipment (PPE) Matrix Guidelines for Biosafety & Chemical PPE.
  • ChemicalBook. (2025). 6-BROMO-3H-OXAZOLO[4,5-B]PYRIDIN-2-ONE.
  • Thermo Fisher Scientific. 6-Bromo[1][2]oxazolo[4,5-b]pyridin-2(3H)-one, 97%. Available from:

Sources

© Copyright 2026 BenchChem. All Rights Reserved.